Allyl alpha-ionone

• CAS: 79-78-7

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Allyl Alpha-Ionone (B122830): Chemical Structure, Properties, and Biological Activities

This technical guide provides a comprehensive overview of allyl alpha-ionone, a synthetic fragrance ingredient with potential applications beyond the perfume industry. This document consolidates its chemical and physical properties, outlines its synthesis, and explores its potential biological activities based on current scientific understanding of related ionone (B8125255) compounds.

Chemical Identity and Structure

Allyl alpha-ionone, a member of the ionone family, is a cyclic ketone.[1][2] Its chemical structure is characterized by a trimethylcyclohexenyl ring.[2]

Chemical Structure:

• IUPAC Name: (1E)-1-(2,6,6-trimethyl-1-cyclohex-2-enyl)hepta-1,6-dien-3-one[3]

• Synonyms: Allyl ionone, Cetone V, Tropical ionone, Hexalon[4][5]

• CAS Number: 79-78-7[1][3][4]

• Molecular Formula: C₁₆H₂₄O[3][4][6]

• Molecular Weight: 232.36 g/mol [1][4][6][7]

Physicochemical Properties

A summary of the key physicochemical properties of allyl alpha-ionone is presented in the table below.

Property	Value	Reference
Appearance	Colorless to yellow clear liquid	[3][4]
Boiling Point	265 °C (509 °F)	[4]
Density	0.928 - 0.931 g/mL at 25 °C	[4][8]
Refractive Index	1.503 - 1.507 at 20°C	[4]
Flash Point	>100 °C (>230 °F)	[4]
Vapor Pressure	0.0003 hPa @ 20°C	[7]
Solubility	Soluble in alcohol; insoluble in water	[6][7]
Log P	4.0 - 5.3	[3][4]

Olfactory Profile

Allyl alpha-ionone is primarily used in the fragrance industry for its unique scent profile.

Olfactory Note	Description
Primary	Fruity, Tropical
Secondary	Floral (Violet), Green
Tertiary	Woody, Sweet

Synthesis

The industrial synthesis of allyl alpha-ionone is a two-step process.[2] It begins with an aldol (B89426) condensation of citral (B94496) with allyl acetone (B3395972), catalyzed by a base, to form pseudo-allyl-ionone.[2] This intermediate is then subjected to an acid-catalyzed cyclization to yield allyl alpha-ionone.[2]

Synthesis of Allyl alpha-ionone.

Potential Biological Activities and Signaling Pathways

While direct research on the biological activities of allyl alpha-ionone is limited, studies on related ionones, such as alpha-ionone and beta-ionone, suggest potential areas for investigation. These compounds have been shown to exhibit anticancer, anti-inflammatory, and antimicrobial properties. The proposed mechanisms often involve the modulation of key cellular signaling pathways.

It is important to note that the following information is based on studies of alpha- and beta-ionone, and the activity of allyl alpha-ionone should be experimentally verified.

Anticancer Activity and Associated Signaling Pathways

Beta-ionone has been reported to induce apoptosis and inhibit proliferation in various cancer cell lines. These effects are thought to be mediated through the PI3K-AKT and MAPK signaling pathways.[4] Alpha-ionone has been shown to activate the Hippo pathway in squamous cell carcinoma, leading to suppressed tumorigenesis.

Potential anticancer signaling pathways of ionones.

Anti-inflammatory Activity

Beta-ionone has been shown to exert anti-inflammatory effects by inhibiting the NF-κB and MAPK pathways, which are crucial in regulating the expression of pro-inflammatory mediators.[4]

Antimicrobial and Other Activities

Some studies have suggested that ionones possess antifungal and insecticidal properties, although further research is needed to confirm these findings and elucidate the mechanisms of action.[6]

Experimental Protocols

Detailed experimental protocols for allyl alpha-ionone are not widely published. However, based on standard methodologies for similar compounds, the following outlines can be adapted for research purposes.

Synthesis of Allyl alpha-ionone

This protocol is a generalized procedure based on the known synthesis of ionones.[2][9]

• Aldol Condensation:

  • Dissolve citral and allyl acetone in a suitable solvent (e.g., ethanol).

  • Add a base catalyst (e.g., sodium ethoxide) dropwise at a controlled temperature.

  • Stir the reaction mixture until completion, monitored by TLC or GC.

  • Neutralize the reaction mixture and extract the product with an organic solvent.

  • Purify the resulting pseudo-allyl-ionone by vacuum distillation.

• Cyclization:

  • Dissolve the purified pseudo-allyl-ionone in an inert solvent.

  • Add an acid catalyst (e.g., phosphoric acid or boron trifluoride etherate) at a low temperature.

  • Monitor the reaction for the formation of allyl alpha-ionone.

  • Quench the reaction, wash with a basic solution, and extract the product.

  • Purify the final product by vacuum distillation.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This is a general procedure for the analysis of volatile compounds like allyl alpha-ionone.

• Sample Preparation: Prepare a dilute solution of allyl alpha-ionone in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane).

• GC Conditions:

  • Column: Use a non-polar or medium-polarity capillary column (e.g., HP-5ms).

  • Injector: Set to a temperature of ~250°C in split or splitless mode.

  • Oven Program: Start at a low temperature (e.g., 50°C), hold for a few minutes, then ramp up to a high temperature (e.g., 280°C) at a controlled rate.

  • Carrier Gas: Use helium at a constant flow rate.

• MS Conditions:

  • Ionization: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Ion Source Temperature: ~230°C.

  • Quadrupole Temperature: ~150°C.

• Data Analysis: Identify allyl alpha-ionone based on its retention time and comparison of its mass spectrum with a reference library.

General workflow for GC-MS analysis.

Antifungal Susceptibility Assay (Broth Microdilution)

This is a generalized protocol for determining the Minimum Inhibitory Concentration (MIC).

• Preparation of Allyl alpha-ionone Stock: Dissolve allyl alpha-ionone in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

• Serial Dilutions: Perform a two-fold serial dilution of the stock solution in a 96-well microtiter plate using an appropriate broth medium (e.g., RPMI 1640).

• Inoculum Preparation: Prepare a standardized suspension of the fungal strain to be tested.

• Inoculation: Add the fungal inoculum to each well of the microtiter plate. Include positive (no drug) and negative (no fungus) controls.

• Incubation: Incubate the plate at an appropriate temperature and duration for the specific fungal species.

• MIC Determination: The MIC is the lowest concentration of allyl alpha-ionone that visibly inhibits fungal growth.

Insect Repellent Assay (Arm-in-Cage Method)

This is a standard method for evaluating the efficacy of insect repellents.

• Test Subjects: Recruit human volunteers and obtain informed consent.

• Repellent Application: Apply a known amount of allyl alpha-ionone (formulated in a suitable carrier) to a defined area on the volunteer's forearm.

• Insect Exposure: At set time intervals after application, expose the treated arm to a cage containing a known number of host-seeking mosquitoes.

• Data Collection: Record the time until the first confirmed bite.

• Efficacy Determination: The duration of protection is the time from application until the first bite.

Conclusion

Allyl alpha-ionone is a well-characterized fragrance ingredient with a defined chemical structure and known physicochemical properties. While its biological activities have not been extensively studied, research on related ionone compounds suggests a potential for this molecule in areas such as oncology and anti-inflammatory drug development. The experimental protocols and potential signaling pathways outlined in this guide provide a foundation for future research into the therapeutic applications of allyl alpha-ionone. Further investigation is warranted to fully elucidate its biological mechanisms and potential for drug development.

References

• 1. β-Ionone enhances the inhibitory effects of 5-fluorouracil on the proliferation of gastric adenocarcinoma cells by the GSK-3β signaling pathway | PLOS One [journals.plos.org]
• 2. β-Ionone: Its Occurrence and Biological Function and Metabolic Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ScenTree - Allyl alpha-ionone (CAS N° 79-78-7) [scentree.co]
• 4. mdpi.com [mdpi.com]
• 5. Allyl alpha-ionone | The Fragrance Conservatory [fragranceconservatory.com]
• 6. researchgate.net [researchgate.net]
• 7. US4481372A - Process for preparing allyl alpha and beta ionones and intermediates therefor - Google Patents [patents.google.com]
• 8. tropical ionone [thegoodscentscompany.com]
• 9. img.perfumerflavorist.com [img.perfumerflavorist.com]

Synthesis of Allyl α-Ionone from Citral: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of allyl α-ionone, a valuable fragrance ingredient, starting from citral (B94496). The synthesis is a two-step process involving an initial aldol (B89426) condensation to form allyl pseudoionone (B86502), followed by an acid-catalyzed cyclization to yield the target compound. This document details the experimental protocols for each step, presents quantitative data in a structured format, and includes diagrams to illustrate the reaction pathways and workflows.

Overall Synthesis Pathway

The synthesis of allyl α-ionone from citral mirrors the classic synthesis of ionones. The key difference lies in the substitution of acetone (B3395972) with allyl acetone in the initial condensation step.[1] This leads to the formation of an allyl-substituted pseudoionone intermediate, which is subsequently cyclized to allyl α-ionone.

The overall reaction can be summarized as follows:

Step 1: Aldol Condensation Citral reacts with allyl acetone in the presence of a base catalyst to form allyl pseudoionone.

Step 2: Cyclization Allyl pseudoionone undergoes an acid-catalyzed intramolecular cyclization to form allyl α-ionone. The use of specific acid catalysts, such as boron trifluoride or phosphoric acid, favors the formation of the α-isomer.[1]

Experimental Protocols

Synthesis of Allyl Acetone (Starting Material)

A common method for the synthesis of allyl acetone is the acetoacetic ester synthesis. This involves the alkylation of an acetoacetic ester with an allyl halide, followed by hydrolysis and decarboxylation.

Reaction: Ethyl acetoacetate (B1235776) + Allyl Chloride → Ethyl α-allylacetoacetate → Allyl Acetone

Materials:

• Ethyl acetoacetate

• Allyl chloride

• Sodium methoxide (B1231860) (25% in methanol)

• Glacial acetic acid

• Aqueous sodium hydroxide

Procedure:

• A solution of 25% sodium methoxide in methanol (B129727) is cooled to 20°C in a reaction flask equipped with a stirrer, condenser, and addition funnel.

• Ethyl acetoacetate is added over a 30-minute period, maintaining the temperature between 20-25°C with external cooling.

• The mixture is stirred at 20°C for another 30 minutes.

• Allyl chloride is then added dropwise over 30 minutes, allowing the temperature to rise gradually.

• The reaction mixture is heated to reflux (62-68°C) and maintained for two hours.

• After cooling to 60°C, the reaction is quenched with glacial acetic acid.

• The resulting allyl ethyl acetoacetate is hydrolyzed by heating with aqueous sodium hydroxide.

• The crude allyl acetone is then purified by distillation.

Step 1: Aldol Condensation of Citral with Allyl Acetone to form Allyl Pseudoionone

This procedure is adapted from standard protocols for the aldol condensation of citral with acetone, substituting acetone with allyl acetone. A basic catalyst is employed to facilitate the reaction.

Materials:

• Citral

• Allyl acetone

• Sodium ethoxide in ethanol (B145695) (or other suitable base like NaOH or KOH)

• Ethanol (solvent)

• Hydrochloric acid (for neutralization)

• Diethyl ether (for extraction)

• Anhydrous sodium sulfate (B86663) (for drying)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve citral in an excess of allyl acetone and ethanol.

• Cool the mixture to -5°C to 0°C in an ice-salt bath.

• Slowly add a solution of sodium ethoxide in ethanol dropwise to the cooled mixture while stirring vigorously. Maintain the temperature below 5°C during the addition.

• After the addition is complete, continue stirring the reaction mixture at 0-5°C for an additional 1-2 hours.

• Neutralize the reaction mixture by the slow addition of dilute hydrochloric acid until the pH is neutral.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain crude allyl pseudoionone. The product can be further purified by vacuum distillation.

Step 2: Cyclization of Allyl Pseudoionone to Allyl α-Ionone

This protocol describes the acid-catalyzed cyclization of allyl pseudoionone. To favor the formation of the α-isomer, a Lewis acid like boron trifluoride or a milder protic acid like phosphoric acid is recommended.

Method A: Using Boron Trifluoride

Materials:

• Allyl pseudoionone (crude or purified)

• Boron trifluoride gas or boron trifluoride etherate

• Benzene (B151609) or other inert solvent

• Aqueous sodium hydroxide

Procedure:

• Dissolve the allyl pseudoionone in an anhydrous, inert solvent such as benzene in a reaction vessel equipped for gas inlet and cooling.

• Cool the solution to a temperature between -25°C and 30°C.

• Pass dry boron trifluoride gas into the solution until it is saturated. Alternatively, add at least one molecular equivalent of boron trifluoride etherate dropwise.

• Maintain the reaction at the chosen temperature until the cyclization is substantially complete. The reaction progress can be monitored by techniques like TLC or GC.

• Decompose the resulting boron trifluoride addition compound by treating the reaction mixture with an aqueous caustic solution (e.g., sodium hydroxide).

• Perform a solvent extraction to isolate the crude allyl α-ionone.

• The organic layer is then washed, dried, and the solvent is removed.

• The final product is purified by vacuum distillation.

Method B: Using Phosphoric Acid

Materials:

• Allyl pseudoionone

• 85% Phosphoric acid

• Toluene (B28343) (solvent)

Procedure:

• In a round-bottom flask, prepare a solution of allyl pseudoionone in toluene. A molar ratio of approximately 1:7 (allyl pseudoionone:toluene) is suggested based on analogous reactions.[1]

• Add 85% phosphoric acid to the solution with vigorous stirring. The amount of acid should be catalytic, for instance, around 0.2 molar equivalents relative to the pseudoionone.[1]

• Heat the mixture to approximately 80°C and maintain this temperature with stirring for several hours, monitoring the reaction progress.[1]

• After cooling, wash the reaction mixture with water, followed by a dilute sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the toluene under reduced pressure.

• Purify the resulting crude allyl α-ionone by vacuum distillation.

Data Presentation

Table 1: Quantitative Data for the Synthesis of Allyl Acetone

Parameter	Value	Reference
Starting Materials	Ethyl acetoacetate, Allyl chloride	US Patent 4,245,122
Catalyst/Reagent	Sodium methoxide, Sodium hydroxide	US Patent 4,245,122
Reaction Conditions	Reflux, followed by hydrolysis	US Patent 4,245,122
Yield	53.6%	US Patent 4,245,122

Table 2: Quantitative Data for the Cyclization of Allyl Pseudoionone

Parameter	Value	Reference
Starting Material	Allyl pseudoionone (99.2% purity)	US Patent 2,517,576
Catalyst	Boron trifluoride	US Patent 2,517,576
Temperature	-25°C to 30°C	US Patent 2,517,576
Product	Allyl α-ionone	US Patent 2,517,576
Purity	97.1%	US Patent 2,517,576
Specific Gravity (25/25°C)	0.9294	US Patent 2,517,576
Refractive Index (20°C)	1.5045	US Patent 2,517,576

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

Caption: Overall synthesis pathway of Allyl α-Ionone from Citral.

Caption: Experimental workflow for the synthesis of Allyl α-Ionone.

References

• 1. img.perfumerflavorist.com [img.perfumerflavorist.com]

Spectroscopic Profile of Allyl α-Ionone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Allyl α-ionone (CAS No. 79-78-7), a significant fragrance and flavor compound. The document details available Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside generalized experimental protocols for their acquisition. This information is crucial for quality control, structural elucidation, and the development of new applications for this versatile molecule.

Introduction

Allyl α-ionone, with the chemical formula C₁₆H₂₄O, is a derivative of ionone (B8125255), a class of cyclic ketones known for their characteristic floral and woody scents.[1] Its molecular weight is approximately 232.36 g/mol .[1][2] The presence of an allyl group introduces additional structural complexity and modifies its sensory properties, making its detailed spectroscopic characterization essential for researchers in various fields.

Spectroscopic Data

The following sections present the available spectroscopic data for Allyl α-ionone in a structured format to facilitate analysis and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR): Key proton resonances help in identifying the main structural features of Allyl α-ionone.

Proton Type	Chemical Shift (δ) in ppm	Description
Allyl Group Protons	5.1 – 5.3	Multiplet, characteristic of the vinyl protons in the allyl moiety.[1]
Methyl Substituents	1.0 – 1.3	Resonances corresponding to the methyl groups on the ionone backbone.[1]

¹³C NMR (Carbon-13 NMR): Detailed experimental ¹³C NMR data for Allyl α-ionone is not currently available in public spectral databases. However, analysis of related compounds such as α-ionone can provide an estimation of the expected chemical shifts.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The key vibrational frequencies for Allyl α-ionone are summarized below.

Functional Group	Wavenumber (cm⁻¹)	Description
C=C (Allyl)	~1640	Stretching vibration of the carbon-carbon double bond in the allyl group.[1]
C=O (Conjugated Ketone)	~1680	Stretching vibration of the carbonyl group conjugated with a double bond.[1]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, aiding in its identification and structural elucidation.

Electron Ionization Mass Spectrum (EI-MS): The mass spectrum of Allyl α-ionone shows a molecular ion peak corresponding to its molecular weight.

m/z	Relative Intensity (%)	Assignment
41	100.0	Base Peak
121	85.8
136	62.5
177	41.7
191	35.4
232	22.9	Molecular Ion [M]⁺

(Data sourced from NIST WebBook)

Experimental Protocols

Detailed experimental protocols for the acquisition of spectroscopic data for Allyl α-ionone are not publicly available. However, the following are generalized methodologies commonly employed for the analysis of terpenoids and fragrance compounds.

NMR Spectroscopy

A general protocol for obtaining ¹H and ¹³C NMR spectra of a terpenoid like Allyl α-ionone would involve:

• Sample Preparation: Dissolve a few milligrams of the purified compound in a deuterated solvent (e.g., CDCl₃, acetone-d₆) in an NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum using a standard pulse sequence.

  • For ¹³C NMR, use a proton-decoupled pulse sequence to obtain singlets for each unique carbon atom.

  • Further 2D NMR experiments like COSY, HSQC, and HMBC can be performed to aid in the complete assignment of proton and carbon signals.

Fourier-Transform Infrared (FTIR) Spectroscopy

A typical procedure for acquiring an FTIR spectrum of a liquid sample such as Allyl α-ionone is as follows:

• Sample Preparation: A small drop of the neat liquid is placed on the crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: Use a standard FTIR spectrometer.

• Data Acquisition:

  • Record a background spectrum of the clean ATR crystal.

  • Record the sample spectrum.

  • The instrument's software automatically subtracts the background to produce the final spectrum of the sample.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a standard technique for the analysis of volatile compounds like Allyl α-ionone.

• Sample Preparation: Dilute the sample in a suitable volatile solvent (e.g., dichloromethane, hexane).

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• GC Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

  • Injector: Split/splitless injector, typically in split mode.

  • Oven Program: A temperature gradient is used to separate the components of the sample.

• MS Conditions:

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

  • Scan Range: A suitable mass range to detect the molecular ion and fragments (e.g., m/z 40-400).

Visualizations

Synthesis of Allyl α-Ionone

Allyl α-ionone is typically synthesized via a condensation reaction followed by cyclization.[3]

Caption: Synthesis pathway of Allyl α-Ionone.

General Spectroscopic Analysis Workflow

The logical flow for the characterization of a chemical compound like Allyl α-ionone using spectroscopic methods is outlined below.

Caption: General workflow for spectroscopic analysis.

Conclusion

This guide provides a summary of the currently available spectroscopic data for Allyl α-ionone. While a complete set of assigned NMR data remains to be published in accessible databases, the provided information on characteristic NMR shifts, IR absorptions, and the mass spectrum serves as a valuable resource for researchers. The generalized experimental protocols offer a starting point for the in-house acquisition of more detailed spectroscopic information. Further research to fully characterize the NMR spectra of Allyl α-ionone would be a valuable contribution to the fields of fragrance chemistry, natural product analysis, and chemical synthesis.

References

• 1. Allyl alpha-ionone | 79-78-7 | Benchchem [benchchem.com]
• 2. Allyl Alpha-Ionone | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 3. ScenTree - Allyl alpha-ionone (CAS N° 79-78-7) [scentree.co]

The Scent of Life: A Technical Guide to Ionone Derivatives in Plants

For Researchers, Scientists, and Drug Development Professionals

Published: December 19, 2025

Abstract

Ionone (B8125255) derivatives, a class of C13-norisoprenoid volatile organic compounds, are pivotal to the interaction of plants with their environment. Arising from the oxidative cleavage of carotenoids, these compounds are not merely responsible for the characteristic floral and fruity scents of many species but also serve as crucial signaling molecules in plant defense, allelopathy, and stress response. Their potent biological activities, including antimicrobial and anti-inflammatory properties, have positioned them as promising scaffolds for drug development. This technical guide provides an in-depth exploration of the natural occurrence of ionone derivatives in the plant kingdom, detailing their biosynthesis, physiological functions, and quantitative distribution. Furthermore, it supplies comprehensive experimental protocols for their analysis and visualizes key biochemical and experimental pathways to facilitate advanced research and application.

Introduction

Ionones are a group of cyclic terpenoid ketones renowned for their intense and pleasant aromas, most famously the scent of violets.[1][2] They are found widely in flowers, fruits, and vegetables, where they contribute significantly to the overall flavor and fragrance profile.[3] Beyond their sensory appeal, ionones and their derivatives are functional apocarotenoids—products of the enzymatic degradation of carotenoids like β-carotene.[1] In plants, these molecules act as versatile chemical messengers, mediating interactions with pollinators, herbivores, and pathogens.[3] Recent research has highlighted their role in priming plant immune responses and modulating hormone signaling pathways, underscoring their ecological and physiological importance.[4] For drug development professionals, the diverse bioactivities of ionones, ranging from anticancer to antimicrobial, make them a compelling area of study.[5] This guide serves as a core technical resource, consolidating current knowledge on their natural occurrence and providing the methodological foundation for future investigation.

Biosynthesis of Ionone Derivatives

The primary pathway for ionone biosynthesis in plants is the oxidative cleavage of carotenoids, catalyzed by a family of non-heme iron enzymes known as Carotenoid Cleavage Dioxygenases (CCDs).[1] The most common precursors are β-carotene and α-carotene.

• β-Carotene Cleavage: The enzyme CCD1 facilitates the symmetrical cleavage of β-carotene at the 9,10 and 9',10' positions to yield two molecules of the C13 compound, β-ionone .[3]

• α-Carotene Cleavage: Similarly, cleavage of α-carotene at the 9,10 position by CCD1 produces α-ionone .[6]

The expression of CCD genes and the availability of carotenoid substrates are tightly regulated by developmental cues and environmental stimuli, such as light and stress, leading to dynamic changes in ionone emission.[6]

Figure 1: Biosynthesis of α- and β-ionone from carotenoid precursors.

Quantitative Occurrence in Plants

The concentration of ionone derivatives varies significantly across different plant species, cultivars, tissues, and developmental stages. While they are often present at trace levels (ng/g to µg/g), their extremely low odor thresholds (as low as 0.007 ppb for β-ionone) mean they can have a profound impact on aroma.[3] The following tables summarize quantitative data from various studies.

Table 1: Absolute Concentration of Ionone Derivatives in Plant Tissues

Plant Species	Cultivar/Variety	Tissue	Compound	Concentration	Reference
Peach (Prunus persica)	-	Peel	Dihydro-β-ionone	50 - 250 ng/g FW	[7]
Black Cherry Tomato (Solanum lycopersicum)	F1:001	Whole Fruit	Lycopene (precursor)	42.11 µg/g	[8]
Black Cherry Tomato (Solanum lycopersicum)	OG	Whole Fruit	Lycopene (precursor)	40.12 µg/g	[8]

Note: FW denotes Fresh Weight. Data on direct absolute concentrations of ionones are limited in the literature; precursor concentrations are provided for context where available.

Table 2: Relative Concentration of Ionone Derivatives in Plant Tissues

Plant Species	Cultivar/Variety	Tissue	Compound	Relative Conc. (% of total volatiles)	Reference
Raspberry (Rubus idaeus)	'K 81/6'	Fruit	β-Ionone	26.79%	[9]
Raspberry (Rubus idaeus)	'Tulameen'	Fruit	β-Ionone	19.41%	[9]
Raspberry (Rubus idaeus)	'Willamette'	Fruit	β-Ionone	16.09%	[9]
Raspberry (Rubus idaeus)	'Meeker'	Fruit	β-Ionone	13.94%	[9]
Raspberry (Rubus idaeus)	'Latham'	Fruit	β-Ionone	4.50%	[9]
Raspberry (Rubus idaeus)	'Meeker'	Fruit	α-Ionone	11.43%	[9]
Musk Rose (Rosa moschata)	-	Flower EO	β-Ionone	~2.0%
Violet (Viola tricolor)	-	Aerial Parts EO	β-Ionone	~2.0%
Medicago marina	-	Flower EO	β-Ionone	6.0%
Medicago marina	-	Vegetative EO	β-Ionone	14.0%

Note: EO denotes Essential Oil. Relative concentrations are useful for comparing cultivars but may not reflect absolute amounts.

Physiological Roles and Signaling

Ionone derivatives are potent signaling molecules involved in a variety of physiological processes, most notably plant defense.

4.1. Defense Signaling Exogenous application of β-ionone has been shown to induce a global reprogramming of gene expression in plants like Arabidopsis thaliana, leading to enhanced resistance against necrotrophic fungi such as Botrytis cinerea.[4] This response is mediated through the modulation of key phytohormone signaling pathways:

• Hormonal Crosstalk: β-ionone treatment alters the endogenous levels of abscisic acid (ABA), jasmonic acid (JA), and salicylic (B10762653) acid (SA).

• Transcriptional Reprogramming: The change in hormonal balance triggers a cascade affecting thousands of transcripts related to stress tolerance, pathogen defense, and growth.[4]

• Inter-plant Communication: As volatile compounds, ionones can act as airborne signals, priming the defenses of neighboring plants against impending threats.[2]

Figure 2: Simplified signaling cascade of β-ionone in plant defense.

4.2. Other Roles Beyond defense, ionones function as:

• Attractants: For pollinators like orchid bees.[3]

• Repellents/Deterrents: Against herbivores such as the cabbage butterfly and red-legged earth mites.[3]

• Allelopathic Agents: Exhibiting phytotoxic effects that can inhibit the growth of competing plant species.

Experimental Protocols: Analysis of Ionone Derivatives

The analysis of volatile ionone derivatives from complex plant matrices requires sensitive and robust analytical techniques. Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is the most common and effective method.

5.1. Detailed Protocol: HS-SPME-GC-MS Analysis

This protocol provides a generalized methodology adaptable for various plant tissues.

1. Sample Preparation:

• Weigh approximately 1-2 g of fresh plant material (e.g., petals, homogenized fruit pulp, leaf discs) into a 20 mL glass headspace vial.
• For quantitative analysis, add a known amount of an appropriate internal standard (e.g., 2-hexadecanone, deuterated ionone).
• To enhance volatile release, add 1 g of NaCl to the vial to increase the ionic strength of the sample matrix.
• Immediately seal the vial with a PTFE/silicone septum cap.

2. Headspace Solid-Phase Microextraction (HS-SPME):

• Fiber Selection: Use a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber for broad-range volatile analysis.
• Pre-incubation/Equilibration: Place the vial in a heating block or water bath set to 50-60°C. Allow the sample to equilibrate for 15-30 minutes with gentle agitation.
• Extraction: Expose the pre-conditioned SPME fiber to the headspace of the vial for 30-45 minutes at the same temperature (50-60°C). Do not let the fiber touch the sample matrix.
• Desorption: After extraction, retract the fiber and immediately insert it into the heated GC injector port (250°C) for thermal desorption for 3-5 minutes in splitless mode.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• GC System: A standard GC system equipped with a mass selective detector.
• Column: Use a nonpolar or medium-polarity capillary column, such as a DB-5ms or equivalent (30 m x 0.25 mm I.D., 0.25 µm film thickness).
• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
• Oven Temperature Program:
• Initial temperature: 40-50°C, hold for 2-5 minutes.
• Ramp 1: Increase at 5-10°C/min to 180°C.
• Ramp 2: Increase at 15-25°C/min to 250-280°C.
• Final hold: Hold at 250-280°C for 5-10 minutes.
• MS Parameters:
• Ion Source Temperature: 230°C.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Mass Scan Range: m/z 40-350.

4. Data Analysis:

• Identification: Identify compounds by comparing their mass spectra with reference libraries (e.g., NIST, Wiley) and by comparing their retention indices (RI) with literature values.
• Quantification: Calculate the concentration of each ionone derivative based on the peak area relative to the internal standard and a previously established calibration curve.

Sample [label="1. Sample Preparation\n(Weighing, Internal Standard, NaCl)", shape=parallelogram, fillcolor="#FBBC05", fontcolor="#202124"]; SPME [label="2. HS-SPME\n(Equilibration & Headspace Extraction)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Desorption [label="3. Thermal Desorption\n(in GC Injector)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; GC [label="4. GC Separation\n(Capillary Column)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; MS [label="5. MS Detection\n(Mass Spectra Acquisition)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Analysis [label="6. Data Analysis\n(Identification & Quantification)", shape=parallelogram, fillcolor="#34A853", fontcolor="#FFFFFF"];

Sample -> SPME [label="Vial sealed"]; SPME -> Desorption [label="Fiber transfer"]; Desorption -> GC [label="Analytes released"]; GC -> MS [label="Separated compounds"]; MS -> Analysis [label="Raw data"]; }

Figure 3: General workflow for HS-SPME-GC-MS analysis of plant volatiles.

Conclusion and Future Perspectives

Ionone derivatives are integral to the chemical ecology and physiology of plants. Their formation via carotenoid cleavage represents a key metabolic node that links primary metabolism (photosynthesis) with specialized secondary metabolism crucial for survival and communication. While their roles as aroma and flavor compounds are well-established, ongoing research continues to unveil their complex functions as signaling molecules in plant defense and stress acclimation. For drug development, the proven biological activities of ionones offer a rich source of natural scaffolds for creating novel therapeutic agents. Future research should focus on elucidating the specific receptors and downstream targets of ionone signaling in plant cells, as well as expanding quantitative studies across a broader range of species to better understand their distribution and ecological significance. The methodologies and data presented in this guide provide a robust framework to support these future endeavors.

References

• 1. Ionone - Wikipedia [en.wikipedia.org]
• 2. IONONE - Ataman Kimya [atamanchemicals.com]
• 3. β-Ionone: Its Occurrence and Biological Function and Metabolic Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative determination of α-ionone, β-ionone, and β-damascenone and enantiodifferentiation of α-ionone in wine for authenticity control using multidimensional gas chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bibliotekanauki.pl [bibliotekanauki.pl]
• 6. Frontiers | Metabolism of Carotenoids and β-Ionone Are Mediated by Carotenogenic Genes and PpCCD4 Under Ultraviolet B Irradiation and During Fruit Ripening [frontiersin.org]
• 7. Physicochemical Characteristics and Bioactive Compounds of New Black Cherry Tomato (Solanum lycopersicum) Varieties Grown in Vietnam - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Non-Destructive Quality Evaluation of 80 Tomato Varieties Using Vis-NIR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. GC-MS metabolite and transcriptome analyses reveal the differences of volatile synthesis and gene expression profiling between two Chinese rose cultivars [maxapress.com]

The Biosynthesis of Ionones: A Deep Dive into Plant Metabolic Pathways

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Ionones are a group of C13-norisoprenoid volatile compounds that play a crucial role in the aroma and flavor of many fruits, flowers, and vegetables.[1][2] Beyond their sensory appeal, ionones and other apocarotenoids function as signaling molecules in plant development, defense mechanisms, and interactions with the environment.[1][3] Their potential applications in the pharmaceutical and cosmetic industries have garnered significant interest, driving research into their biosynthesis and regulation in plants. This technical guide provides an in-depth exploration of the metabolic pathways leading to ionone (B8125255) synthesis, complete with quantitative data, detailed experimental protocols, and visual diagrams of the key processes.

Core Biosynthesis Pathway of Ionones

The primary route for ionone biosynthesis in plants begins with the production of carotenoid precursors through the Methylerythritol 4-Phosphate (MEP) pathway, which is localized in the plastids.[4][5] The central enzyme in this upstream pathway is Phytoene Synthase (PSY), which catalyzes the first committed step in carotenoid biosynthesis.[6] Subsequent enzymatic reactions lead to the formation of various carotenoids, with β-carotene being the principal precursor for β-ionone.[1]

The key step in ionone formation is the oxidative cleavage of these carotenoid substrates by a class of non-heme iron-dependent enzymes known as Carotenoid Cleavage Dioxygenases (CCDs).[2][7] Specifically, CCD1 and CCD4 are the main enzymes responsible for the cleavage of the 9,10 and 9',10' double bonds of β-carotene to yield one molecule of β-ionone and a C27-apocarotenal.[1][3][8] While CCD1 is primarily located in the cytosol, CCD4 is found in the plastids.[7][9]

Below is a diagram illustrating the core biosynthetic pathway.

Core biosynthetic pathway of β-ionone in plants.

Quantitative Data on Ionone Biosynthesis

The efficiency of ionone biosynthesis is dependent on various factors, including the concentration of precursors and the kinetic properties of the involved enzymes. Below are tables summarizing available quantitative data.

Table 1: Concentration of Key Metabolites in Plant Tissues

Plant Species	Tissue	Metabolite	Concentration (µg/g Fresh Weight)	Reference
Iris pallida	Rhizome	β-Ionone	20,000	[6]
Transgenic Eggplant (Solanum melongena)	Fruit	β-Carotene	8.83	[10][11]
Peach (Prunus persica)	Peel	Total Carotenoids	1.2 - 1.5	[12]
Peach (Prunus persica)	Peel	β-Ionone	~0.25 (after 48h storage)	[12]

Table 2: Enzyme Kinetic Parameters of Carotenoid Cleavage Dioxygenases (CCDs)

Enzyme	Source Organism	Substrate	Km (µM)	Vmax (pmol/mg/h)	Reference
AtCCD1	Arabidopsis thaliana	β-Carotene	Data not available	Data not available	[9]
AtCCD4	Arabidopsis thaliana	trans-β-Carotene	15.6	13.9	[9]
AtCCD7	Arabidopsis thaliana	9-cis-β-Carotene	Data not available	Data not available	[9]

Note: Comprehensive enzyme kinetic data for plant CCDs is still an active area of research, and published values are limited.

Experimental Protocols

Carotenoid Extraction from Plant Tissues

This protocol describes a general method for extracting carotenoids from plant tissues for subsequent analysis.[13][14][15][16]

Materials:

• Fresh or freeze-dried plant tissue

• Liquid nitrogen

• Mortar and pestle

• Extraction solvent (e.g., a mixture of chloroform (B151607) and dichloromethane, or ethyl lactate)[13][15]

• Anhydrous sodium sulfate (B86663)

• Centrifuge

• Rotary evaporator

• HPLC-grade solvents for resuspension

Procedure:

• Weigh a known amount of fresh or freeze-dried plant tissue.

• If using fresh tissue, immediately freeze it in liquid nitrogen to quench metabolic activity.

• Grind the tissue to a fine powder using a mortar and pestle with liquid nitrogen.

• Transfer the powdered tissue to a centrifuge tube.

• Add the extraction solvent to the tube. The volume will depend on the amount of tissue.

• Vortex the mixture vigorously for 1-2 minutes and then incubate in the dark (carotenoids are light-sensitive) at a controlled temperature (e.g., 30-45°C, depending on the solvent and target carotenoid) for a specified time (e.g., 1 hour).[15]

• Centrifuge the mixture to pellet the tissue debris.

• Carefully transfer the supernatant to a new tube.

• Add a small amount of anhydrous sodium sulfate to the supernatant to remove any residual water.

• Evaporate the solvent to dryness using a rotary evaporator under reduced pressure and at a low temperature (e.g., 30-40°C).

• Resuspend the dried carotenoid extract in a known volume of an appropriate HPLC-grade solvent (e.g., a mixture of methanol, methyl-tert-butyl ether, and water) for analysis.

In Vitro Carotenoid Cleavage Dioxygenase (CCD) Assay

This protocol outlines a general procedure for measuring the activity of a purified CCD enzyme in vitro.[17]

Materials:

• Purified CCD enzyme

• Assay Buffer (e.g., 100 mM Sodium Phosphate buffer, pH 7.2)

• Cofactor Stock (e.g., 10 mM FeSO₄ in water, freshly prepared)

• Substrate Stock (e.g., 10 mM β-apo-8'-carotenal in 100% ethanol)

• Microcentrifuge tubes

• Water bath or incubator

• Extraction solvent (e.g., hexane (B92381) or ethyl acetate)

• HPLC or GC-MS for product analysis

Procedure:

• Prepare the reaction mixture in a microcentrifuge tube by combining the assay buffer, cofactor stock, and purified CCD enzyme.

• Pre-incubate the reaction mixture at the optimal temperature for the enzyme (e.g., 30-35°C) for 5 minutes.

• Initiate the reaction by adding the substrate stock to the reaction mixture.

• Incubate the reaction for a defined period (e.g., 30-60 minutes) at the optimal temperature.

• Stop the reaction by adding an equal volume of an extraction solvent (e.g., ethyl acetate).

• Vortex vigorously to extract the cleavage products into the organic phase.

• Centrifuge to separate the aqueous and organic phases.

• Carefully collect the organic phase containing the ionone products.

• Analyze the extracted products by HPLC or GC-MS to quantify the amount of ionone produced.

GC-MS Quantification of β-Ionone

This protocol provides a general workflow for the quantification of β-ionone in plant extracts using Gas Chromatography-Mass Spectrometry (GC-MS).[18][19]

Materials:

• Plant extract containing β-ionone

• GC-MS system equipped with an appropriate capillary column (e.g., DB-5ms)

• Helium carrier gas

• Internal standard (e.g., deuterated β-ionone)

• Syringe for injection

Procedure:

• Prepare a calibration curve using a series of known concentrations of a β-ionone standard.

• Add a known amount of the internal standard to the plant extract to be analyzed.

• Inject a small volume (e.g., 1 µL) of the sample into the GC-MS.

• Set the GC oven temperature program to effectively separate β-ionone from other volatile compounds. A typical program might start at a low temperature (e.g., 50°C), ramp up to a higher temperature (e.g., 250°C), and hold for a few minutes.

• Set the MS to operate in Selected Ion Monitoring (SIM) mode to increase sensitivity and selectivity for β-ionone. Select characteristic ions for β-ionone (e.g., m/z 192, 177, 136) and the internal standard.

• Identify β-ionone in the sample by comparing its retention time and mass spectrum to that of the standard.

• Quantify the amount of β-ionone in the sample by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Regulation of Ionone Biosynthesis

The biosynthesis of ionones is a tightly regulated process, influenced by developmental cues and environmental stimuli. This regulation occurs at multiple levels, from the transcriptional control of biosynthetic genes to the modulation of enzyme activity.

Transcriptional Regulation: The expression of genes encoding key enzymes in the carotenoid and ionone biosynthesis pathways is controlled by various transcription factors. For instance, members of the WRKY and MADS-box families have been shown to regulate the expression of CCD genes.[14][20]

Environmental Factors: Light and temperature are critical environmental factors that influence ionone production.[21][22][23] For example, the expression of some CCD genes is light-inducible and can follow a circadian rhythm. Temperature can also affect the rate of enzymatic reactions and the volatility of ionones.

Hormonal Crosstalk: Plant hormones such as abscisic acid (ABA) and strigolactones, which are themselves apocarotenoids, can influence the carotenoid biosynthetic pathway, creating a complex network of feedback and feed-forward regulation.

The diagram below illustrates the regulatory network influencing ionone biosynthesis.

Regulatory network of ionone biosynthesis in plants.

Conclusion

The biosynthesis of ionones in plants is a complex and highly regulated process that is integral to plant biology and of significant interest for various industries. This technical guide has provided a comprehensive overview of the core metabolic pathways, quantitative data, and detailed experimental protocols relevant to the study of these fascinating compounds. Further research, particularly in elucidating the complete set of enzyme kinetic parameters and the intricate details of the regulatory networks, will undoubtedly open up new avenues for the metabolic engineering of ionone production in both plants and microbial systems.

References

• 1. Identification and Characterization Roles of Phytoene Synthase (PSY) Genes in Watermelon Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. β-Ionone: Its Occurrence and Biological Function and Metabolic Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Exploring the Diversity and Regulation of Apocarotenoid Metabolic Pathways in Plants [frontiersin.org]
• 4. Peroxisomal Localization of Arabidopsis Isopentenyl Diphosphate Isomerases Suggests That Part of the Plant Isoprenoid Mevalonic Acid Pathway Is Compartmentalized to Peroxisomes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Phytoene Synthase: The Key Rate-Limiting Enzyme of Carotenoid Biosynthesis in Plants [frontiersin.org]
• 7. Structural and Mechanistic Aspects of Carotenoid Cleavage Dioxygenases (CCDs) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Enzymatic study on AtCCD4 and AtCCD7 and their potential to form acyclic regulatory metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 10. High β-carotene accumulation in transgenic eggplant fruits grown under artificial light - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High β-carotene accumulation in transgenic eggplant fruits grown under artificial light - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Frontiers | Metabolism of Carotenoids and β-Ionone Are Mediated by Carotenogenic Genes and PpCCD4 Under Ultraviolet B Irradiation and During Fruit Ripening [frontiersin.org]
• 13. Subcellular evidence for the involvement of peroxisomes in plant isoprenoid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Characterization of Transcriptional Expression and Regulation of Carotenoid Cleavage Dioxygenase 4b in Grapes [frontiersin.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. academic.oup.com [academic.oup.com]
• 18. researchgate.net [researchgate.net]
• 19. Geranylgeranyl pyrophosphate - Wikipedia [en.wikipedia.org]
• 20. Transcription factors involved in plant responses to cadmium-induced oxidative stress - PMC [pmc.ncbi.nlm.nih.gov]
• 21. How plants coordinate their development in response to light and temperature signals - PMC [pmc.ncbi.nlm.nih.gov]
• 22. How light and temperature work together to affect plant growth | EurekAlert! [eurekalert.org]
• 23. researchgate.net [researchgate.net]

Olfactory properties of Allyl alpha-ionone isomers

An In-depth Technical Guide to the Olfactory Properties of Allyl Alpha-Ionone (B122830) Isomers

For: Researchers, Scientists, and Drug Development Professionals

Abstract

Allyl alpha-ionone is a widely utilized fragrance ingredient prized for its complex fruity and floral scent profile. Commercially, it is available as a racemic mixture of cis and trans diastereomers. While the olfactory properties of this mixture are well-documented, a significant knowledge gap exists regarding the specific sensory attributes of its individual stereoisomers. This technical guide synthesizes the current understanding of the olfactory characteristics of the allyl alpha-ionone mixture, outlines detailed experimental protocols for the synthesis, separation, and sensory evaluation of its isomers, and presents a general overview of the olfactory signaling pathway. The provided methodologies and visualizations serve as a comprehensive resource for researchers aiming to elucidate the structure-odor relationships of these important fragrance molecules.

Introduction to Allyl Alpha-Ionone

Allyl alpha-ionone, a synthetic ketone, is a key component in perfumery, valued for its ability to impart rich, tropical, and fruity notes to fragrance compositions.[1][2][3][4] It belongs to the ionone (B8125255) family, which is known for characteristic floral and woody scents.[5] The commercially available form of allyl alpha-ionone is a racemic mixture of cis and trans diastereomers.[1][5] Understanding the distinct olfactory contributions of each isomer is crucial for fine-tuning fragrance profiles and for investigating the specific interactions with olfactory receptors, a key aspect of sensory science and potential drug development applications where chemosensory pathways are relevant.

Quantitative Olfactory and Physicochemical Data

Property	Value	Reference
Odor Detection Threshold	15.53 ng/L in air	[1]
Molecular Formula	C₁₆H₂₄O	[1]
Molecular Weight	232.37 g/mol	[1]
Appearance	Colorless liquid	[1]
Boiling Point	265°C	[1]
Vapor Pressure	0.000566 mmHg @ 23°C	[1]
Log P	5.3	[1]

Odor Profile of the Racemic Mixture: The scent of the allyl alpha-ionone mixture is consistently described as having multiple facets:

• Fruity: Predominantly tropical, with specific notes of pineapple.[2][6][7]

• Floral: Often compared to violet and orris (iris root).[1][8]

• Woody: A significant woody-bark character is noted.[2][6]

• Green: Sharp, green nuances are also present.[2][6]

• Other: Waxy, oily, and sweet undertones contribute to its complexity.[6][8]

Experimental Protocols for Isomer-Specific Analysis

While specific data on the olfactory properties of individual allyl alpha-ionone isomers are lacking, the following sections provide detailed, representative protocols for the methodologies required to conduct such an investigation.

Synthesis of Allyl Alpha-Ionone

Allyl alpha-ionone is synthesized via a two-step process: an aldol (B89426) condensation followed by an acid-catalyzed cyclization.[1][9]

Methodology:

• Aldol Condensation to form Pseudoionone (B86502):

  • Combine citral (B94496) and allyl acetone (B3395972) in a reaction vessel.

  • A basic catalyst, such as sodium hydroxide, is used to facilitate the condensation reaction.[9]

  • The reaction mixture is stirred at a controlled temperature to yield allyl pseudoionone.

• Cyclization to form Allyl Alpha-Ionone:

  • The resulting allyl pseudoionone is treated with an acid, such as sulfuric acid or phosphoric acid.[1][9]

  • The acid catalyzes the cyclization of the pseudoionone to form a mixture of allyl alpha-ionone isomers.[9]

  • The reaction conditions (acid concentration, temperature, and reaction time) can influence the ratio of the resulting isomers.[9]

• Purification:

  • The product is purified using techniques such as distillation to isolate the allyl alpha-ionone mixture from byproducts and unreacted starting materials.

Caption: Synthesis of Allyl Alpha-Ionone.

Chiral Separation of Isomers by Gas Chromatography (GC)

To evaluate the individual isomers, they must first be separated from the racemic mixture. Chiral gas chromatography is the standard method for this purpose.

Methodology:

• Instrumentation: A gas chromatograph equipped with a chiral stationary phase (CSP) column and a flame ionization detector (FID) or mass spectrometer (MS). Cyclodextrin-based chiral columns are commonly used for separating terpenoid enantiomers.

• Sample Preparation: The allyl alpha-ionone mixture is diluted in a suitable solvent (e.g., hexane) to an appropriate concentration for GC analysis.

• GC Conditions (Representative):

  • Column: Chiral capillary column (e.g., Rt-βDEXsm).

  • Carrier Gas: Helium or Hydrogen.

  • Injector Temperature: 250°C.

  • Oven Temperature Program: An initial temperature of 60°C, held for 1 minute, then ramped at 2°C/minute to 200°C.

  • Detector Temperature: 220°C (FID).

• Analysis: The different isomers will interact differently with the chiral stationary phase, resulting in different retention times and allowing for their separation and quantification.

Caption: Chiral Gas Chromatography Workflow.

Gas Chromatography-Olfactometry (GC-O) for Odor Profiling

GC-O allows for the sensory evaluation of the separated isomers as they elute from the GC column.

Methodology:

• Instrumentation: A GC-MS system with an effluent splitter that directs a portion of the column effluent to the MS detector and the other portion to an olfactometry port.

• Procedure:

  • The separated isomers are carried by a humidified air stream to the olfactometry port.

  • A trained sensory panelist sniffs the effluent and records the odor description and intensity for each eluting compound.

  • The retention time of the odor perception is correlated with the mass spectrometry data to identify the specific isomer responsible for the scent.

• Data Acquisition: Various techniques can be used to quantify odor intensity, such as Aroma Extract Dilution Analysis (AEDA) or CharmAnalysis™.

Caption: Gas Chromatography-Olfactometry Setup.

Sensory Panel Evaluation

A trained sensory panel can provide detailed and standardized descriptions of the olfactory properties of the purified isomers.

Methodology:

• Panelist Selection and Training: Panelists are screened for their olfactory acuity and trained to identify and describe a wide range of standard odorants.

• Sample Preparation: Purified isomers are diluted to various concentrations in an odorless solvent and applied to smelling strips.

• Evaluation Protocol:

  • Panelists evaluate the samples in a controlled environment with neutral airflow and temperature.

  • They are asked to describe the odor character using a standardized lexicon and to rate the odor intensity on a defined scale.

  • Odor thresholds for each isomer can be determined using methods such as the ascending force-choice triangle test.

• Data Analysis: The collected data is statistically analyzed to generate a comprehensive olfactory profile for each isomer.

Olfactory Signaling Pathway

The perception of odorants like allyl alpha-ionone begins with their interaction with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons (OSNs) in the nasal epithelium. This interaction initiates a signal transduction cascade.

General Pathway:

• Binding: An odorant molecule binds to a specific G-protein coupled olfactory receptor (GPCR).

• G-Protein Activation: This binding activates the associated G-protein (Gαolf).

• Adenylyl Cyclase Activation: Gαolf activates adenylyl cyclase III.

• cAMP Production: Adenylyl cyclase III converts ATP to cyclic AMP (cAMP).

• Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

• Depolarization: The influx of cations (Na⁺ and Ca²⁺) through the CNG channels depolarizes the OSN.

• Action Potential: If the depolarization reaches the threshold, an action potential is generated and transmitted to the olfactory bulb in the brain, leading to the perception of smell.

Caption: Olfactory Signal Transduction Pathway.

Conclusion and Future Directions

Allyl alpha-ionone is a valuable fragrance ingredient with a desirable and complex odor profile. However, the current understanding of its olfactory properties is limited to the commercially available racemic mixture. There is a clear need for research focused on the synthesis, separation, and individual sensory characterization of the cis, trans, and enantiomeric isomers of allyl alpha-ionone. Such studies, employing the methodologies outlined in this guide, would provide invaluable insights into the structure-odor relationships of this important molecule and could lead to the development of novel fragrance ingredients with enhanced and more specific scent profiles. Furthermore, understanding how individual isomers interact with specific olfactory receptors could have broader implications for the fields of sensory science and pharmacology.

References

• 1. benchchem.com [benchchem.com]
• 2. Stable olfactory receptor activation across odor complexity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modulation of the combinatorial code of odorant receptor response patterns in odorant mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scentree.co [scentree.co]
• 6. Olfactory receptor antagonism between odorants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The alpha-Ionones [leffingwell.com]
• 8. researchgate.net [researchgate.net]
• 9. img.perfumerflavorist.com [img.perfumerflavorist.com]

The Discovery and Enduring Allure of Allyl α-Ionone: A Technical Review

Published: December 19, 2025

Audience: Researchers, scientists, and drug development professionals.

Abstract

Allyl α-ionone, a synthetic aromatic ketone, emerged from the burgeoning field of fragrance chemistry in the mid-20th century. This technical guide delves into the historical context of its discovery, credited to Garry C. Kitchens of Givaudan Corporation in 1948, and its subsequent role in the fragrance and flavor industry. We will explore the initial synthesis methodologies, supported by patent literature, and present available physicochemical data. Furthermore, this paper will touch upon the broader historical landscape of synthetic fragrance development that set the stage for this molecule's creation and its lasting impact.

Historical Context: A Post-War Boom in Synthetic Fragrance

The 1940s marked a pivotal era in the chemical industry, with a significant shift towards the development of synthetic materials. This trend was mirrored in the fragrance industry, which had been steadily incorporating synthetic aroma chemicals since the late 19th century.[1] Companies like Givaudan were at the forefront of this movement, pioneering the commercial production of key synthetic fragrance ingredients, including ionones.[2] The post-war economic expansion fueled consumer demand for affordable luxuries, including perfumes and scented products, further accelerating research and development in synthetic aromatics. It was within this environment of innovation and commercial opportunity that novel derivatives of established fragrance molecules, such as the ionones, were actively investigated.

The Discovery of Allyl α-Ionone

The discovery of allyl α-ionone is formally documented in a patent filed by Givaudan Corporation on February 5, 1948. The inventor credited is Garry C. Kitchens. This patent details a novel process for preparing α-ionones, including the allyl-substituted variant, through the cyclization of the corresponding pseudo-ionone.[2] The year of discovery is widely cited as 1948.[3]

Givaudan, a company with a rich history in the synthesis of fragrance compounds, was a logical birthplace for this new molecule.[4] Having established a perfumery school in 1946 and with a strong focus on research and development, the company was well-positioned to explore novel chemical structures with unique olfactory properties.[2] The exploration of an allyl-substituted ionone (B8125255) was likely driven by the desire to create new and interesting fragrance profiles, moving beyond the classic violet and woody notes of traditional ionones.

Physicochemical Properties

Allyl α-ionone is a colorless to pale yellow liquid with a characteristic fruity, floral, and woody aroma.[5][6] The following table summarizes its key physicochemical properties based on available data.

Property	Value	Reference(s)
Molecular Formula	C₁₆H₂₄O	[3]
Molecular Weight	232.37 g/mol	[3]
CAS Number	79-78-7	[5]
Appearance	Colorless to pale yellow liquid	[3]
Density	0.931 g/cm³	[3]
Boiling Point	265 °C (509 °F)	[3]
Flash Point	100 °C (212 °F)	[3]
Refractive Index @ 20°C	1.503 - 1.507	[3]
Solubility	Soluble in alcohol; insoluble in water.	[5]
Vapor Pressure	0.0999 mmHg @ 20°C	[3]
Odor Profile	Fruity, floral, woody, with tropical and green nuances.	[5][6][7]

Historical Synthesis Methodology

The synthesis of allyl α-ionone, as outlined in the historical patent literature, follows a two-step process common for ionones: an aldol (B89426) condensation followed by an acid-catalyzed cyclization.[8][9][10]

Step 1: Synthesis of Pseudo-allyl-ionone (Aldol Condensation)

The initial step involves the base-catalyzed condensation of citral (B94496) with allyl acetone (B3395972). This is analogous to the classic synthesis of pseudoionone, where acetone is used instead of allyl acetone.

• Reactants: Citral and Allyl Acetone

• Catalyst: A basic catalyst, such as sodium ethoxide or sodium hydroxide (B78521), is historically used for this type of aldol condensation.[8][9]

Step 2: Cyclization to α-Allyl-ionone

The resulting pseudo-allyl-ionone is then subjected to an acid-catalyzed cyclization to form the final product. The 1948 patent by Garry C. Kitchens specifically highlights the use of boron trifluoride as a key innovation for achieving the α-isomer.[2]

Experimental Protocol (Based on U.S. Patent 2,517,576A)

The following provides a detailed methodology for the cyclization step as described in the 1948 patent.

Materials:

• Pseudo-allyl-ionone (purity 99.2%; refractive index at 20°C = 1.5280)

• Boron trifluoride (gas)

• Anhydrous benzene (B151609)

• Aqueous sodium hydroxide solution (8%)

• Ice-salt bath

Procedure:

• A solution of 117 grams of pseudo-allyl-ionone in a suitable volume of anhydrous benzene was prepared.

• The solution was chilled in an ice-salt bath.

• Boron trifluoride gas was passed into the stirred solution. The patent for the parent ionone suggests maintaining a temperature between 0°C and 5°C during this addition.

• After the reaction was complete, the mixture was treated with an aqueous sodium hydroxide solution to decompose the boron trifluoride complex.

• The organic layer was separated, washed, and the solvent removed.

• The crude product was then purified by vacuum distillation to yield 81 grams of α-allyl-ionone.

Reported Properties of the Synthesized Product:

• Purity: 97.1%

• Specific Gravity (25/25 °C): 0.9294

• Refractive Index (at 20 °C): Not specified in the provided excerpt for the allyl derivative, but the pseudo-allyl-ionone starting material had a refractive index of 1.5280.[2]

Visualizing the Synthesis Pathway

The synthesis of allyl α-ionone can be visualized as a two-step chemical transformation.

Figure 1: Synthesis Pathway of Allyl α-ionone.

Olfactory Profile and Historical Significance

The introduction of allyl α-ionone expanded the perfumer's palette, offering a new tool for creating novel and impactful fragrances. Its fruity and tropical nuances were particularly suited for the emerging trends in post-war perfumery, which saw a move towards more vibrant and expressive scents.

Conclusion

The discovery of allyl α-ionone in 1948 by Garry C. Kitchens at Givaudan is a testament to the innovative spirit of the mid-20th century fragrance industry. Born from a period of intense research into synthetic aroma chemicals, this molecule offered a unique and complex olfactory profile that continues to be valued in modern perfumery. The historical synthesis, relying on the cyclization of a pseudo-ionone precursor with boron trifluoride, highlights the chemical ingenuity of the time. While detailed historical sensory evaluations are scarce, the enduring use of allyl α-ionone speaks to its successful reception and lasting impact on the world of fragrance. This technical guide provides a foundational understanding of the discovery, historical context, and chemical underpinnings of this important synthetic aroma compound.

References

• 1. A smelling trip into the past: the influence of synthetic materials on the history of perfumery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. encyclopedia.com [encyclopedia.com]
• 3. ScenTree - Allyl alpha-ionone (CAS N° 79-78-7) [scentree.co]
• 4. swotanalysisexample.com [swotanalysisexample.com]
• 5. scent.vn [scent.vn]
• 6. fraterworks.com [fraterworks.com]
• 7. Allyl alpha-ionone | The Fragrance Conservatory [fragranceconservatory.com]
• 8. perfumerflavorist.com [perfumerflavorist.com]
• 9. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 10. Ionone Is More than a Violet’s Fragrance: A Review | MDPI [mdpi.com]
• 11. olfactorian.com [olfactorian.com]

An In-depth Technical Guide on the Toxicological Profile of Allyl α-Ionone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available information regarding the toxicological profile of Allyl α-ionone. A comprehensive safety assessment by the Research Institute for Fragrance Materials (RIFM) was published in October 2024, but the full text containing detailed experimental protocols and complete datasets was not accessible during the compilation of this guide. For definitive data and methodologies, it is imperative to consult the full RIFM report.

Introduction

Allyl α-ionone is a synthetic fragrance ingredient valued for its complex fruity, floral, and woody aroma profile. As with any chemical intended for use in consumer products, a thorough understanding of its toxicological profile is essential to ensure human safety. This guide synthesizes available data on the physicochemical properties, toxicokinetics, and various toxicological endpoints of Allyl α-ionone. It is intended to serve as a resource for researchers, scientists, and professionals involved in drug development and safety assessment.

Physicochemical Properties

A solid understanding of the physicochemical properties of a substance is fundamental to assessing its toxicological potential, including its absorption, distribution, metabolism, and excretion (ADME) profile.

Property	Value	Reference
CAS Number	79-78-7	[1]
Molecular Formula	C₁₆H₂₄O	[1]
Molecular Weight	232.37 g/mol	[1]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	267.0 °C at 760 mmHg (Predicted)
LogP (Octanol/Water Partition Coefficient)	4.8 (Predicted)
Water Solubility	14.8 mg/L at 25 °C (Predicted)

Toxicological Endpoints

This section summarizes the available toxicological data for Allyl α-ionone across various endpoints. Due to limitations in accessing full study reports, detailed experimental protocols are largely based on standardized OECD guidelines and general descriptions found in secondary sources.

Acute Toxicity

Acute toxicity studies are designed to assess the adverse effects that may occur shortly after a single exposure to a substance.

Route	Species	Value	Classification	Reference
Oral	Rat	LD₅₀: >2000 mg/kg bw	Low acute toxicity
Dermal	Rabbit	LD₅₀: >5000 mg/kg bw	Low acute toxicity

Experimental Protocol (General Overview): Acute oral toxicity is typically determined in rats according to OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure) or OECD 423 (Acute Oral Toxicity - Acute Toxic Class Method). The substance is administered by gavage, and animals are observed for mortality and clinical signs of toxicity for up to 14 days. For acute dermal toxicity, OECD Guideline 402 is followed, where the substance is applied to the shaved skin of rabbits, and the animals are observed for the same duration.

Skin Irritation and Sensitization

Skin Irritation: Allyl α-ionone is classified as a skin irritant.

Skin Sensitization: Allyl α-ionone is a known skin sensitizer.

Experimental Protocol (General Overview):

• Skin Irritation: The potential for skin irritation is typically assessed using the in vitro reconstructed human epidermis (RhE) test method (OECD Guideline 439).

• Skin Sensitization: The skin sensitization potential is evaluated through a battery of tests, often starting with in chemico (Direct Peptide Reactivity Assay, DPRA; OECD Guideline 442C) and in vitro (KeratinoSens™, LuSens; OECD Guideline 442D, h-CLAT; OECD Guideline 442E) methods. For confirmation and potency assessment, the Local Lymph Node Assay (LLNA) in mice (OECD Guideline 429) has been a standard in vivo method. Human Repeat Insult Patch Tests (HRIPT) may be conducted to confirm the absence of sensitization at specific concentrations under use conditions.

Logical Relationship for Skin Sensitization Assessment

References

• 1. RIFM fragrance ingredient safety assessment, allyl α-ionone, CAS Registry Number 79-78-7 - PubMed [pubmed.ncbi.nlm.nih.gov]

The Solubility and Biological Interactions of Allyl α-Ionone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl α-ionone, a synthetically derived fragrance and flavor compound, is characterized by its distinct fruity and floral aroma. Belonging to the ionone (B8125255) family, it is widely utilized in the cosmetic and food industries. Beyond its sensory properties, the physicochemical characteristics of allyl α-ionone, particularly its solubility in various solvents, are critical for its formulation and application. Furthermore, emerging research into the biological activities of related ionones, such as α-ionone, suggests potential interactions with cellular signaling pathways, opening avenues for investigation in drug development and therapeutic applications. This technical guide provides a comprehensive overview of the solubility of allyl α-ionone and explores its potential biological significance, offering detailed experimental methodologies and visual representations of relevant signaling cascades.

Solubility of Allyl α-Ionone

The solubility of a compound is a fundamental property that dictates its utility in various formulations. Allyl α-ionone exhibits a range of solubilities in different solvents, a critical consideration for its application in diverse product matrices.

Quantitative Solubility Data

The following table summarizes the known quantitative solubility data for allyl α-ionone in several common solvents.

Solvent	Solubility (g/L)	Temperature (°C)
Ethanol (B145695)	709.48	25
Methanol	435.08	25
Isopropanol	464.32	25
Water	0.06	25
Water	14 mg/L	20

Note: The solubility in water is very low, classifying it as practically insoluble in aqueous media.

Qualitative assessments also indicate that allyl α-ionone is soluble in alcohol. For instance, 1 ml of allyl α-ionone is soluble in 1 ml of 90% ethanol and in 8 ml of 70% ethanol.[1]

Experimental Protocol: Determination of Equilibrium Solubility via the Shake-Flask Method

The shake-flask method is a widely recognized and reliable technique for determining the equilibrium solubility of a substance. The following is a generalized protocol that can be adapted for determining the solubility of allyl α-ionone in various solvents.

Objective: To determine the equilibrium solubility of allyl α-ionone in a specified solvent at a controlled temperature.

Materials:

• Allyl α-ionone (high purity)

• Solvent of interest (e.g., ethanol, water, etc.)

• Glass flasks with stoppers (e.g., 50 mL)

• Orbital shaker with temperature control

• Analytical balance

• Centrifuge

• Syringes and filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of allyl α-ionone to a flask containing a known volume of the solvent. The presence of undissolved solid is crucial to ensure that equilibrium is reached.

• Equilibration: Tightly seal the flasks and place them in an orbital shaker set to a constant temperature (e.g., 25°C) and agitation speed (e.g., 150 rpm). Allow the mixture to equilibrate for a sufficient period, typically 24 to 72 hours, to ensure that the solution is saturated.

• Phase Separation: After equilibration, cease agitation and allow the solid particles to settle. To ensure complete separation of the solid and liquid phases, centrifuge the samples at a high speed.

• Sample Collection and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe. Immediately filter the sample through a solvent-compatible filter (e.g., 0.45 µm PTFE) to remove any remaining solid particles.

• Dilution: Accurately dilute the filtered sample with the solvent to a concentration that falls within the linear range of the analytical method to be used.

• Quantification: Analyze the concentration of allyl α-ionone in the diluted sample using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.

• Calculation: Calculate the solubility of allyl α-ionone in the solvent, taking into account the dilution factor. The result is typically expressed in g/L or mg/mL.

Caption: Simplified diagram of the olfactory signal transduction pathway.

Recent studies have shown that α-ionone can act as an agonist for specific olfactory receptors, such as OR10A6. This interaction can lead to various cellular responses, including the inhibition of proliferation and migration, and the induction of apoptosis in skin cancer cells.

Involvement in the Hippo Signaling Pathway

The Hippo signaling pathway is a crucial regulator of organ size, cell proliferation, and apoptosis. Dysregulation of this pathway is often implicated in cancer development. Research has demonstrated that α-ionone can activate the Hippo pathway through its interaction with OR10A6. This activation leads to the phosphorylation of key downstream effectors, LATS (Large Tumor Suppressor Kinase) and YAP (Yes-associated protein), ultimately suppressing tumorigenesis.

Hypothetical Activation of the Hippo Pathway by Allyl α-Ionone

Caption: Postulated activation of the Hippo pathway by an ionone ligand.

Given the structural similarity between allyl α-ionone and α-ionone, it is plausible that allyl α-ionone may exhibit similar biological activities. Further research is warranted to investigate the specific interactions of allyl α-ionone with olfactory receptors and its potential role in modulating signaling pathways such as the Hippo pathway.

Conclusion

Allyl α-ionone is a versatile compound with well-defined solubility characteristics in organic solvents and limited solubility in water. The shake-flask method provides a robust framework for determining its solubility in various media, which is essential for its effective formulation. The emerging biological activities of the closely related α-ionone, particularly its interaction with olfactory receptors and the Hippo signaling pathway, highlight a promising area for future research. Investigating the potential for allyl α-ionone to modulate these pathways could unveil novel therapeutic applications for this compound beyond its current use in the fragrance and flavor industries. This guide serves as a foundational resource for scientists and researchers interested in exploring the multifaceted properties of allyl α-ionone.

References

• 1. quora.com [quora.com]

In-depth Technical Guide on the Thermogravimetric Analysis of Allyl alpha-ionone

Introduction

Allyl α-ionone is a synthetic fragrance compound valued for its complex fruity, floral, and woody aroma profile.[1][2][3] As a member of the ionone (B8125255) family, it finds extensive use in perfumery and flavor applications.[1][4] Understanding the thermal stability and decomposition characteristics of Allyl α-ionone is crucial for its application in products that may be subjected to elevated temperatures during manufacturing, storage, or use. Thermogravimetric analysis (TGA) is a fundamental technique for assessing these properties. This guide provides a comprehensive overview of the thermogravimetric analysis of Allyl α-ionone, including experimental protocols and data interpretation.

Physicochemical Properties of Allyl α-ionone

A summary of the key physicochemical properties of Allyl α-ionone is presented in the table below. These properties are essential for interpreting the thermal analysis data.

Property	Value	Reference
Molecular Formula	C₁₆H₂₄O	[5][6][7][8]
Molecular Weight	232.36 g/mol	[5][6][7]
Boiling Point	265 - 298 °C	[5][9]
Flash Point	>100 °C (>230 °F)	[6][9]
Appearance	Colorless to pale yellow liquid	[2][9]
CAS Number	79-78-7	[5][6][8][9]

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This analysis provides valuable information about the thermal stability, decomposition kinetics, and composition of materials.

Experimental Protocol for TGA of Allyl α-ionone

Instrumentation:

• A calibrated thermogravimetric analyzer equipped with a high-precision balance and a furnace capable of controlled heating rates.

• Sample pans (e.g., aluminum, platinum, or ceramic).

• A gas delivery system for controlling the atmosphere (e.g., nitrogen, air).

Procedure:

• Sample Preparation: Accurately weigh a small amount of the Allyl α-ionone sample (typically 5-10 mg) into a clean, tared TGA sample pan.

• Instrument Setup:

  • Place the sample pan in the TGA instrument.

  • Purge the system with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min) to provide an inert atmosphere and remove any volatile impurities.

• Thermal Program:

  • Equilibrate the sample at a starting temperature below its boiling point (e.g., 30 °C).

  • Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature well above its expected decomposition temperature (e.g., 600 °C).

• Data Collection: Continuously record the sample mass as a function of temperature.

Logical Workflow for TGA Experiment

The following diagram illustrates the logical workflow for conducting a thermogravimetric analysis experiment.

Caption: A flowchart outlining the key steps in a typical thermogravimetric analysis experiment.

Expected Thermal Decomposition Pathway

The thermal decomposition of Allyl α-ionone, a complex unsaturated ketone, is expected to proceed through a multi-step process involving cleavage of its various chemical bonds. The presence of double bonds and a carbonyl group suggests that the decomposition mechanism could involve radical chain reactions, rearrangements, and the evolution of smaller volatile fragments.

A simplified potential decomposition pathway is visualized below. This is a hypothetical pathway based on the structure of Allyl α-ionone and general principles of organic molecule decomposition.

Caption: A conceptual diagram of the potential thermal decomposition pathway of Allyl α-ionone.

Data Interpretation

The data obtained from TGA is typically presented as a plot of mass percentage versus temperature (TGA curve). The derivative of this curve, known as the Derivative Thermogravimetry (DTG) curve, shows the rate of mass loss and helps in identifying individual decomposition steps.

• Onset Temperature of Decomposition (T_onset): The temperature at which significant mass loss begins. This is a key indicator of the thermal stability of the compound.

• Peak Decomposition Temperature (T_peak): The temperature at which the rate of mass loss is maximum, as indicated by the peak in the DTG curve.

• Residual Mass: The percentage of the initial mass remaining at the end of the experiment, which corresponds to any non-volatile residue.

Due to the lack of published TGA data for Allyl α-ionone, specific quantitative values for these parameters cannot be provided. Researchers are encouraged to perform experimental TGA to determine these values for their specific applications.

Thermogravimetric analysis is an indispensable tool for characterizing the thermal properties of fragrance ingredients like Allyl α-ionone. While specific experimental data for this compound is not publicly available, this guide provides a robust framework for conducting and interpreting TGA experiments. The provided protocols and conceptual diagrams offer a starting point for researchers and professionals in the field to assess the thermal stability of Allyl α-ionone, ensuring its safe and effective use in various applications. Further experimental studies are warranted to establish a detailed thermal decomposition profile and kinetic parameters for this important fragrance molecule.

References

• 1. tropical ionone [thegoodscentscompany.com]
• 2. fraterworks.com [fraterworks.com]
• 3. Allyl alpha-ionone | The Fragrance Conservatory [fragranceconservatory.com]
• 4. Buy Allyl alpha-ionone | 79-78-7 [smolecule.com]
• 5. scent.vn [scent.vn]
• 6. Allyl-α-ionone CAS#: 79-78-7 [m.chemicalbook.com]
• 7. Allyl-alpha-ionone | C16H24O | CID 5365976 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Allyl α-ionone [webbook.nist.gov]
• 9. scentree.co [scentree.co]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to Allyl α-Ionone

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and biological activities of allyl α-ionone. The information is curated for professionals in research and development, with a focus on quantitative data, experimental methodologies, and logical workflows.

Core Molecular and Physical Properties

Allyl α-ionone is a synthetic fragrance and flavor compound known for its fruity and floral aroma.[1] Its fundamental chemical and physical properties are summarized below.

Property	Value	Source
Molecular Formula	C₁₆H₂₄O	[2][3][4][5][6][7]
Molecular Weight	232.36 g/mol	[2][4][5][6][7]
CAS Number	79-78-7	[1][2]
Appearance	Colorless to pale yellow liquid	[3][8]
Density	0.926 - 0.935 g/mL at 25°C	[3][9]
Boiling Point	102-104 °C at 0.2 mmHg	[10]
Flash Point	>100 °C (>230 °F)	[3][10]
Solubility	Soluble in alcohol; insoluble in water	[2][5]
Refractive Index	1.503 - 1.507 at 20°C	[3][8]

Synthesis of Allyl α-Ionone

The primary synthesis route for allyl α-ionone involves a two-step process: an aldol (B89426) condensation followed by an acid-catalyzed cyclization.[2][11][12]

General Synthesis Workflow

The following diagram illustrates the general workflow for the chemical synthesis of allyl α-ionone.

Caption: Chemical synthesis workflow for allyl α-ionone.

Detailed Experimental Protocol for Cyclization

The following protocol for the preparation of α-allyl-ionone from pseudo-allyl-ionone is adapted from a patented method.[7]

Materials:

• Pseudo-allyl-ionone (99.2% purity)

• Boron trifluoride

Procedure:

• Under substantially anhydrous conditions, treat 117 grams of pseudo-allyl-ionone with approximately 1 to 1.1 molecular equivalents of boron trifluoride.

• Maintain the reaction temperature within the range of -25°C to 30°C.

• Continue the reaction until cyclization is substantially complete.

• Following the reaction, 81 grams of α-allyl-ionone can be obtained.

Biological Activities and Experimental Protocols

Antimicrobial Activity

Ionones have demonstrated antifungal properties.[5] A common method to determine the minimum inhibitory concentration (MIC) of an antifungal agent is the broth microdilution assay.

General Protocol: Broth Microdilution Antifungal Susceptibility Assay

• Preparation of Antifungal Agent: Prepare a stock solution of allyl α-ionone in a suitable solvent (e.g., dimethyl sulfoxide). Create a series of twofold dilutions in RPMI 1640 medium in a 96-well microtiter plate.

• Inoculum Preparation: Culture the fungal strain on an appropriate agar (B569324) medium. Prepare a suspension of the fungal spores or yeast cells in sterile saline and adjust the concentration to a 0.5 McFarland standard.

• Inoculation: Add the fungal inoculum to each well of the microtiter plate containing the diluted antifungal agent.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 35°C) for 24-48 hours.

• Endpoint Determination: The MIC is the lowest concentration of the antifungal agent that causes a significant inhibition of fungal growth, which can be determined visually or by using a spectrophotometer.[13]

Insect Repellent Activity

Some studies suggest that ionones possess insecticidal or repellent properties.[6] The "arm-in-cage" test is a standard method for evaluating the efficacy of topical insect repellents.

General Protocol: Arm-in-Cage Repellent Assay

• Test Subjects: Recruit human volunteers and obtain informed consent.

• Repellent Application: Apply a standardized amount of the test substance (allyl α-ionone in a suitable carrier) to a defined area on the volunteer's forearm.

• Exposure: At specified time intervals after application, the volunteer inserts their treated arm into a cage containing a known number of host-seeking mosquitoes (e.g., Aedes aegypti).

• Data Collection: Record the time until the first mosquito bite. The duration of protection is the time from application to the first confirmed bite.[14][15]

Skin Sensitization Potential

Allyl α-ionone may act as a skin sensitizer (B1316253) in some individuals. The murine Local Lymph Node Assay (LLNA) is an in vivo method for identifying potential skin sensitizers.

General Protocol: Local Lymph Node Assay (LLNA)

• Animal Model: Use a group of mice for the assay.

• Test Substance Application: Apply the test substance (allyl α-ionone in a suitable vehicle) topically to the dorsum of each mouse's ear for three consecutive days. A control group receiving only the vehicle is also included.

• Lymphocyte Proliferation Measurement: On day five, inject the mice with radiolabeled thymidine (B127349).

• Sample Collection and Analysis: A few hours after the injection, sacrifice the mice and excise the auricular lymph nodes. Measure the incorporation of radiolabeled thymidine into the lymph node cells, which indicates lymphocyte proliferation.

• Endpoint Calculation: A stimulation index is calculated by dividing the mean proliferation in the test group by the mean proliferation in the control group. A stimulation index of three or greater is indicative of a skin sensitizer.[16]

Mechanism of Action (General for Ionones)

The biological effects of ionones, particularly β-ionone, are thought to be mediated through various signaling pathways. While a specific pathway for allyl α-ionone has not been elucidated, the general mechanism for ionones involves the activation of olfactory receptors and the regulation of downstream cellular processes.

The following diagram depicts a generalized signaling cascade for ionones based on current research.

Caption: Postulated signaling cascade for β-ionone.[3]

Disclaimer: This guide is intended for informational purposes for research and development professionals. The experimental protocols provided are generalized and may require optimization for specific applications. Always adhere to appropriate safety and ethical guidelines when conducting experiments.

References

• 1. Allyl alpha-ionone | The Fragrance Conservatory [fragranceconservatory.com]
• 2. ScenTree - Allyl alpha-ionone (CAS N° 79-78-7) [scentree.co]
• 3. Ionone Is More than a Violet's Fragrance: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. US2517576A - Process for preparing alpha-ionones - Google Patents [patents.google.com]
• 8. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 9. tropical ionone [thegoodscentscompany.com]
• 10. US4481372A - Process for preparing allyl alpha and beta ionones and intermediates therefor - Google Patents [patents.google.com]
• 11. Ionone - Wikipedia [en.wikipedia.org]
• 12. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 13. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 14. contractlaboratory.com [contractlaboratory.com]
• 15. researchgate.net [researchgate.net]
• 16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

The Expanding Therapeutic Potential of Novel Ionone Compounds: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The ionone (B8125255) scaffold, a monoterpene ketone structure renowned for its characteristic violet aroma, is emerging as a versatile and promising platform in the development of novel therapeutic agents. Beyond its traditional use in fragrances and flavorings, recent research has unveiled a broad spectrum of biological activities inherent to ionone and its synthetic derivatives. These compounds have demonstrated significant potential in oncology, inflammatory diseases, and infectious disease control, warranting a deeper exploration of their mechanisms and therapeutic applications. This technical guide provides an in-depth overview of the current landscape of novel ionone compounds, summarizing key quantitative data, detailing experimental methodologies, and visualizing the intricate signaling pathways they modulate.

Anticancer Activities: Cytotoxicity and Mechanistic Insights

Novel ionone derivatives have exhibited potent cytotoxic effects against a range of human cancer cell lines. The primary mechanisms of action appear to involve the induction of apoptosis and the targeted inhibition of critical cell signaling pathways essential for tumor growth and metastasis.

Quantitative Analysis of Cytotoxic Activity

The cytotoxic potential of various ionone derivatives has been quantified through in vitro assays, with the half-maximal inhibitory concentration (IC50) being a key metric for comparison.

Compound Class	Derivative Example	Cancer Cell Line	IC50 (µM)	Reference
Endoperoxides	Nitro-substituted (3j)	Lung (A549)	0.001	[1]
Endoperoxides	Fluoro-substituted (3i)	Lung (A549)	0.003	[1]
Chiral Alkaloids	Compound 11g	Breast (MDA-MB-231)	0.035 ± 0.004	[2]

Experimental Protocol: Sulforhodamine B (SRB) Cytotoxicity Assay

The cytotoxic activity of ionone endoperoxides was determined using the Sulforhodamine B (SRB) assay.[1]

• Cell Plating: Human cancer cell lines (e.g., A549) are seeded in 96-well plates at an appropriate density and incubated for 24 hours.

• Compound Treatment: Cells are treated with various concentrations of the synthesized endoperoxide compounds and incubated for a further 48 hours.

• Cell Fixation: The cells are fixed by adding cold trichloroacetic acid (TCA) and incubating for 1 hour at 4°C.

• Staining: The plates are washed with water, and the cells are stained with 0.4% (w/v) SRB solution in 1% acetic acid for 30 minutes.

• Solubilization and Absorbance Reading: The bound dye is solubilized with 10 mM Tris base solution, and the absorbance is read at a specific wavelength (e.g., 510 nm) using a microplate reader.

• Data Analysis: The IC50 values are calculated from the dose-response curves.

Signaling Pathway Inhibition

A significant breakthrough in understanding the anticancer mechanism of ionone derivatives is the discovery of their ability to inhibit key signaling pathways. For instance, the chiral ionone alkaloid derivative 11g has been shown to target the HIF-1α/VEGF/VEGFR2/Akt pathway, which is crucial for tumor angiogenesis and metastasis.[2][3]

Caption: Inhibition of the HIF-1α/VEGF/VEGFR2/Akt signaling pathway by a synthetic ionone analog.[2][3]

Antimicrobial and Antifungal Activities

The ionone scaffold has also been exploited to develop potent antimicrobial and antifungal agents. These derivatives often exhibit broad-spectrum activity against various pathogens.

Quantitative Analysis of Antifungal Activity

β-ionone derivatives have shown significant efficacy against a panel of phytopathogenic fungi.

Compound Class	Derivative Example	Fungal Strain	Inhibition Rate (%) at 125 mg/L	EC50 (µg/mL)	Reference
Thiazolylhydrazone	Compound 1u	Poria vaporaria	77.71	-	[4][5]
Isoxazole (B147169) Hydrazide	Compound D28	Rhizoctonia solani	-	0.204	[6]
Isoxazole Hydrazide	Compound D28	Valsa mali	-	0.586	[6]
Isoxazole Hydrazide	Compound D28	Gibberella zeae	-	2.59	[6]
Isoxazole Hydrazide	Compound D28	Altenaria solani	-	1.87	[6]
Isoxazole Hydrazide	Compound D28	Botrytis cinerea	-	3.06	[6]
Isoxazole Hydrazide	Compound D28	Colletotrichum orbiculare	-	4.73	[6]

Experimental Protocol: In Vitro Antifungal Assay (Mycelial Growth Rate Method)

The antifungal activity of novel ionone derivatives is commonly assessed by measuring the inhibition of mycelial growth.[4]

• Preparation of Media: Potato Dextrose Agar (PDA) is prepared and autoclaved.

• Incorporation of Test Compounds: The synthesized ionone compounds are dissolved in a suitable solvent (e.g., DMSO) and added to the molten PDA at a specific final concentration (e.g., 125 mg/L).

• Inoculation: A mycelial disc (e.g., 5 mm diameter) from the edge of an actively growing fungal colony is placed at the center of the compound-containing PDA plate.

• Incubation: The plates are incubated at a suitable temperature (e.g., 25-28°C) for a defined period.

• Measurement and Calculation: The diameter of the fungal colony is measured, and the percentage inhibition is calculated relative to a control plate containing only the solvent.

Mechanism of Antifungal Action

Mechanistic studies on β-ionone isoxazole hydrazide derivatives, such as compound D28, have revealed a multi-faceted mode of action against fungi like Rhizoctonia solani. A key target identified is the enzyme succinate (B1194679) dehydrogenase (SDH).[6][7]

Caption: Proposed mechanism of antifungal action for a β-ionone isoxazole hydrazide derivative.[6][7]

Antioxidant Activity

Certain novel ionone derivatives have demonstrated significant free-radical scavenging capabilities, suggesting their potential use as antioxidants in various applications, including food preservation.

Quantitative Analysis of Antioxidant Activity

The antioxidant potential of β-ionone thiazolylhydrazone derivatives has been evaluated using standard in vitro assays.

Compound Class	Derivative Example	Assay	IC50 (µM)	Reference
Thiazolylhydrazone	Compound 1k	DPPH Scavenging	86.525	[4][5]
Thiazolylhydrazone	Compound 1m	ABTS Scavenging	65.408	[4][5]

Experimental Protocol: DPPH Radical Scavenging Assay

The 1,1-diphenyl-2-picrylhydrazyl (B32988) (DPPH) assay is a common method to evaluate the free-radical scavenging activity of compounds.[4]

• Preparation of DPPH Solution: A solution of DPPH in a suitable solvent (e.g., methanol) is prepared to a specific concentration.

• Reaction Mixture: The test compound at various concentrations is mixed with the DPPH solution.

• Incubation: The mixture is incubated in the dark at room temperature for a specified time (e.g., 30 minutes).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (e.g., 517 nm) using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging is calculated by comparing the absorbance of the test sample with that of a control (DPPH solution without the test compound). The IC50 value is then determined.

Anti-inflammatory Activity

β-ionone and its derivatives have been shown to possess anti-inflammatory properties by modulating key inflammatory pathways.[8]

Signaling Pathway Modulation

β-ionone has been reported to inhibit the NF-κB and MAPK signaling pathways, which are central to the inflammatory response. This inhibition leads to a reduction in the expression of pro-inflammatory mediators.[8]

Caption: Inhibition of NF-κB and MAPK signaling pathways by β-ionone.[8]

Conclusion and Future Directions

The diverse biological activities of novel ionone compounds underscore their significant potential in drug discovery and development. The ionone scaffold provides a fertile ground for medicinal chemists to design and synthesize new derivatives with enhanced potency and selectivity. Future research should focus on elucidating the structure-activity relationships for each biological activity, optimizing lead compounds, and advancing the most promising candidates into preclinical and clinical development. The multifaceted nature of ionone derivatives, particularly their ability to modulate multiple signaling pathways, suggests their potential utility in complex multifactorial diseases.

References

• 1. β-Ionone derived apoptosis inducing endoperoxides; Discovery of potent leads for anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of Antimetastatic Chiral Ionone Alkaloid Derivatives Targeting HIF-1α/VEGF/VEGFR2 Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis, Antioxidant, and Antifungal Activities of β-Ionone Thiazolylhydrazone Derivatives and Their Application in Anti-Browning of Freshly Cut Potato [mdpi.com]
• 5. Synthesis, Antioxidant, and Antifungal Activities of β-Ionone Thiazolylhydrazone Derivatives and Their Application in Anti-Browning of Freshly Cut Potato - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Novel β-Ionone Derivatives Containing Isoxazole Hydrazide Moiety: Design, Synthesis, Antifungal Activity, and Action Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]

The Expanding Chemical Universe of Ionones: A Technical Guide to Synthesis, Bioactivity, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ionone (B8125255) derivatives, a class of cyclic ketones, have emerged from the realm of fragrance and flavor to become a focal point of significant interest within the pharmaceutical and medicinal chemistry sectors. Possessing a versatile scaffold, these compounds have demonstrated a remarkable breadth of biological activities, including potent anticancer, anti-inflammatory, antimicrobial, and antioxidant properties. This technical guide provides an in-depth exploration of the chemical space of ionone derivatives. It details robust synthetic protocols, presents a comprehensive overview of their diverse biological activities supported by quantitative data, and elucidates the complex signaling pathways through which they exert their effects. This document is intended to serve as a critical resource for researchers engaged in the discovery and development of novel therapeutics, offering a foundational understanding of ionone chemistry and pharmacology, and thereby catalysing further innovation in the field.

Introduction

Ionones are a group of terpenoids characterized by a trimethylcyclohexenyl ring and an acyl side chain. Naturally occurring in various plants, they are responsible for the characteristic scent of violets.[1][2] Beyond their olfactory properties, scientific inquiry has revealed that the ionone scaffold is a privileged structure in medicinal chemistry, amenable to diverse chemical modifications that can significantly modulate its biological effects. This has led to the exploration of a wide array of synthetic derivatives with enhanced therapeutic potential.[3][4]

The core structure of ionones, particularly β-ionone, has been identified as a key pharmacophore. Derivatives have been shown to exhibit a range of pharmacological effects, including anti-proliferative, anti-metastatic, and apoptosis-inducing properties in various cancer cell lines.[3][5] Furthermore, their ability to modulate inflammatory pathways and combat microbial infections underscores their potential as a platform for the development of multifaceted therapeutic agents.[4][6] This guide will systematically investigate the chemical space of these promising compounds.

Synthesis of Ionone Derivatives

The chemical synthesis of ionones and their derivatives is a well-established process, typically involving a two-step sequence: an aldol (B89426) condensation to form a pseudoionone (B86502) intermediate, followed by an acid-catalyzed cyclization.[7][8]

General Synthesis Workflow

The overall synthetic scheme for producing ionone isomers is outlined below. The selection of reagents and reaction conditions is critical in directing the synthesis towards the desired isomer and in achieving high yields.

Caption: General workflow for the synthesis of ionone isomers.

Experimental Protocols

This protocol describes the synthesis of the pseudoionone intermediate from citral and acetone.

Materials:

• Citral

• Acetone

• Sodium ethoxide (NaOEt) in ethanol (B145695) (2.25 M solution)

• Ice-salt bath

• Erlenmeyer flask

• Magnetic stirrer

• Separatory funnel

• tert-Butyl methyl ether (BME)

• Sodium bicarbonate (NaHCO3) solution (5% w/v)

• Sodium chloride (NaCl) solution (10% w/v)

• Anhydrous magnesium sulfate (B86663) (MgSO4)

• Rotary evaporator

Procedure:

• In a 25-mL Erlenmeyer flask, dissolve 2.25 g of citral in 11.25 mL of acetone.

• Cool the mixture in an ice-salt bath to approximately -8°C with continuous stirring.

• Slowly add 2.25 mL of a 2.25 M solution of sodium ethoxide in ethanol dropwise over 10 minutes, maintaining the low temperature.

• Continue stirring the reaction mixture for an additional 20 minutes in the ice-salt bath.

• Prepare a mixture of 30 mL of cold water and 6 mL of BME. Add this to the reaction mixture and transfer the entire contents to a separatory funnel.

• Extract the product into the organic layer. Separate the layers and perform a second extraction of the aqueous layer with an additional 6 mL of BME.

• Combine the organic layers and wash twice with 12 mL of an aqueous solution containing 5% NaHCO3 and 10% NaCl.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate using a rotary evaporator to yield pseudoionone.[2]

This protocol details the acid-catalyzed cyclization of pseudoionone to form a mixture of ionone isomers.

Materials:

• Pseudoionone

• Concentrated phosphoric acid (85% w/w)

• Water bath

• Test tube

• Stirring apparatus

• Separatory funnel

• tert-Butyl methyl ether (BME)

• Sodium chloride (NaCl) solution (10% w/v)

• Sodium bicarbonate (NaHCO3) solution (5% w/v)

• Anhydrous magnesium sulfate (MgSO4)

• Rotary evaporator

Procedure:

• In a test tube, place 4.0 mL of concentrated phosphoric acid (85% w/w) and heat to the desired reaction temperature in a water bath with stirring.

• Add 1.4 g of pseudoionone dropwise to the heated acid over a period of 20 minutes.

• After the addition is complete, continue stirring the mixture in the water bath for an additional 20 minutes.

• Add 30 mL of a 10% aqueous NaCl solution to the reaction mixture and transfer it to a separatory funnel.

• Rinse the reaction flask with 15 mL of BME and add the rinsing to the separatory funnel.

• Mix and separate the layers. Extract the aqueous layer again with an additional 15 mL of BME.

• Combine the organic layers and wash first with 15 mL of an aqueous solution containing 5% NaHCO3 and 10% NaCl, followed by a wash with 15 mL of aqueous NaCl solution.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate using a rotary evaporator to obtain the ionone isomers.[2]

Biological Activities of Ionone Derivatives

The versatile scaffold of ionone has been leveraged to synthesize a multitude of derivatives with a broad spectrum of biological activities. The following sections summarize the key findings in the areas of anticancer, anti-inflammatory, and antimicrobial research, with quantitative data presented for comparative analysis.

Anticancer Activity

Ionone derivatives have demonstrated significant potential as anticancer agents, exhibiting anti-proliferative, anti-metastatic, and apoptosis-inducing properties.[3]

Table 1: Anticancer Activity of Selected Ionone Derivatives

Compound	Cancer Cell Line	Assay	IC50 (µM)	Reference
Chiral Ionone Alkaloid 11g	MDA-MB-231 (Human Breast Cancer)	Chemotaxis Assay	0.035 ± 0.004	[9]
β-Ionone-Curcumin Hybrid 1d	A549 (Human Lung Carcinoma)	MTT Assay	0.089	[10]
β-Ionone-Curcumin Hybrid 1d	HepG2 (Human Liver Carcinoma)	MTT Assay	0.120	[10]
β-Ionone-Curcumin Hybrid 1g	A549 (Human Lung Carcinoma)	MTT Assay	0.150	[10]
β-Ionone-Curcumin Hybrid 1g	HepG2 (Human Liver Carcinoma)	MTT Assay	0.200	[10]

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.[7][11][12]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Ionone derivative (test compound)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treat the cells with various concentrations of the ionone derivative and incubate for a specified period (e.g., 24, 48, or 72 hours).

• Following incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.

• Add 100 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, is then calculated.[7][11][12]

Anti-inflammatory Activity

Several ionone derivatives have been shown to possess anti-inflammatory properties, primarily by inhibiting the production of pro-inflammatory mediators.

Table 2: Anti-inflammatory Activity of Selected Ionone Derivatives

Compound	Cell Line	Assay	IC50 (µg/mL)	Reference
Isonicotinate 5	Human Blood Cells	ROS Inhibition	1.42 ± 0.1	[13]
Isonicotinate 8b	Human Blood Cells	ROS Inhibition	3.7 ± 1.7	[13]
Isonicotinate 6	Human Blood Cells	ROS Inhibition	8.6 ± 0.5	[13]
Ibuprofen (Standard)	Human Blood Cells	ROS Inhibition	11.2 ± 1.9	[13]

Experimental Protocol: Griess Assay for Nitric Oxide Inhibition

The Griess assay is used to quantify nitric oxide (NO) production by measuring its stable metabolite, nitrite, in cell culture supernatants.[14][15][16]

Materials:

• RAW 264.7 macrophage cells

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• Ionone derivative (test compound)

• Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride)

• 96-well microplate

• Microplate reader

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with various concentrations of the ionone derivative for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 18-24 hours to induce NO production.

• Collect the cell culture supernatant.

• Mix equal volumes of the supernatant and Griess Reagent and incubate at room temperature for 10-15 minutes.

• Measure the absorbance at 540 nm. A decrease in absorbance in the presence of the test compound indicates inhibition of NO production.[14][15][16]

Antimicrobial Activity

The ionone scaffold has also been explored for the development of antimicrobial agents.

Table 3: Antimicrobial Activity of Selected Ionone Derivatives

Compound	Microorganism	Assay	MIC (µg/mL)	Reference
7-Methoxyquinoline Derivative 3l	E. coli	Broth Microdilution	7.81	[17]
7-Methoxyquinoline Derivative 3d	E. coli	Broth Microdilution	31.25	[17]
7-Methoxyquinoline Derivative 3c	E. coli	Broth Microdilution	62.50	[17]

Experimental Protocol: Broth Microdilution for MIC Determination

The broth microdilution method is a standard procedure for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[8][18][19][20]

Materials:

• Bacterial or fungal strain of interest

• Appropriate liquid growth medium (e.g., Mueller-Hinton Broth)

• Ionone derivative (test compound)

• Sterile 96-well microplate

• Incubator

Procedure:

• Prepare a two-fold serial dilution of the ionone derivative in the liquid growth medium in a 96-well microplate.

• Inoculate each well with a standardized suspension of the microorganism.

• Include a positive control (microorganism with no compound) and a negative control (medium only).

• Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[8][18][19][20]

Signaling Pathways Modulated by Ionone Derivatives

The biological effects of ionone derivatives are mediated through their interaction with various cellular signaling pathways. Understanding these mechanisms is crucial for rational drug design and development.

Olfactory Receptor 51E2 (OR51E2) Signaling

β-ionone is a known agonist of the olfactory receptor OR51E2, which is ectopically expressed in various tissues, including prostate cancer cells and melanocytes.[21][22] Activation of OR51E2 can trigger a cascade of downstream signaling events.

Caption: Simplified OR51E2 signaling cascade initiated by β-ionone.

NF-κB, MAPK, and PI3K/AKT Signaling Interplay

Ionone derivatives have been shown to modulate key inflammatory and cell survival pathways, including NF-κB, MAPK, and PI3K/AKT. These pathways are often interconnected, and their modulation by ionone derivatives can lead to a reduction in inflammation and the induction of apoptosis in cancer cells.

Caption: Interplay of key signaling pathways modulated by ionone derivatives.

Structure-Activity Relationships (SAR)

While comprehensive structure-activity relationship (SAR) studies for all biological activities of ionone derivatives are still evolving, some general trends have been observed. For instance, in the case of β-ionone derived chalcones, the nature and position of substituents on the aromatic ring have been shown to significantly influence their antiproliferative activity.[10] Similarly, for antimicrobial β-ionone derivatives, structural modifications can impact their potency against different microbial strains.[6][23] Further systematic SAR studies are warranted to guide the design of more potent and selective ionone-based therapeutic agents.

Conclusion and Future Directions

The chemical space of ionone derivatives represents a fertile ground for the discovery of novel therapeutic agents. Their synthetic tractability, coupled with a broad spectrum of biological activities, makes them an attractive scaffold for medicinal chemists. This technical guide has provided a comprehensive overview of the current state of knowledge, from synthetic methodologies to mechanistic insights into their biological actions.

Future research should focus on expanding the chemical diversity of ionone libraries and conducting systematic SAR studies to delineate the structural requirements for optimal activity and selectivity for various therapeutic targets. Furthermore, in-depth investigations into their pharmacokinetic and pharmacodynamic properties are essential to translate the promising in vitro and in vivo findings into clinically viable drug candidates. The continued exploration of the chemical universe of ionones holds immense promise for addressing unmet medical needs in oncology, inflammatory diseases, and infectious disorders.

References

• 1. "Structure-activity relationship of anticancer drug candidate quinones" by Nadire ÖZENVER, Neslihan SÖNMEZ et al. [journals.tubitak.gov.tr]
• 2. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 3. β-Ionone and its analogs as promising anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. β-Ionone and its analogs as promising anticancer agents. | Semantic Scholar [semanticscholar.org]
• 6. Synthesis of β-ionone derived chalcones as potent antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. merckmillipore.com [merckmillipore.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Synthesis of Highly Potent Anti-Inflammatory Compounds (ROS Inhibitors) from Isonicotinic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. The Griess assay: suitable for a bio-guided fractionation of anti-inflammatory plant extracts? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. mdpi.com [mdpi.com]
• 18. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 19. protocols.io [protocols.io]
• 20. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances | Springer Nature Experiments [experiments.springernature.com]
• 21. Functional Characterization of the Odorant Receptor 51E2 in Human Melanocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Gene - OR51E2 [maayanlab.cloud]
• 23. [Antifungal and antimicrobial activity of beta-ionone and vitamin A derivatives] - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantum Chemical Blueprint of Allyl α-Ionone: A Technical Guide for Advanced Molecular Modeling

For Researchers, Scientists, and Drug Development Professionals

Molecular and Physicochemical Properties of Allyl α-Ionone

Allyl α-ionone is a synthetic fragrance compound known for its distinct fruity and floral aroma.[1] Its molecular structure consists of a trimethylcyclohexenyl ring, a core feature of the ionone (B8125255) family, with an attached allyl group.[2] Understanding its three-dimensional structure and electronic landscape is crucial for predicting its interactions with olfactory receptors and for the rational design of novel fragrance molecules.

A summary of the key physicochemical properties of allyl α-ionone is presented below.

Property	Value	Source
Molecular Formula	C₁₆H₂₄O	[1]
Molecular Weight	232.36 g/mol	[1]
IUPAC Name	1-(2,6,6-trimethyl-2-cyclohexen-1-yl)hepta-1,6-dien-3-one	[1]
CAS Number	79-78-7	[1]
Appearance	Colorless to pale yellow liquid	[3]
Odor Profile	Fruity, Floral, Woody, Green, Tropical	[4]
Boiling Point	265°C	[5]
Density	0.931 g/cm³	[5]
Solubility	Soluble in alcohol; insoluble in water	[1]

Hypothetical Quantum Chemical Data for Allyl α-Ionone

The following tables present hypothetical quantitative data derived from quantum chemical calculations for allyl α-ionone. These values are representative of what would be expected from calculations using Density Functional Theory (DFT), a widely used and reliable method for molecules of this size. The protocols for obtaining such data are detailed in the subsequent section.

Table 2.1: Calculated Optimized Geometry of Allyl α-Ionone (Hypothetical)

Note: The following geometric parameters are illustrative and would be the result of a geometry optimization calculation, for instance, at the B3LYP/6-31G(d,p) level of theory.

Parameter	Atom 1	Atom 2	Atom 3	Value
Bond Length (Å)	C1	C2	-	1.54
C=O	-	-	1.23
**Bond Angle (°) **	C1	C2	C3	112.5
C-C=O	-	-	121.0
Dihedral Angle (°)	H-C1	C2-H	-	180.0

Table 2.2: Calculated Vibrational Frequencies of Allyl α-Ionone (Hypothetical)

Note: These are representative harmonic frequencies. For more accurate results, anharmonic corrections would be necessary.

Vibrational Mode	Frequency (cm⁻¹)	Description
1	~3080	C-H stretch (allyl group)
2	~2960	C-H stretch (cyclohexenyl ring)
3	~1675	C=O stretch (ketone)
4	~1640	C=C stretch (allyl group)
5	~1450	CH₂ scissoring

Table 2.3: Calculated Electronic Properties of Allyl α-Ionone (Hypothetical)

Property	Value (eV)	Description
HOMO Energy	-6.2	Highest Occupied Molecular Orbital
LUMO Energy	-1.8	Lowest Unoccupied Molecular Orbital
HOMO-LUMO Gap	4.4	Indicator of chemical reactivity and stability
Dipole Moment	~2.5 D	Measure of molecular polarity

Experimental and Computational Protocols

The following section details a robust and widely accepted computational protocol for performing quantum chemical calculations on allyl α-ionone.

Geometry Optimization

The initial 3D structure of allyl α-ionone can be built using standard molecular modeling software. The geometry is then optimized to find the lowest energy conformation. A common and effective method is Density Functional Theory (DFT) with a functional such as B3LYP and a basis set like 6-31G(d,p). The optimization process involves iteratively calculating the forces on each atom and adjusting their positions until a stationary point on the potential energy surface is reached.

Vibrational Frequency Analysis

Following a successful geometry optimization, a vibrational frequency calculation is performed at the same level of theory. This calculation serves two purposes: to confirm that the optimized structure is a true minimum (i.e., no imaginary frequencies) and to predict the infrared spectrum of the molecule. The calculated frequencies can be compared with experimental IR data for validation.

Electronic Property Calculation

Once the optimized geometry is obtained, various electronic properties can be calculated. These include the energies of the frontier molecular orbitals (HOMO and LUMO), the molecular electrostatic potential, and the dipole moment. These properties provide insights into the molecule's reactivity, stability, and intermolecular interactions.

Visualizations of Computational Workflows and Molecular Relationships

Visual representations are crucial for understanding the complex relationships and workflows in computational chemistry.

A typical workflow for quantum chemical calculations.

Structural relationship of Allyl α-Ionone to its parent compounds.

Conclusion

This technical guide has outlined the foundational principles and a representative computational protocol for the quantum chemical study of allyl α-ionone. While the quantitative data presented is hypothetical due to a lack of specific published research, the methodologies described are robust and widely applicable. Future computational studies employing these techniques will be invaluable for a deeper understanding of the structure-property relationships of allyl α-ionone and for the targeted design of new molecules with desired olfactory and chemical properties. Researchers are encouraged to use this guide as a starting point for their own in-silico investigations.

References

• 1. The alpha-Ionones [leffingwell.com]
• 2. researchgate.net [researchgate.net]
• 3. Alpha-Ionone | C13H20O | CID 5282108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ionone - Wikipedia [en.wikipedia.org]
• 5. openresearch-repository.anu.edu.au [openresearch-repository.anu.edu.au]

Protocols & Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) analysis of Allyl alpha-ionone

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the identification and quantification of Allyl α-ionone using Gas Chromatography-Mass Spectrometry (GC-MS). Allyl α-ionone is a synthetic fragrance ingredient with a fruity, floral, and woody aroma, commonly used in various consumer products.[1][2] The methodology outlined herein is applicable for quality control, purity assessment, and trace-level detection of this compound in complex matrices. This application note includes protocols for sample preparation, GC-MS instrument parameters, and data analysis. Quantitative data for a closely related compound, α-ionone, is presented as a representative example to illustrate the expected performance of the method. Additionally, a predicted fragmentation pattern for Allyl α-ionone is discussed to aid in its mass spectral identification.

Introduction

Allyl α-ionone, with the chemical formula C₁₆H₂₄O and a molecular weight of approximately 232.36 g/mol , belongs to the family of ionones, which are known for their characteristic scents.[2] It is synthesized through a condensation reaction between citral (B94496) and allyl acetone, followed by an acid-catalyzed cyclization.[1] Given its use in fragrances, cosmetics, and other consumer products, a robust and reliable analytical method for its detection and quantification is essential for product quality and safety assessment. GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like Allyl α-ionone, offering high sensitivity and specificity for both identification and quantification.[2]

Experimental Protocols

Sample Preparation: Headspace Solid-Phase Microextraction (HS-SPME)

HS-SPME is a solvent-free extraction technique suitable for volatile and semi-volatile compounds in liquid or solid samples.

Materials:

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• Heater-shaker or water bath

• Internal standard (IS) solution (e.g., 1,4-dibromobenzene (B42075) in methanol, 10 µg/mL)

Procedure:

• Accurately weigh or pipette a known amount of the sample (e.g., 1 g of a cosmetic product or 5 mL of a liquid sample) into a 20 mL headspace vial.

• For quantitative analysis, spike the sample with a known volume of the internal standard solution.

• Seal the vial tightly with the screw cap.

• Place the vial in a heater-shaker or water bath set to a specific temperature (e.g., 60 °C) and allow the sample to equilibrate for a defined period (e.g., 15 minutes) with agitation.

• Expose the SPME fiber to the headspace of the vial for a specific extraction time (e.g., 30 minutes) at the same temperature.

• After extraction, retract the fiber and immediately introduce it into the GC injector for thermal desorption.

GC-MS Instrumentation and Parameters

The following parameters are provided as a starting point and may require optimization based on the specific instrument and sample matrix.

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent
Carrier Gas	Helium (99.999% purity)
Flow Rate	1.0 mL/min (constant flow)
Injector Temperature	250 °C
Injection Mode	Splitless (with SPME)
Desorption Time	2 minutes (for SPME)
Oven Temperature Program	Initial temperature 60 °C, hold for 2 min, ramp at 10 °C/min to 280 °C, hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Mass Range	m/z 40-450
Scan Mode	Full Scan for identification, Selected Ion Monitoring (SIM) for quantification

Data Presentation: Quantitative Analysis (Representative Data)

Parameter	Value (for α-ionone)	Notes
Linear Range	0.5 - 50 ng/mL	A linear relationship between concentration and response is expected in this range.
Correlation Coefficient (r²)	> 0.995	Indicates good linearity of the calibration curve.
Limit of Detection (LOD)	< 0.1 ng/mL	The lowest concentration of the analyte that can be reliably detected.
Limit of Quantification (LOQ)	< 0.5 ng/mL	The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.
Precision (%RSD)	< 15%	Relative Standard Deviation for replicate measurements, indicating good reproducibility.
Recovery (%)	85 - 115%	The percentage of the known amount of analyte recovered from a spiked matrix.

Visualization of Workflows and Pathways

Experimental Workflow

The following diagram illustrates the major steps involved in the GC-MS analysis of Allyl α-ionone.

GC-MS Analysis Workflow for Allyl α-ionone.

Predicted Fragmentation Pathway of Allyl α-Ionone

The following diagram illustrates the predicted electron ionization fragmentation pathway for Allyl α-ionone, based on the known fragmentation of α-ionone and general mass spectrometry principles. The initial molecule undergoes ionization to form a molecular ion (M⁺˙). Subsequent fragmentation can occur through various pathways, including alpha-cleavage and McLafferty rearrangement, leading to the formation of characteristic fragment ions.

Predicted EI Fragmentation of Allyl α-Ionone.

Discussion

The presented GC-MS method provides a robust framework for the analysis of Allyl α-ionone. The choice of a DB-5ms column is suitable for separating a wide range of volatile and semi-volatile compounds. For complex matrices, method optimization, including adjustments to the oven temperature program and the use of selected ion monitoring (SIM) mode, may be necessary to enhance selectivity and sensitivity.

The predicted fragmentation pattern of Allyl α-ionone is expected to show a molecular ion peak at m/z 232. Key fragment ions would likely arise from the loss of a methyl group (m/z 217), loss of the allyl group (m/z 191), and cleavage of the side chain. The fragmentation of the related α-ionone typically shows a prominent ion at m/z 121, corresponding to the trimethylcyclohexenyl moiety, which is also anticipated in the mass spectrum of Allyl α-ionone.

Conclusion

This application note details a comprehensive GC-MS protocol for the analysis of Allyl α-ionone. The methodology, including sample preparation via HS-SPME and the specified instrument parameters, is designed to provide reliable identification and quantification of this fragrance compound. While specific quantitative data for Allyl α-ionone requires experimental determination, the provided representative data for α-ionone serves as a valuable benchmark for method validation. The workflow and predicted fragmentation diagrams offer a clear visual guide for researchers and analysts working with this compound.

References

• 1. ScenTree - Allyl alpha-ionone (CAS N° 79-78-7) [scentree.co]
• 2. Allyl alpha-ionone | 79-78-7 | Benchchem [benchchem.com]
• 3. Quantitative determination of α-ionone, β-ionone, and β-damascenone and enantiodifferentiation of α-ionone in wine for authenticity control using multidimensional gas chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Testing the Antimicrobial Activity of Allyl Alpha-Ionone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for evaluating the antimicrobial properties of Allyl alpha-ionone (B122830), a synthetic fragrance ingredient with potential applications as an antimicrobial agent. Due to its volatile and hydrophobic nature, specific modifications to standard antimicrobial testing protocols are necessary and are detailed herein.

Introduction

Allyl alpha-ionone (CAS No. 79-78-7) is a synthetic sesquiterpenoid primarily used in the fragrance industry for its fruity and floral aroma.[1][2] Belonging to the ionone (B8125255) family, which are derivatives of β-carotene, this compound has been investigated for its biological activities, including potential antimicrobial and insecticidal properties.[1] Research has suggested its potential antifungal activity against various fungal strains responsible for food spoilage and repellent activity against certain mosquito species.[1] Given the growing need for novel antimicrobial agents, this protocol outlines a systematic approach to quantify the antimicrobial efficacy of Allyl alpha-ionone.

Data Presentation: Antimicrobial and Biological Activity of Ionones

While specific quantitative data for the antimicrobial spectrum of Allyl alpha-ionone is limited in publicly available literature, the following table summarizes known activities of Allyl alpha-ionone and related ionone compounds to provide a basis for experimental design.

Compound	Organism(s)	Activity Type	Quantitative Data	Reference
Allyl alpha-ionone	Various food spoilage fungi	Antifungal	Not specified	Mentioned in Smolecule[1]
Certain mosquito species	Repellent	Not specified	Mentioned in Smolecule[1]
β-Ionone	Aspergillus niger spores	Antifungal	MIC: 2.5%, MFC: 10%	JOCPR[3]
Fusarium solani, Botrytis cinerea, Verticillium dahliae	Antifungal	Inhibition of spore germination (100-94% at 0.05-0.005%)	PubMed[4]
Staphylococcus aureus, Streptococcus pyogenes, Micrococcus luteus	Antibacterial	Growth inhibition	PubMed[4]
α-Ionone	Not specified	Antimicrobial	General mention of activity	MDPI[5]
β-Ionone Derivatives	Various bacteria and fungi	Antimicrobial	General mention of activity	MDPI[5]

MIC: Minimum Inhibitory Concentration; MFC: Minimum Fungicidal Concentration

Experimental Protocols

The following protocols are adapted from standard methods for testing the antimicrobial activity of essential oils and other volatile, hydrophobic compounds.

Materials and Reagents

• Allyl alpha-ionone (analytical grade)

• Test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans, Aspergillus niger)

• Appropriate growth media (e.g., Mueller-Hinton Broth (MHB) for bacteria, Sabouraud Dextrose Broth (SDB) for fungi)

• Agar (B569324) plates (Mueller-Hinton Agar, Sabouraud Dextrose Agar)

• Solvent/Emulsifier (e.g., Dimethyl sulfoxide (B87167) (DMSO), Tween 80)

• Sterile 96-well microtiter plates

• Sterile pipettes and tips

• Incubator

• Spectrophotometer (for optical density measurements)

• Positive control antibiotic/antifungal (e.g., ciprofloxacin, fluconazole)

• Negative control (broth with solvent/emulsifier)

Preparation of Allyl alpha-ionone Stock Solution

Due to its poor water solubility, a stock solution of Allyl alpha-ionone should be prepared in a suitable solvent.

• Dissolve a known weight of Allyl alpha-ionone in a minimal amount of DMSO or an aqueous solution of Tween 80 (e.g., 1% v/v) to create a high-concentration stock solution (e.g., 10 mg/mL).

• Ensure the final concentration of the solvent in the test wells is non-inhibitory to the microorganisms (typically ≤1% for DMSO).

Determination of Minimum Inhibitory Concentration (MIC)

The broth microdilution method is recommended for determining the MIC.

• Inoculum Preparation:

  • Culture bacteria overnight in MHB at 37°C and fungi in SDB at 25-30°C.

  • Adjust the turbidity of the microbial suspension to match a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL for bacteria and 1-5 x 10^6 CFU/mL for yeast).

  • Dilute the standardized suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Microdilution Assay:

  • Add 100 µL of sterile broth to all wells of a 96-well plate.

  • Add 100 µL of the Allyl alpha-ionone stock solution to the first well of each row designated for testing.

  • Perform serial two-fold dilutions by transferring 100 µL from the first well to the second, and so on, down the row. Discard the final 100 µL from the last well.

  • Add 100 µL of the prepared microbial inoculum to each well.

  • Include a positive control (broth with inoculum and a standard antimicrobial) and a negative control (broth with inoculum and the solvent/emulsifier at the highest concentration used). Also include a sterility control (broth only).

  • Seal the plates to prevent evaporation of the volatile compound.

  • Incubate the plates at the appropriate temperature for 18-24 hours for bacteria and 24-48 hours for fungi.

• MIC Determination:

  • The MIC is the lowest concentration of Allyl alpha-ionone that completely inhibits visible growth of the microorganism.

  • Growth can be assessed visually or by measuring the optical density at 600 nm.

Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

The MBC/MFC is the lowest concentration of an antimicrobial agent required to kill a particular microorganism.

• Following the MIC determination, take a 10 µL aliquot from each well that shows no visible growth.

• Spot-plate the aliquot onto an appropriate agar plate (MHA for bacteria, SDA for fungi).

• Incubate the plates at the appropriate temperature for 24-48 hours.

• The MBC/MFC is the lowest concentration that results in no microbial growth on the agar plate, representing a 99.9% reduction in the initial inoculum.

Visualization of Experimental Workflow and Proposed Mechanism of Action

Experimental Workflow Diagram

Caption: Workflow for determining MIC and MBC/MFC of Allyl alpha-ionone.

Proposed Antimicrobial Signaling Pathway of Terpenoids

As a terpenoid, Allyl alpha-ionone likely shares antimicrobial mechanisms with other compounds in this class. The primary modes of action are believed to involve the disruption of microbial cell structures and functions.

Caption: Proposed antimicrobial mechanisms of action for terpenoids like Allyl alpha-ionone.

References

• 1. Buy Allyl alpha-ionone | 79-78-7 [smolecule.com]
• 2. Alpha-Ionone | C13H20O | CID 5282108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. jocpr.com [jocpr.com]
• 4. [Antifungal and antimicrobial activity of beta-ionone and vitamin A derivatives] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols for Evaluating the Insect Repellent Efficacy of Allyl alpha-ionone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl alpha-ionone (B122830) is a synthetic fragrance ingredient with a characteristic fruity and woody scent, belonging to the ionone (B8125255) family. While primarily used in the fragrance industry, there is emerging interest in its potential as an insect repellent. Limited research has suggested that some ionone derivatives possess insecticidal and repellent properties. This document provides detailed application notes and standardized protocols for the comprehensive evaluation of Allyl alpha-ionone as a potential insect repellent.

These guidelines are designed to assist researchers in generating robust and reproducible data to determine the efficacy of Allyl alpha-ionone against various insect vectors, particularly mosquitoes. The protocols described herein are based on established methods from organizations such as the World Health Organization (WHO), the Environmental Protection Agency (EPA), and the American Society for Testing and Materials (ASTM).

Background: Insect Repellent Action and Olfactory Signaling

Insect repellents are substances that deter insects from approaching or landing on a treated surface, thereby preventing bites. The primary mechanism of action for most repellents is through the modulation of the insect's olfactory system. Insects possess highly sensitive olfactory receptor neurons (ORNs) located in their antennae and maxillary palps. These neurons express specific olfactory receptors (ORs) that bind to volatile chemical cues from the environment, including host odors and repellents.

The binding of an odorant molecule to an OR triggers a signaling cascade that ultimately leads to a behavioral response. Repellents can act in several ways:

• Activation of Aversive Pathways: Some repellents activate ORNs that are tuned to aversive compounds, triggering an avoidance behavior.

• Inhibition of Attractive Pathways: Repellents can inhibit the function of ORNs that detect host attractants, effectively "masking" the host from the insect.

• Non-specific Activation: Some compounds may broadly activate a range of olfactory receptors, leading to a confusing and repellent sensory signal.

A simplified diagram of the insect olfactory signaling pathway is presented below. Understanding this pathway is crucial for interpreting the behavioral responses observed in repellency bioassays.

Figure 1: Simplified insect olfactory signaling pathway.

Experimental Protocols for Efficacy Evaluation

A multi-step approach is recommended to thoroughly evaluate the repellent efficacy of Allyl alpha-ionone, progressing from laboratory-based high-throughput screening to more realistic semi-field and field evaluations.

Laboratory Bioassays

Laboratory assays provide a controlled environment to assess the intrinsic repellent properties of a compound.

This assay is used to determine the spatial repellency of a volatile compound by assessing the insect's choice between treated and untreated air streams.

Objective: To determine if Allyl alpha-ionone can repel mosquitoes from a distance.

Materials:

• Y-tube olfactometer

• Air pump and flow meters

• Humidifier

• Charcoal filter

• Test cages with mosquitoes (e.g., Aedes aegypti, Anopheles gambiae, Culex quinquefasciatus)

• Allyl alpha-ionone solutions of varying concentrations in a suitable solvent (e.g., ethanol, acetone)

• Solvent control

• Filter paper

Protocol:

• Prepare serial dilutions of Allyl alpha-ionone in the chosen solvent.

• Apply a standard volume of a test concentration or the solvent control to a filter paper and allow the solvent to evaporate.

• Place the treated filter paper in one arm of the Y-tube and the control filter paper in the other arm.

• Introduce a clean, charcoal-filtered, and humidified air stream at a constant flow rate through both arms of the olfactometer.

• Release a single adult female mosquito into the base of the Y-tube.

• Observe the mosquito's movement for a set period (e.g., 5 minutes) and record which arm it enters and the time spent in each arm.

• Repeat with a sufficient number of mosquitoes for statistical power (e.g., 30-50 mosquitoes per concentration).

• Calculate the Repellency Index (RI) or Attraction Inhibition (AI) for each concentration.

Figure 2: Y-Tube olfactometer experimental workflow.

This is a standard method to determine the Complete Protection Time (CPT) of a topical repellent.

Objective: To measure the duration of complete protection from mosquito bites provided by Allyl alpha-ionone when applied to skin.

Materials:

• Cages containing a known number of host-seeking female mosquitoes.

• Human volunteers (adhering to ethical guidelines).

• Allyl alpha-ionone formulations at various concentrations in a suitable carrier (e.g., ethanol, lotion base).

• Positive control (e.g., DEET solution).

• Negative control (carrier only).

• Gloves and protective sleeves.

Protocol:

• Recruit and consent human volunteers according to an approved ethical protocol.

• Define a specific area on the volunteer's forearm for application (e.g., 300 cm²).

• Apply a standard volume of the test formulation, positive control, or negative control evenly to the defined area.

• At set time intervals post-application (e.g., every 30 minutes), the volunteer inserts the treated forearm into the mosquito cage for a fixed duration (e.g., 3 minutes).

• Record the number of mosquitoes that land and the number that bite.

• The test is concluded for a specific formulation when the first confirmed bite occurs (often defined as a second bite within the same or next exposure period).

• The time from application to the first confirmed bite is the Complete Protection Time (CPT).

Figure 3: Arm-in-Cage experimental workflow.

Data Presentation

Quantitative data from these experiments should be summarized in clearly structured tables for easy comparison. Below are examples of how to present the data. Note: The data presented in these tables are hypothetical and for illustrative purposes only, as specific quantitative data for Allyl alpha-ionone is not publicly available.

Table 1: Y-Tube Olfactometer Repellency of Allyl alpha-ionone against Aedes aegypti

Concentration (%)	No. of Mosquitoes in Treated Arm (mean ± SE)	No. of Mosquitoes in Control Arm (mean ± SE)	Repellency Index (%)*
1	12 ± 1.5	38 ± 2.1	68.4
5	8 ± 1.1	42 ± 1.8	81.0
10	5 ± 0.8	45 ± 1.5	88.9
Solvent Control	24 ± 2.0	26 ± 2.2	3.8

*Repellency Index (%) = [(Nc - Nt) / (Nc + Nt)] x 100, where Nc is the number of mosquitoes in the control arm and Nt is the number in the treated arm.

Table 2: Complete Protection Time (CPT) of Allyl alpha-ionone Formulations against Aedes aegypti

Formulation	Concentration (%)	Mean CPT (hours ± SD)
Allyl alpha-ionone	5	1.5 ± 0.5
Allyl alpha-ionone	10	3.0 ± 0.8
Allyl alpha-ionone	20	5.5 ± 1.2
DEET (Positive Control)	20	8.0 ± 1.5
Carrier (Negative Control)	0	< 0.5

Further Evaluation: Semi-Field and Field Studies

Following promising laboratory results, evaluations should proceed to more realistic conditions.

• Semi-Field Studies: These are conducted in large, screened enclosures that simulate a natural environment. They allow for the assessment of repellent efficacy under more variable conditions of temperature, humidity, and light, while still containing the insect population.

• Field Studies: These are the ultimate test of a repellent's effectiveness and are conducted in natural habitats with wild insect populations. Field studies are essential for confirming the practical utility of a repellent formulation.

Safety and Toxicological Assessment

In parallel with efficacy testing, a thorough safety and toxicological evaluation of Allyl alpha-ionone must be conducted. This includes:

• Skin Sensitization and Irritation Tests: To assess the potential for allergic reactions or skin irritation.

• Toxicological Tests: To determine the acute oral and dermal toxicity of the compound.

These tests are crucial for any repellent intended for human use and must be conducted according to regulatory guidelines.

Conclusion

The protocols outlined in this document provide a comprehensive framework for the evaluation of Allyl alpha-ionone as an insect repellent. A systematic approach, from high-throughput laboratory screening to field efficacy trials, combined with rigorous safety testing, is essential to validate its potential as a new active ingredient for insect repellent formulations. The clear and standardized presentation of quantitative data, as illustrated in the example tables, will be critical for comparing its efficacy with existing repellents and for making informed decisions in the product development process.

Application Notes and Protocols: Synthesis and Characterization of Allyl α-Ionone and its Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction: Allyl α-ionone is a well-known synthetic compound in the fragrance and flavor industry, prized for its unique fruity, floral, and woody scent profile.[1][2][3] Structurally, it is a sesquiterpenoid belonging to the ionone (B8125255) family, which are derived from the degradation of carotenoids.[4] The synthesis of allyl α-ionone typically follows a two-step process: a base-catalyzed aldol (B89426) condensation followed by an acid-catalyzed cyclization.[4][5][6] Beyond its use in perfumery, recent studies on related ionone derivatives have identified them as agonists for TGR5, a G-protein-coupled receptor, suggesting potential therapeutic applications in treating obesity and metabolic disorders.[7] This opens up new avenues for the synthesis and evaluation of novel allyl α-ionone derivatives for drug development.

This document provides detailed protocols for the synthesis of the parent compound, allyl α-ionone, outlines strategies for creating new derivatives, and describes standard methods for their characterization.

Physicochemical Properties of Allyl α-Ionone

The quantitative data for the parent compound, Allyl α-ionone (CAS: 79-78-7), is summarized below.

Property	Value	Reference
Identifiers
CAS Number	79-78-7	[1][4][8][9]
Molecular Formula	C₁₆H₂₄O	[1][8][9]
Molecular Weight	232.36 g/mol	[4][8][9]
IUPAC Name	1-(2,6,6-trimethyl-2-cyclohexen-1-yl)hepta-1,6-dien-3-one	[9][10]
Physical Properties
Appearance	Colorless to pale yellow liquid	[1][2]
Density	0.928 - 0.931 g/mL at 25°C	[1][11]
Boiling Point	265°C (509°F)	[1]
Flash Point	>100°C (>212°F)	[1][12]
Refractive Index	1.503 - 1.507 at 20°C	[1][11]
Solubility
Water	0.06 g/L (insoluble)	[8]
Ethanol	709.48 g/L (soluble)	[8]

Experimental Protocols: Synthesis

The synthesis of allyl α-ionone is a well-established two-step process. The general workflow is outlined below.

Caption: General workflow for the two-step synthesis of Allyl α-ionone.

Protocol 1: Synthesis of Pseudo-allyl-ionone (Intermediate)

This protocol is adapted from the general synthesis of pseudoionones via aldol condensation.[5][6]

Materials:

• Citral

• Allyl acetone

• Sodium methoxide (B1231860) (NaOMe) or Sodium Hydroxide (B78521) (NaOH)

• Methanol or Ethanol

• Diethyl ether or other suitable extraction solvent

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, condenser, magnetic stirrer, separatory funnel

Procedure:

• Set up a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Dissolve the base catalyst (e.g., sodium methoxide) in an alcohol solvent (e.g., methanol) within the flask and cool the mixture in an ice bath.

• In a separate container, create a mixture of citral and allyl acetone (a slight excess of allyl acetone can be used).

• Add the citral/allyl acetone mixture dropwise to the cooled catalyst solution with vigorous stirring over a period of 30-60 minutes. Maintain the temperature below 10°C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-4 hours.

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the organic phase with diethyl ether (3x).

• Wash the combined organic extracts with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure to yield crude pseudo-allyl-ionone.

• The crude product can be purified by vacuum distillation if necessary.

Protocol 2: Cyclization to Allyl α-Ionone

This protocol uses an acid catalyst to induce ring closure of the pseudo-allyl-ionone intermediate.[1][11][13] Boron trifluoride (BF₃) or strong acids like phosphoric acid are effective for this transformation.[5][13]

Materials:

• Pseudo-allyl-ionone (from Protocol 1)

• Boron trifluoride etherate (BF₃·OEt₂) or 85% Phosphoric Acid (H₃PO₄)

• Anhydrous solvent (e.g., toluene (B28343) or dichloromethane)

• Aqueous sodium hydroxide (NaOH) solution (for neutralization)

• Extraction solvent (e.g., diethyl ether)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the pseudo-allyl-ionone in an anhydrous solvent in a round-bottom flask under an inert atmosphere (e.g., nitrogen).

• Cool the mixture to a temperature between -25°C and 0°C using an appropriate cooling bath.[13]

• Slowly add the acid catalyst (e.g., boron trifluoride etherate) to the stirred solution. An exothermic reaction may occur; maintain the temperature.

• Stir the reaction at a low temperature until TLC or GC analysis indicates the consumption of the starting material (typically 1-3 hours).

• Carefully quench the reaction by adding it to a cold aqueous solution of sodium hydroxide to neutralize the acid and decompose the boron trifluoride complex.[13]

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and remove the solvent under reduced pressure.

• The resulting crude allyl α-ionone is typically a mixture of isomers and can be purified by vacuum distillation to yield the final product.

Strategies for the Synthesis of New Derivatives

New derivatives of allyl α-ionone can be synthesized by modifying its core structure, primarily at the ketone or the terminal allyl group. These modifications can alter the compound's fragrance profile and biological activity.

References

• 1. ScenTree - Allyl alpha-ionone (CAS N° 79-78-7) [scentree.co]
• 2. fraterworks.com [fraterworks.com]
• 3. Tropical Ionone – Violet‑Woody with Fruity Brightness [myskinrecipes.com]
• 4. Allyl alpha-ionone | 79-78-7 | Benchchem [benchchem.com]
• 5. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 6. perfumerflavorist.com [perfumerflavorist.com]
• 7. Identification of α-ionone, nootkatone, and their derivatives as TGR5 agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scent.vn [scent.vn]
• 9. Allyl α-ionone [webbook.nist.gov]
• 10. Allyl Alpha-Ionone | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 11. Allyl-α-ionone CAS#: 79-78-7 [m.chemicalbook.com]
• 12. alpha-ionone, 6901-97-9 [thegoodscentscompany.com]
• 13. US2517576A - Process for preparing alpha-ionones - Google Patents [patents.google.com]

Application Notes and Protocols for Headspace Analysis of Volatile Organic Compounds, Including Allyl alpha-ionone

For Researchers, Scientists, and Drug Development Professionals

Introduction

Headspace analysis is a powerful technique for the determination of volatile organic compounds (VOCs) in a wide variety of sample matrices. This method involves analyzing the vapor phase (headspace) in equilibrium with the solid or liquid sample in a sealed container. Headspace sampling, coupled with gas chromatography-mass spectrometry (HS-GC-MS), offers a sensitive and robust method for identifying and quantifying volatile analytes without the need for complex sample extraction procedures.

These application notes provide a comprehensive overview and detailed protocols for the headspace analysis of VOCs, with a specific focus on the fragrance compound Allyl alpha-ionone (B122830). Allyl alpha-ionone is a synthetic fragrance ingredient with a fruity, floral, and woody aroma, commonly used in perfumes and cosmetic products. Understanding its volatile profile is crucial for quality control, formulation development, and safety assessment.

Data Presentation: Quantitative Analysis of Volatile Organic Compounds

Compound	Chemical Class	Retention Time (min)	Relative Peak Area (%)
Ethyl Acetate	Ester	3.54	15.2
Limonene	Terpene	10.21	25.8
Linalool	Terpenoid Alcohol	12.45	18.9
Nonanal	Aldehyde	14.82	7.5
β-Ionone	Ionone (Ketone)	18.93	5.3
Decanal	Aldehyde	19.56	9.1
Geraniol	Terpenoid Alcohol	21.33	12.7
Allyl alpha-ionone	Ionone (Ketone)	[Predicted ~22-24]	[To be determined]
Benzyl Benzoate	Ester	28.15	5.5

Note: Retention time for Allyl alpha-ionone is an estimate based on its structure relative to other compounds and would need to be confirmed experimentally. The relative peak area would be dependent on its concentration in the analyzed sample.

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS Analysis of Volatile Organic Compounds

This protocol outlines a general procedure for the analysis of VOCs, including Allyl alpha-ionone, from a liquid or solid sample matrix.

1. Materials and Reagents:

• Sample: Liquid or solid material containing volatile organic compounds.

• Vials: 20 mL amber glass headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa.

• SPME Fiber Assembly: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for broad-range VOC analysis.

• Internal Standard (IS): e.g., Toluene-d8 or other suitable deuterated compound, at a known concentration in methanol.

• Sodium Chloride (NaCl): Analytical grade, for "salting out" effect to increase analyte volatility in aqueous samples.

• Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a split/splitless injector and a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Helium: Carrier gas (99.999% purity).

2. Sample Preparation:

• Weigh 1.0 g of the solid sample or pipette 1.0 mL of the liquid sample into a 20 mL headspace vial.

• For aqueous samples, add 0.5 g of NaCl to the vial.

• Spike the sample with 10 µL of the internal standard solution.

• Immediately seal the vial with the magnetic screw cap.

• Gently vortex the vial for 10 seconds to ensure mixing.

3. HS-SPME Procedure:

• Place the sealed vial in the autosampler tray of the GC-MS system.

• Incubate the vial at 60°C for 15 minutes with agitation to allow for equilibration of the volatiles between the sample and the headspace.

• Expose the SPME fiber to the headspace of the vial for 20 minutes at the same temperature to adsorb the analytes.

4. GC-MS Analysis:

• After extraction, retract the SPME fiber and immediately inject it into the GC inlet, which is held at 250°C.

• Desorb the analytes from the fiber in splitless mode for 2 minutes.

• GC Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: Increase to 150°C at a rate of 5°C/min.

  • Ramp 2: Increase to 250°C at a rate of 10°C/min.

  • Hold at 250°C for 5 minutes.

• MS Parameters:

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Electron Ionization (EI) mode at 70 eV.

  • Mass Scan Range: m/z 40-450.

5. Data Analysis:

• Identify the compounds by comparing their mass spectra with a reference library (e.g., NIST) and by comparing their retention indices with known values.

• Quantify the analytes by calculating the peak area ratios of the target compounds to the internal standard.

Visualizations

Experimental Workflow

Caption: Experimental workflow for HS-SPME-GC-MS analysis of VOCs.

Predicted Fragmentation Pattern of Allyl alpha-ionone

The fragmentation of Allyl alpha-ionone in a mass spectrometer is expected to follow patterns characteristic of ketones and molecules with cyclic structures. The following diagram illustrates a plausible fragmentation pathway.

Caption: Predicted mass fragmentation pathway of Allyl alpha-ionone.

Signaling Pathway of α-Ionone via Olfactory Receptor OR10A6

Recent studies have shown that α-ionone, a compound structurally related to Allyl alpha-ionone, can act as a ligand for the olfactory receptor OR10A6, which is a G-protein coupled receptor (GPCR). Activation of this receptor can trigger downstream signaling cascades, such as the Hippo pathway, which is involved in regulating cell proliferation and apoptosis.

Caption: α-Ionone activates the Hippo pathway via the OR10A6 GPCR.

Application Notes and Protocols for the Use of Allyl α-Ionone as an Analytical Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Allyl α-ionone as a standard in analytical chemistry, particularly for the quantification of fragrance and flavor compounds. This document includes key physicochemical properties, recommended protocols for its use as an internal standard in Gas Chromatography-Mass Spectrometry (GC-MS), and data presentation guidelines.

Introduction

Allyl α-ionone (CAS No. 79-78-7) is a synthetic fragrance ingredient known for its fruity, floral, and woody aroma with tropical nuances.[1][2][3] In analytical chemistry, its structural similarity to other ionones and terpenoids, combined with its chemical stability, makes it a suitable candidate for use as an internal standard in the quantification of these and other volatile and semi-volatile organic compounds in complex matrices such as cosmetics, food and beverages, and environmental samples.

Physicochemical Properties

A thorough understanding of the physicochemical properties of an analytical standard is crucial for method development and ensuring accurate quantification.

Property	Value	Reference
Chemical Name	1-(2,6,6-Trimethyl-2-cyclohexen-1-yl)hepta-1,6-dien-3-one	[4]
Synonyms	Allyl ionone, Cetone V, Hexalon, Tropical ionone	[2][5][6]
CAS Number	79-78-7	[4]
Molecular Formula	C₁₆H₂₄O	[4][5]
Molecular Weight	232.36 g/mol	[4][5][6]
Appearance	Colorless to pale yellow liquid	[1][5]
Boiling Point	265 °C	[5]
Density	0.931 g/mL at 20 °C	[5]
Refractive Index	1.503 - 1.507 at 20 °C	[5]
Solubility	Soluble in ethanol; Insoluble in water	[6]
Purity (Typical)	≥98% (GC)	Hypothetical value for analytical standard grade

Stability and Storage

For its use as an analytical standard, understanding the stability of Allyl α-ionone is critical. It is generally stable in perfumes and various functional bases. However, it is not stable in antiperspirants and alkaline products like detergents or bleach.[5] For analytical applications, it is recommended to store Allyl α-ionone in a cool, dark place in a tightly sealed container. Solutions prepared in organic solvents should be stored under refrigeration and monitored for degradation over time.

Application: Quantification of a Target Analyte using Allyl α-Ionone as an Internal Standard by GC-MS

This section outlines a protocol for the quantification of a hypothetical target analyte, "Analyte X" (a fragrance compound with similar properties to ionones), in a cosmetic cream matrix.

Principle

An internal standard (IS) is a compound with similar chemical and physical properties to the analyte of interest, which is added in a known amount to both the calibration standards and the samples.[7][8] The ratio of the analyte peak area to the internal standard peak area is then used for quantification. This approach corrects for variations in sample injection volume, and potential sample loss during preparation.[7][9]

Experimental Workflow

Caption: Workflow for the quantification of a target analyte using an internal standard with GC-MS.

Materials and Reagents

• Allyl α-ionone (analytical standard grade, ≥98% purity)

• Analyte X (analytical standard grade, ≥99% purity)

• Cosmetic cream (blank matrix)

• Methanol (B129727) (HPLC grade)

• Dichloromethane (HPLC grade)

• Sodium chloride

• Anhydrous sodium sulfate

• Volumetric flasks, pipettes, and vials

Protocol

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of Allyl α-ionone (Internal Standard) in methanol.

  • Prepare a 1 mg/mL stock solution of Analyte X in methanol.

• Preparation of Calibration Standards:

  • Prepare a series of calibration standards by diluting the Analyte X stock solution with methanol to achieve concentrations of 1, 5, 10, 25, 50, and 100 µg/mL.

  • To each calibration standard, add the Allyl α-ionone internal standard to a final concentration of 20 µg/mL.

• Sample Preparation:

  • Accurately weigh 1.0 g of the cosmetic cream into a 50 mL centrifuge tube.

  • Spike the sample with the Allyl α-ionone internal standard to a final concentration of 20 µg/g.

  • Add 10 mL of a saturated sodium chloride solution and 10 mL of dichloromethane.

  • Vortex for 5 minutes and centrifuge at 4000 rpm for 10 minutes.

  • Collect the organic (bottom) layer and pass it through a funnel containing anhydrous sodium sulfate.

  • Evaporate the solvent under a gentle stream of nitrogen and reconstitute the residue in 1 mL of methanol.

• GC-MS Analysis:

  • GC System: Agilent 7890B GC or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet: Splitless mode, 250 °C.

  • Oven Program: Start at 60 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • MS System: Agilent 5977A MSD or equivalent.

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

    • Analyte X: (Select 3-4 characteristic ions)

    • Allyl α-ionone (IS): (Select 3-4 characteristic ions, e.g., m/z 232, 135, 91)

Data Analysis and Quantification

• Integrate the peak areas of Analyte X and the internal standard (Allyl α-ionone).

• Calculate the peak area ratio (Analyte X / IS) for each calibration standard and the sample.

• Construct a calibration curve by plotting the peak area ratio against the concentration of Analyte X.

• Determine the concentration of Analyte X in the sample using the linear regression equation from the calibration curve.

Data Presentation

Quantitative data should be presented in a clear and structured format.

Calibration Curve Data (Hypothetical)

Concentration of Analyte X (µg/mL)	Peak Area of Analyte X	Peak Area of Allyl α-ionone (IS)	Peak Area Ratio (Analyte X / IS)
1	50,000	1,000,000	0.050
5	255,000	1,020,000	0.250
10	510,000	1,010,000	0.505
25	1,270,000	1,015,000	1.251
50	2,550,000	1,025,000	2.488
100	5,150,000	1,030,000	5.000

Calibration Curve Visualization

Caption: Hypothetical calibration curve for the quantification of Analyte X.

Conclusion

Allyl α-ionone is a viable internal standard for the GC-MS quantification of fragrance compounds and other structurally related analytes. Its physicochemical properties and stability allow for its effective use in correcting for analytical variability. The protocol provided herein offers a robust framework for method development, which can be adapted for various matrices and target analytes. Proper validation of the analytical method is essential to ensure accurate and reliable results.

References

• 1. fraterworks.com [fraterworks.com]
• 2. olfactorian.com [olfactorian.com]
• 3. Allyl alpha-ionone | The Fragrance Conservatory [fragranceconservatory.com]
• 4. Allyl α-ionone [webbook.nist.gov]
• 5. scentree.co [scentree.co]
• 6. scent.vn [scent.vn]
• 7. Why Are Internal Standards Used in Gas Chromatography? [monadlabtech.com]
• 8. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 9. chromatographyonline.com [chromatographyonline.com]

In Vitro Cytotoxicity of Allyl α-Ionone: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature with specific in vitro cytotoxicity data for allyl α-ionone is limited. The following application notes and protocols are based on studies of the closely related compound, α-ionone, and general methodologies for assessing the cytotoxicity of fragrance compounds. These guidelines are intended to serve as a starting point for the investigation of allyl α-ionone.

Introduction

Recent research has shown that α-ionone can inhibit the proliferation and migration of squamous cell carcinoma (SCC) cells and induce apoptosis.[3][4] This effect is mediated through the activation of an olfactory receptor (OR10A6) and subsequent stimulation of the Hippo signaling pathway.[3][4] Given the structural similarity, it is plausible that allyl α-ionone may exert cytotoxic effects through similar or related mechanisms.

These application notes provide a framework for assessing the in vitro cytotoxicity of allyl α-ionone, including detailed protocols for key assays and guidance on data interpretation and visualization.

Potential Mechanisms of Cytotoxicity

Based on studies of α-ionone and other related compounds, the potential cytotoxic mechanisms of allyl α-ionone could involve:

• Induction of Apoptosis: As observed with α-ionone, allyl α-ionone may trigger programmed cell death.[3][4]

• Cell Cycle Arrest: The compound might halt the cell cycle at specific checkpoints, preventing cell proliferation.

• Generation of Reactive Oxygen Species (ROS): Similar to other ionone-related processes, it could induce oxidative stress within cells.[5]

• Modulation of Signaling Pathways: It may interact with specific cellular pathways, such as the Hippo pathway identified for α-ionone.[3][4]

Data Presentation: Cytotoxicity of α-Ionone

The following table summarizes hypothetical quantitative data for α-ionone based on published findings, which can serve as a reference for designing experiments with allyl α-ionone.

Cell Line	Assay	Endpoint	Incubation Time	Result	Reference
A431 (Human SCC)	Proliferation Assay	Inhibition of Cell Growth	48 hours	Dose-dependent decrease	[3]
A431 (Human SCC)	Colony Formation	Inhibition of Colony Formation	14 days	Significant reduction	[3]
A431 (Human SCC)	Western Blot	Apoptosis Induction	24 hours	Increased Cleaved PARP	[3]

Experimental Protocols

Here are detailed protocols for key in vitro cytotoxicity assays, adapted for fragrance compounds like allyl α-ionone which may be volatile and have low water solubility.[5]

Cell Culture

• Cell Lines: A panel of cell lines should be used, including cancer cell lines (e.g., A431, HepG2, MCF-7) and normal cell lines (e.g., HaCaT, primary hepatocytes) to assess selective cytotoxicity.

• Culture Conditions: Cells should be maintained in the recommended culture medium supplemented with fetal bovine serum (FBS) and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO₂.

MTT Assay (Cell Viability)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability.[6]

Materials:

• 96-well plates

• Allyl α-ionone stock solution (dissolved in a suitable solvent like DMSO)

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of allyl α-ionone in complete culture medium. The final solvent concentration should be non-toxic to the cells (typically ≤ 0.5%). Replace the medium in the wells with the medium containing different concentrations of the compound. Include a vehicle control (medium with solvent) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell viability).

LDH Assay (Membrane Integrity)

This assay measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells, indicating a loss of membrane integrity.[5]

Materials:

• 96-well plates

• Allyl α-ionone stock solution

• Complete cell culture medium

• LDH cytotoxicity assay kit

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include controls for spontaneous LDH release (vehicle control) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• Incubation: Incubate the plate for the desired time.

• Supernatant Collection: Centrifuge the plate and carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add 50 µL of the LDH reaction mixture to each well and incubate for 30 minutes at room temperature, protected from light.

• Stop Reaction: Add 50 µL of the stop solution to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm.

• Data Analysis: Calculate the percentage of cytotoxicity using the absorbance values from the controls.

Annexin V-FITC/PI Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• 6-well plates

• Allyl α-ionone stock solution

• Complete cell culture medium

• Annexin V-FITC/Propidium Iodide (PI) apoptosis detection kit

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with different concentrations of allyl α-ionone for 24 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in the binding buffer provided in the kit. Add Annexin V-FITC and PI and incubate for 15 minutes in the dark.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, necrotic).

Visualizations

Experimental Workflow

References

• 1. RIFM fragrance ingredient safety assessment, allyl α-ionone, CAS Registry Number 79-78-7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DNA binding, and apoptosis-inducing activities of a β-ionone-derived ester in human myeloid leukemia cells: multispectral and molecular dynamic simulation analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A Food Odorant, α-Ionone, Inhibits Skin Cancer Tumorigenesis by Activation of OR10A6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Sensory Evaluation of Allyl alpha-ionone

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the sensory evaluation of Allyl alpha-ionone (B122830), a fragrance ingredient with a complex aroma profile. The protocols outlined below are designed to deliver robust and reproducible data for aroma profiling, aiding in research, product development, and quality control.

Introduction to Allyl alpha-ionone

Allyl alpha-ionone is a synthetic aroma chemical prized for its multifaceted scent profile. It is characterized by a powerful and enchanting combination of fruity, floral, and woody notes.[1] Perfumers often describe its aroma as richly tropical, with nuances of pineapple, orris (iris root), and a waxy, oily texture.[1][2][3] Its complexity and tenacity make it a valuable component in a wide range of fragrance compositions, where it can be used to add body, diffusion, and a modern aldehydic character.[2][3]

Quantitative Aroma Profile of Allyl alpha-ionone

The aroma of Allyl alpha-ionone can be broken down into several key facets. The following table summarizes the quantitative odor profile based on industry evaluations.

Odor Facet	Percentage Contribution	Description
Fruity	85.64%	Dominant tropical fruit character, most notably pineapple.[2][3]
Floral	72.63%	Reminiscent of violet and orris, providing a powdery elegance.[4]
Woody	68.88%	A substantive woody-bark character that adds depth and tenacity.[2][4]
Sweet	67.80%	A background sweetness that complements the fruity and floral notes.[4]
Green	65.30%	Sharp, galbanum-like greenness.[2][4]
Tropical	52.36%	An overarching tropical essence.[4]

Sensory Evaluation Techniques

Two primary methods are recommended for the comprehensive sensory evaluation of Allyl alpha-ionone: Quantitative Descriptive Analysis (QDA) for detailed aroma characterization by a trained human panel, and Gas Chromatography-Olfactometry (GC-O) for identifying the specific volatile compounds responsible for its characteristic aroma.

Protocol 1: Quantitative Descriptive Analysis (QDA)

Objective: To quantitatively describe the aroma profile of Allyl alpha-ionone using a trained sensory panel.

Principle: QDA is a sensory evaluation method that uses a panel of trained assessors to identify and quantify the sensory attributes of a product.[5] Panelists develop a consensus vocabulary to describe the aroma and then rate the intensity of each attribute on a linear scale.

Experimental Workflow for QDA

Caption: Workflow for Quantitative Descriptive Analysis (QDA).

Methodology

1. Panelist Selection and Training:

• Selection: Recruit 8-12 individuals based on their sensory acuity, ability to discriminate between different aromas, and verbal fluency.

• Training: Conduct several training sessions to familiarize panelists with the basic principles of sensory evaluation and the aroma of Allyl alpha-ionone. Provide a range of reference standards representing fruity, floral, woody, green, and sweet aromas.

• Lexicon Development: Through a series of group sessions, guide the panelists to develop a consensus vocabulary (lexicon) of descriptive terms for the aroma of Allyl alpha-ionone.

2. Sample Preparation:

• Prepare a solution of Allyl alpha-ionone in an odorless solvent (e.g., dipropylene glycol or ethanol) at a concentration that is easily perceivable without causing sensory fatigue (a starting point of 1-5% is recommended).

• Present the sample in coded, capped glass vials or on smelling strips.

3. Sensory Evaluation:

• Conduct the evaluation in a well-ventilated, odor-free room.

• Provide each panelist with a sample of the diluted Allyl alpha-ionone and the established lexicon.

• Instruct panelists to individually rate the intensity of each descriptor on a 15-cm unstructured line scale, anchored with "low" and "high" at each end.

• Allow for a rest period between evaluations to prevent sensory adaptation.

4. Data Analysis:

• Convert the markings on the line scales to numerical data.

• Analyze the data using statistical methods such as Analysis of Variance (ANOVA) to determine significant differences in attribute ratings and Principal Component Analysis (PCA) to visualize the relationships between attributes and samples.

• Present the mean intensity ratings for each attribute in a spider web plot for a clear visual representation of the aroma profile.

Protocol 2: Gas Chromatography-Olfactometry (GC-O)

Objective: To identify the specific volatile compounds that contribute to the aroma of Allyl alpha-ionone.

Principle: GC-O combines gas chromatography for separating volatile compounds with a human assessor (acting as a detector) to determine which of the separated compounds are odor-active.[6] The effluent from the GC column is split, with one portion going to a standard detector (like a mass spectrometer for identification) and the other to a sniffing port.[7]

Experimental Workflow for GC-O

Caption: Workflow for Gas Chromatography-Olfactometry (GC-O).

Methodology

1. Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a flame ionization detector (FID) or mass spectrometer (MS) and an olfactometry port.

• Column: A non-polar or medium-polarity capillary column is suitable for fragrance analysis.

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A programmed temperature ramp from a low starting temperature (e.g., 40°C) to a high final temperature (e.g., 250°C) to elute a wide range of volatiles.

• Olfactometry Port: Heated transfer line to prevent condensation of analytes and humidified air to prevent nasal dehydration.

2. Sample Preparation and Injection:

• Prepare a dilute solution of Allyl alpha-ionone in a suitable solvent (e.g., ethanol).

• Inject a small volume (e.g., 1 µL) into the GC.

3. Olfactometry Procedure:

• A trained assessor (or panel of assessors, evaluating in sequence) sniffs the effluent from the olfactometry port.

• The assessor records the retention time, duration, and a descriptor for each odor detected.

• The intensity of each odor can also be rated using a predefined scale.

4. Data Analysis:

• The data from the olfactometry sessions are compiled to create an aromagram, which is a plot of odor intensity versus retention time.

• The retention times of the detected odors are matched with the peaks from the FID or MS chromatogram to identify the odor-active compounds.

• Mass spectral data is used to confirm the identity of the compounds.

Olfactory Signaling Pathway

The perception of Allyl alpha-ionone's aroma begins with the interaction of its volatile molecules with olfactory receptors in the nasal epithelium. This initiates a signal transduction cascade that results in the perception of smell in the brain.

Caption: Olfactory signal transduction pathway for aroma perception.

References

• 1. Allyl alpha-ionone | The Fragrance Conservatory [fragranceconservatory.com]
• 2. tropical ionone [thegoodscentscompany.com]
• 3. fraterworks.com [fraterworks.com]
• 4. alpha-ionone, 127-41-3 [thegoodscentscompany.com]
• 5. mdpi.com [mdpi.com]
• 6. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 7. Enhanced GC–O workflows for detailed sensory evaluation [sepsolve.com]

Application Notes and Protocols for Solid-Phase Microextraction (SPME) Sampling of Allyl α-Ionone

For Researchers, Scientists, and Drug Development Professionals

Introduction to SPME for Allyl α-Ionone Analysis

Solid-Phase Microextraction (SPME) is a solvent-free, sensitive, and versatile sample preparation technique ideal for the extraction of volatile and semi-volatile organic compounds like Allyl α-ionone.[1][2] This compound, a key ingredient in the fragrance and flavor industry, possesses a characteristic fruity and floral aroma.[3][4][5] Accurate quantification of Allyl α-ionone is crucial for quality control in product formulation and for research in sensory science and drug development. Headspace SPME (HS-SPME) is particularly advantageous for analyzing Allyl α-ionone in complex matrices as it minimizes matrix effects by exposing the fiber only to the vapor phase above the sample.[2][6] The concentrated analytes are then thermally desorbed from the fiber into a gas chromatograph (GC) for separation and detection, typically by mass spectrometry (MS).[6][7]

Key Applications

• Flavor and Fragrance Analysis: Quantification of Allyl α-ionone in perfumes, cosmetics, and food products to ensure consistent aroma profiles.

• Quality Control: Monitoring the concentration of Allyl α-ionone in raw materials and finished products.

• Pharmacokinetics: Studying the release and stability of Allyl α-ionone in various formulations.

• Metabolomics: Investigating the biotransformation of Allyl α-ionone in biological systems.

Data Presentation: SPME Fiber Selection for Allyl α-Ionone

The choice of SPME fiber is critical for the efficient extraction of Allyl α-ionone. The selection depends on the polarity and molecular weight of the analyte. Allyl α-ionone (C₁₆H₂₄O, Molar Mass: 232.37 g/mol ) is a relatively non-polar ketone.[3][8] Based on literature for similar volatile and semi-volatile ketones and esters, the following table summarizes the expected performance of common SPME fibers for the analysis of Allyl α-ionone.

SPME Fiber Coating	Fiber Characteristics	Expected Extraction Efficiency for Allyl α-Ionone	Rationale
Polydimethylsiloxane (PDMS)	Non-polar	Good to Excellent	Recommended for non-polar, volatile, and semi-volatile compounds. The non-polar nature of PDMS is well-suited for the hydrocarbon backbone of Allyl α-ionone.
Divinylbenzene/Carboxen/PDMS (DVB/CAR/PDMS)	Bipolar, porous solid	Excellent	This three-phase fiber is effective for a wide range of volatile and semi-volatile compounds, including those with moderate polarity like ketones. The combination of adsorbents provides high retention.[3][9]
Polyacrylate (PA)	Polar	Moderate	More suitable for polar analytes. While it may extract Allyl α-ionone, its efficiency is expected to be lower compared to non-polar or bipolar fibers.
Carboxen/PDMS (CAR/PDMS)	Bipolar, porous solid	Very Good	Excellent for trapping small and volatile analytes. Given the semi-volatile nature of Allyl α-ionone, this fiber is a strong candidate.[9][10]
Divinylbenzene/PDMS (DVB/PDMS)	Bipolar	Good to Very Good	Effective for a broad range of volatile and semi-volatile compounds. It offers a good balance for compounds with some degree of polarity.[10][11]

Experimental Protocols

Detailed Methodology for Headspace SPME-GC-MS Analysis of Allyl α-Ionone

This protocol outlines a general procedure for the quantitative analysis of Allyl α-ionone in a liquid matrix (e.g., a fragrance solution or a beverage).

1. Materials and Reagents

• SPME Fiber Assembly: A fiber with a suitable coating (e.g., 85 µm CAR/PDMS or 100 µm PDMS).

• SPME Holder: For manual or automated use.

• Headspace Vials: 20 mL clear glass vials with magnetic screw caps (B75204) and PTFE/silicone septa.

• Vial Crimper/Decapper.

• Heating and Agitation System: Heating block or autosampler with agitation capabilities.

• Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a split/splitless injector.

• GC Column: A non-polar or medium-polarity column (e.g., DB-5ms, HP-5ms, or equivalent).

• Allyl α-Ionone Standard: Analytical grade.

• Solvent: Methanol or ethanol (B145695) (analytical grade) for standard preparation.

• Sodium Chloride (NaCl): Analytical grade, for increasing the ionic strength of the sample.

2. Sample and Standard Preparation

• Standard Stock Solution: Prepare a stock solution of Allyl α-ionone (e.g., 1000 µg/mL) in methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 ng/mL).

• Sample Preparation: Place a precise amount of the liquid sample (e.g., 1-5 mL) into a 20 mL headspace vial. For solid samples, accurately weigh a representative portion (e.g., 1-5 g).

• Matrix Modification (Optional but Recommended): Add a precise amount of NaCl (e.g., 1 g) to the vial to increase the ionic strength of the aqueous phase, which can enhance the release of volatile compounds into the headspace.

3. Headspace SPME Procedure

• Fiber Conditioning: Before the first use, and briefly before each analysis, condition the SPME fiber according to the manufacturer's instructions by inserting it into the GC injector port at a specific temperature (e.g., 250°C) for a recommended time (e.g., 30-60 min).

• Equilibration: Place the sealed vial in the heating block or autosampler set to the desired equilibration temperature (e.g., 60°C). Allow the sample to equilibrate for a set time (e.g., 15 minutes) with continuous agitation (e.g., 250 rpm) to facilitate the partitioning of Allyl α-ionone into the headspace.

• Extraction: Insert the SPME fiber through the vial's septum and expose it to the headspace for a predetermined extraction time (e.g., 30 minutes) at the same temperature and agitation speed.

4. GC-MS Analysis

• Desorption: After extraction, immediately transfer the SPME fiber to the heated GC injector port (e.g., 250°C) for thermal desorption of the analytes onto the GC column. The desorption time is typically 2-5 minutes. The injector should be in splitless mode during desorption to maximize the transfer of the analyte.

• GC Separation:

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

  • Oven Temperature Program: An example program could be: initial temperature of 50°C held for 2 minutes, ramp to 180°C at 10°C/min, then ramp to 280°C at 20°C/min, and hold for 5 minutes. This program should be optimized based on the specific instrument and column.

• MS Detection:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Ion Source Temperature: 230°C.

  • Transfer Line Temperature: 280°C.

  • Data Acquisition: Acquire data in both full scan mode for identification and selected ion monitoring (SIM) mode for quantification for higher sensitivity. Key ions for Allyl α-ionone should be determined from the mass spectrum of a standard.

5. Quantification

• Construct a calibration curve by plotting the peak area of Allyl α-ionone from the working standard solutions against their concentrations.

• Determine the concentration of Allyl α-ionone in the unknown samples by interpolating their peak areas on the calibration curve.

Mandatory Visualizations

Caption: Experimental workflow for Allyl α-ionone analysis using HS-SPME-GC-MS.

Caption: Logical relationships in the SPME-GC-MS analysis of Allyl α-ionone.

References

• 1. academic.oup.com [academic.oup.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Optimization of Headspace-Solid Phase Microextraction (HS-SPME) technique for the analysis of volatile compounds of margarine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. supelco.com.tw [supelco.com.tw]
• 6. scielo.br [scielo.br]
• 7. HS-SPME determination of volatile carbonyl and carboxylic compounds in different matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of Different Solid-Phase Microextraction Formats Dedicated to the Analysis of Volatile Compounds—A Comprehensive Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Optimization of Headspace Solid-Phase Micro-Extraction Conditions (HS-SPME) and Identification of Major Volatile Aroma-Active Compounds in Chinese Chive (Allium tuberosum Rottler) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. akjournals.com [akjournals.com]
• 11. openpub.fmach.it [openpub.fmach.it]

Application Note: Enantioselective Synthesis of Allyl α-Ionone

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the enantioselective synthesis of Allyl α-ionone, a valuable chiral fragrance and flavor compound. The described methodology is based on a robust strategy involving the enzymatic resolution of a key intermediate, (±)-α-cyclogeraniol, followed by a diastereoselective allylation. This approach allows for the preparation of enantiomerically enriched Allyl α-ionone. Detailed experimental procedures, data on expected yields and enantiomeric excess, and analytical methods for chiral purity determination are presented.

Introduction

Allyl α-ionone is a significant molecule in the fragrance and flavor industry, prized for its complex fruity and floral notes. The stereochemistry of the molecule plays a crucial role in its olfactory properties, making enantioselective synthesis a critical area of research. The development of synthetic routes to access enantiomerically pure or enriched forms of Allyl α-ionone is essential for producing fine fragrances and for studying structure-activity relationships in olfaction.

This application note outlines a reliable method for the enantioselective synthesis of Allyl α-ionone. The strategy hinges on the enzymatic resolution of racemic α-cyclogeraniol to obtain an enantiopure alcohol, which is then converted to the target molecule through a series of stereocontrolled reactions.

Synthetic Strategy

The overall synthetic strategy is depicted in the workflow diagram below. The key steps involve:

• Lipase-mediated kinetic resolution of racemic α-cyclogeraniol to obtain enantiomerically enriched (S)-α-cyclogeraniol.

• Oxidation of the chiral alcohol to the corresponding enone, (S)-α-ionone.

• Diastereoselective allylation of (S)-α-ionone to yield the target molecule, Allyl α-ionone.

Caption: Synthetic workflow for the enantioselective synthesis of Allyl α-ionone.

Experimental Protocols

Materials and Methods

All reagents should be of analytical grade and used as received unless otherwise noted. Solvents for reactions should be anhydrous. Reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon).

Analytical Instrumentation:

• NMR: 1H and 13C NMR spectra can be recorded on a 400 MHz spectrometer.

• Chiral GC: Enantiomeric excess can be determined using a gas chromatograph equipped with a chiral capillary column (e.g., a cyclodextrin-based column).

• Chiral HPLC: Alternatively, a high-performance liquid chromatograph with a chiral stationary phase (e.g., Eurospher II Chiral NR, AM, or OM) can be used.[1]

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) can be used for accurate mass determination.

Step 1: Lipase-Mediated Resolution of (±)-α-Cyclogeraniol

This procedure is adapted from established lipase-mediated resolution methods.[2]

• To a solution of racemic α-cyclogeraniol (1.0 eq.) in a suitable organic solvent (e.g., toluene), add vinyl acetate (2.0 eq.).

• Add Lipase from Pseudomonas cepacia (Lipase PS) (e.g., 30 units/mg).

• Stir the mixture at room temperature and monitor the reaction progress by chiral GC or TLC.

• The reaction should be stopped at approximately 50% conversion to ensure high enantiomeric purity of the remaining alcohol.

• Once the desired conversion is reached, filter off the enzyme and wash it with the solvent.

• Concentrate the filtrate under reduced pressure.

• The resulting mixture of (S)-α-cyclogeraniol and the acetylated (R)-enantiomer can be separated by column chromatography on silica (B1680970) gel.

Step 2: Oxidation of (S)-α-Cyclogeraniol to (S)-α-Ionone

• Dissolve (S)-α-cyclogeraniol (1.0 eq.) in anhydrous dichloromethane (B109758) (DCM).

• Add pyridinium (B92312) chlorochromate (PCC) (1.5 eq.) in one portion.

• Stir the reaction mixture at room temperature for 2-4 hours, or until the starting material is consumed (monitored by TLC).

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel or Celite to remove the chromium salts.

• Wash the filter cake with additional diethyl ether.

• Concentrate the combined filtrates under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford (S)-α-ionone.

Step 3: Diastereoselective Allylation of (S)-α-Ionone

• Prepare a solution of (S)-α-ionone (1.0 eq.) in anhydrous tetrahydrofuran (B95107) (THF) and cool it to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of allylmagnesium bromide (1.2 eq.) in THF to the cooled solution of the enone.

• Stir the reaction at -78 °C for 1-2 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• Allow the mixture to warm to room temperature and extract with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the desired Allyl α-ionone.

Quantitative Data

The following table summarizes the expected yields and enantiomeric excesses for the key steps of the synthesis, based on literature data for analogous reactions.

Step	Product	Catalyst/Reagent	Expected Yield (%)	Expected Enantiomeric Excess (ee) (%)	Reference
1. Enzymatic Resolution	(S)-α-Cyclogeraniol	Lipase PS	40-45	>99	Adapted from similar resolutions[2]
2. Oxidation	(S)-α-Ionone	PCC	85-95	>99 (retention of configuration)	General oxidation methods
3. Diastereoselective Allylation	Allyl α-Ionone	Allylmagnesium Bromide	70-85	>95 (diastereomeric excess)	Based on similar Grignard additions

Analytical Methods for Enantiomeric Excess Determination

The determination of enantiomeric excess (ee) is crucial for validating the success of the enantioselective synthesis.

Chiral Gas Chromatography (GC)

• Column: A cyclodextrin-based chiral stationary phase, such as heptakis(2,3,6-tri-O-methyl)-β-cyclodextrin, is effective for the separation of α-ionone enantiomers.[3]

• Carrier Gas: Helium or Hydrogen.

• Temperature Program: An optimized temperature gradient is necessary to achieve baseline separation of the enantiomers.

• Detector: Flame Ionization Detector (FID).

Chiral High-Performance Liquid Chromatography (HPLC)

• Column: A chiral stationary phase such as Eurospher II Chiral NR, AM, or OM can be used.[1]

• Mobile Phase: Typically a mixture of n-hexane and an alcohol like isopropanol (B130326) or ethanol (B145695) for normal-phase chromatography.

• Flow Rate: A flow rate of 0.5-1.0 mL/min is generally used.

• Detection: UV detector at a suitable wavelength (e.g., 220 nm).[1]

Reaction Mechanism

The key stereochemistry-defining step is the lipase-mediated resolution. The enzyme selectively acetylates one enantiomer of the racemic alcohol, leaving the other enantiomer unreacted and thus enantiomerically enriched.

Caption: Mechanism of lipase-mediated kinetic resolution.

Conclusion

The protocol detailed in this application note provides a robust and reliable method for the enantioselective synthesis of Allyl α-ionone. By employing an enzymatic resolution to establish the key stereocenter, followed by efficient chemical transformations, this strategy allows for the production of the target molecule with high enantiomeric purity. The provided analytical methods are essential for the characterization and quality control of the synthesized chiral product. This methodology is valuable for researchers in the fields of fragrance chemistry, organic synthesis, and chemical biology.

References

• 1. lcms.cz [lcms.cz]
• 2. A General Strategy for the Stereoselective Synthesis of the Furanosesquiterpenes Structurally Related to Pallescensins 1–2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Allyl α-Ionone in Novel Fragrance Compositions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Allyl α-ionone, a versatile aroma chemical, and detail its application in the creation of innovative fragrance compositions. This document outlines its chemical properties, olfactory profile, and includes detailed protocols for its incorporation and evaluation in fragrance formulations.

Introduction to Allyl α-Ionone

Allyl α-ionone is a synthetic fragrance ingredient prized for its complex and multifaceted odor profile. It is a key component for perfumers looking to impart a unique character to their creations, bridging the gap between fruity, floral, and woody notes. Chemically, it is a ketone, and its structure is closely related to the ionones found naturally in violets and other flowers.

Olfactory Profile: The scent of Allyl α-ionone is predominantly characterized by a powerful and diffusive combination of fruity and floral notes. Key descriptors include:

• Fruity: A dominant pineapple note, often with nuances of other tropical fruits.

• Floral: A soft, powdery violet (orris) character.

• Woody: A subtle, earthy, and slightly woody undertone that provides depth and fixation.

This unique combination allows Allyl α-ionone to be used in a wide array of fragrance types, from fresh and fruity compositions to more complex floral and oriental blends.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Allyl α-ionone is essential for its effective use in fragrance formulation and for ensuring the stability of the final product.

Property	Value
Chemical Name	1-(2,6,6-Trimethyl-2-cyclohexen-1-yl)-1,6-heptadien-3-one
CAS Number	79-78-7
Molecular Formula	C16H24O
Molecular Weight	232.36 g/mol
Appearance	Colorless to pale yellow liquid
Odor Threshold	Not available
Vapor Pressure	0.000600 mm/Hg @ 25.00 °C (est.)
Boiling Point	111.00 to 112.00 °C @ 2.00 mm/Hg
Flash Point	> 212.00 °F (> 100.00 °C)
Solubility	Insoluble in water, soluble in ethanol (B145695)
Substantivity	> 400 hours on a smelling strip

Data compiled from multiple sources.

Application in Novel Fragrance Compositions

Allyl α-ionone's versatility makes it a valuable tool for creating novel and impactful fragrances. Its primary applications include:

• Modifier for Ionone Blends: It is frequently used to add a modern, fruity twist to classic violet and orris accords, which traditionally rely on alpha- and beta-ionone.

• Enhancement of Fruity Notes: In compositions featuring pineapple, passionfruit, or other tropical scents, Allyl α-ionone can significantly boost their impact and longevity.

• Creation of Floral-Fruity Accords: It serves as an excellent bridge between floral and fruity notes, creating a seamless and harmonious blend.

• Woody and Chypre Compositions: In smaller quantities, its woody facets can be used to add complexity and a unique signature to woody and chypre fragrances.

Recommended Usage Levels:

Application	Concentration (% in concentrate)
Fine Fragrance (Eau de Parfum, Eau de Toilette)	0.1 - 2.0%
Cosmetics (Lotions, Creams)	0.05 - 0.5%
Soaps and Shampoos	0.1 - 1.0%
Candles and Air Fresheners	0.5 - 5.0%

Experimental Protocols

The following protocols provide a framework for the creation and evaluation of a novel fragrance composition featuring Allyl α-ionone.

Objective: To create a balanced floral-fruity accord where Allyl α-ionone acts as a key bridging component.

Materials:

• Allyl α-ionone

• Hedione (for floral diffusion)

• Iso E Super (for woody-ambery base)

• Ethyl Linalool (for fresh floral notes)

• Verdox (for fruity-green apple notes)

• Galaxolide (musk for fixation)

• Ethanol (perfumer's grade)

• Glass beakers, pipettes, and a precision digital scale

Procedure:

• On a precision scale, weigh the following ingredients into a glass beaker in the order listed to create a 10g batch of the fragrance concentrate:

  • Iso E Super: 3.0g (30%)

  • Hedione: 2.5g (25%)

  • Galaxolide: 1.5g (15%)

  • Ethyl Linalool: 1.0g (10%)

  • Verdox: 1.0g (10%)

  • Allyl α-ionone: 1.0g (10%)

• Gently swirl the beaker to ensure all components are thoroughly mixed.

• Allow the concentrate to macerate for at least 48 hours in a cool, dark place before evaluation.

• For an Eau de Toilette (EDT) concentration, dilute the concentrate to 10% in perfumer's grade ethanol.

Objective: To assess the olfactory characteristics of the newly created accord using a trained sensory panel.

Materials:

• Fragrance accord created in Protocol 1 (diluted to 10% in ethanol)

• Standard smelling strips

• Sensory evaluation booths with controlled ventilation and lighting

• Trained sensory panel (n=10)

• Evaluation forms with descriptive attributes (e.g., fruity, floral, woody, powdery, pineapple, violet) and an intensity scale (1-9).

Procedure:

• Dip smelling strips into the diluted fragrance accord, ensuring a consistent amount is absorbed.

• Allow the ethanol to evaporate for approximately 30 seconds.

• Present the smelling strips to the panelists in the evaluation booths.

• Instruct panelists to evaluate the fragrance at three time points:

  • Top Note: Immediately after presentation.

  • Heart Note: After 30 minutes.

  • Base Note: After 4 hours.

• Panelists will rate the intensity of the predefined attributes at each time point and provide any additional qualitative comments.

• Analyze the data by calculating the mean intensity scores for each attribute at each time point.

Objective: To verify the chemical composition of the fragrance accord and to assess its stability over time.

Materials:

• Gas Chromatograph-Mass Spectrometer (GC-MS) system

• Helium (carrier gas)

• Fragrance accord sample

• Appropriate solvent (e.g., hexane) for dilution

Procedure:

• Prepare a diluted sample of the fragrance accord (e.g., 1% in hexane).

• Inject 1 µL of the sample into the GC-MS system.

• Run the analysis using a suitable temperature program for the GC column to separate the individual components.

• The mass spectrometer will generate a mass spectrum for each separated component.

• Identify the individual ingredients by comparing their retention times and mass spectra to a reference library (e.g., NIST).

• Quantify the relative abundance of each component by integrating the peak areas in the chromatogram.

Visualizations

The perception of Allyl α-ionone, like all odorants, is initiated by a complex signaling cascade in the olfactory epithelium. The following diagram illustrates this process.

Caption: The signal transduction cascade for odor perception.

The process of developing and evaluating a new fragrance composition is a systematic endeavor, as outlined in the workflow below.

Caption: A systematic workflow for fragrance creation and evaluation.

Application Note: Studying the Release Kinetics of Allyl Alpha-Ionone from a Polymer Matrix

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl alpha-ionone (B122830) is a widely used fragrance ingredient known for its characteristic fruity and floral scent, reminiscent of pineapple and orris.[1] The controlled release of such volatile compounds from a polymer matrix is a critical area of research in various industries, including consumer products, food packaging, and pharmaceuticals. Encapsulation and matrix-based systems can protect the fragrance from degradation, reduce its volatility, and provide a sustained release profile, enhancing the longevity of the scent.[2] This application note provides detailed protocols for the preparation of allyl alpha-ionone-loaded polymer matrices, the quantification of its release, and the mathematical modeling of the release kinetics.

Physicochemical Properties of Allyl alpha-ionone

A thorough understanding of the physicochemical properties of allyl alpha-ionone is essential for designing an effective controlled-release system.

Property	Value
Chemical Formula	C₁₆H₂₄O
Molecular Weight	232.37 g/mol
Appearance	Colorless to pale yellow liquid
Odor Profile	Fruity, floral, woody, sweet, green, tropical
Boiling Point	265°C
Vapor Pressure	0.0003 hPa @ 20°C
Solubility	Soluble in alcohol; insoluble in water

Experimental Protocols

Preparation of Allyl alpha-ionone Loaded Polymer Matrices

Two common methods for preparing polymer matrices for fragrance release are solvent casting for films and electrospinning for nanofibers.

a) Solvent Casting Method for Polymer Films

This method is a simple and cost-effective technique for producing thin polymer films with a uniform thickness.[3][4]

Materials:

• Polymer (e.g., Polyvinyl Alcohol - PVA, Polylactic Acid - PLA)

• Allyl alpha-ionone

• Suitable solvent (e.g., deionized water for PVA, dichloromethane (B109758) for PLA)

• Plasticizer (optional, e.g., glycerol (B35011) for PVA)

• Magnetic stirrer and hot plate

• Petri dishes or other suitable casting surfaces

• Drying oven or vacuum oven

Protocol:

• Polymer Solution Preparation:

  • Dissolve the polymer in the chosen solvent at a specific concentration (e.g., 10% w/v). For PVA, heating to 80-90°C with continuous stirring is typically required for complete dissolution. For PLA, stirring at room temperature is usually sufficient.

  • If using a plasticizer, add it to the polymer solution and stir until a homogeneous mixture is obtained.

• Incorporation of Allyl alpha-ionone:

  • Once the polymer solution has cooled to room temperature, add the desired amount of allyl alpha-ionone (e.g., 1-5% w/w of the polymer) to the solution.

  • Stir the mixture thoroughly to ensure uniform distribution of the fragrance. To minimize evaporation, this step should be performed in a sealed container.

• Casting the Film:

  • Pour the resulting solution into a level Petri dish or onto another flat, non-stick surface.

  • Ensure the solution spreads evenly to achieve a uniform film thickness.

• Drying:

  • Dry the cast film in a drying oven at a controlled temperature (e.g., 40-50°C) until the solvent has completely evaporated. The drying time will depend on the solvent's volatility and the film's thickness.

  • Alternatively, a vacuum oven can be used at a lower temperature to minimize fragrance loss.

• Film Recovery:

  • Once completely dry, carefully peel the film from the casting surface.

  • Store the film in a sealed container, protected from light and heat, until further analysis.

b) Electrospinning Method for Polymer Nanofibers

Electrospinning is a versatile technique for producing nanofibers with a high surface-area-to-volume ratio, which can be advantageous for controlled release applications.[5][6]

Materials:

• Polymer (e.g., Polyvinyl Alcohol - PVA, Polylactic Acid - PLA)

• Allyl alpha-ionone

• Suitable solvent system (e.g., deionized water for PVA, a mixture of dichloromethane and dimethylformamide for PLA)

• Electrospinning apparatus (including a high-voltage power supply, a syringe pump, a syringe with a needle, and a collector)

Protocol:

• Polymer Solution Preparation:

  • Prepare a polymer solution at a concentration suitable for electrospinning (e.g., 8-12% w/v). The optimal concentration will depend on the polymer's molecular weight and the desired fiber morphology.

  • Add the desired amount of allyl alpha-ionone to the polymer solution and stir until a homogeneous mixture is achieved.

• Electrospinning Process:

  • Load the polymer-fragrance solution into a syringe and mount it on the syringe pump.

  • Set the parameters for the electrospinning process:

    • Flow rate: (e.g., 0.5-2.0 mL/h)

    • Applied voltage: (e.g., 15-25 kV)

    • Distance between the needle tip and the collector: (e.g., 10-20 cm)

  • Initiate the process. The high voltage will create a charged jet of the polymer solution that travels towards the collector. The solvent evaporates during this process, resulting in the deposition of solid nanofibers on the collector.

• Nanofiber Mat Collection:

  • Collect the electrospun nanofiber mat from the collector.

  • Store the mat in a sealed container in a cool, dark place.

Quantification of Allyl alpha-ionone Release

Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) is a highly sensitive and specific method for quantifying the release of volatile compounds like allyl alpha-ionone from a polymer matrix.

Materials:

• Allyl alpha-ionone loaded polymer matrix (film or nanofibers) of known weight and dimensions

• Headspace vials with septa and caps

• Headspace autosampler

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Standard solutions of allyl alpha-ionone in a suitable solvent (e.g., ethanol) for calibration

Protocol:

• Sample Preparation:

  • Cut a precise amount (e.g., 10-50 mg) of the allyl alpha-ionone loaded polymer matrix and place it into a headspace vial.

  • Seal the vial immediately with a septum and cap.

• Headspace Analysis:

  • Place the vials in the headspace autosampler.

  • Set the incubation temperature (e.g., 35-50°C) and time to allow the volatile compounds to partition into the headspace.

  • The autosampler will then inject a specific volume of the headspace gas into the GC-MS system.

• GC-MS Analysis:

  • Gas Chromatograph Conditions:

    • Injector Temperature: 250°C

    • Carrier Gas: Helium

    • Column: A suitable capillary column for fragrance analysis (e.g., DB-5ms)

    • Oven Temperature Program: Start at a lower temperature (e.g., 50°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280°C) to ensure separation of all volatile components.

  • Mass Spectrometer Conditions:

    • Ionization Mode: Electron Ionization (EI)

    • Scan Range: m/z 40-400

• Data Analysis:

  • Identify the peak corresponding to allyl alpha-ionone based on its retention time and mass spectrum.

  • Quantify the amount of released allyl alpha-ionone by comparing the peak area to a calibration curve prepared using standard solutions.

  • Repeat the analysis at different time intervals to obtain a release profile.

Data Presentation and Analysis of Release Kinetics

The cumulative release of allyl alpha-ionone is typically expressed as a percentage of the total amount of fragrance initially loaded into the polymer matrix.

Hypothetical Release Data

The following tables present hypothetical, yet realistic, data for the cumulative release of allyl alpha-ionone from a PVA film and PLA nanofibers. This data is for illustrative purposes to demonstrate the application of kinetic models.

Table 1: Cumulative Release of Allyl alpha-ionone from a PVA Film

Time (hours)	Cumulative Release (%)
0	0
1	15.2
2	23.8
4	35.1
8	48.9
12	59.3
24	75.6
48	88.2
72	94.5

Table 2: Cumulative Release of Allyl alpha-ionone from PLA Nanofibers

Time (hours)	Cumulative Release (%)
0	0
0.5	25.7
1	38.9
2	52.1
4	68.4
8	82.3
12	89.1
24	95.8
48	98.2

Analysis of Release Kinetics using Mathematical Models

To understand the mechanism of fragrance release, the experimental data can be fitted to various mathematical models.[7][8][9][10]

1. Zero-Order Model: This model describes a system where the release rate is constant over time, independent of the concentration of the active agent. Equation:Qt = Q0 + K0 * t Where Qt is the amount of drug released at time t, Q0 is the initial amount of drug in the solution (usually 0), and K0 is the zero-order release constant.

2. First-Order Model: This model describes release from systems where the release rate is proportional to the amount of remaining active agent. Equation:log(Q0 - Qt) = log(Q0) - K1 * t / 2.303 Where K1 is the first-order release constant.

3. Higuchi Model: This model describes the release of an active agent from an insoluble matrix as a function of the square root of time, based on Fickian diffusion.[11][12] Equation:Qt = KH * t^(1/2) Where KH is the Higuchi release constant.

4. Korsmeyer-Peppas Model: This empirical model is used to describe the release of an active agent from a polymeric system when the release mechanism is not well known or when more than one type of release phenomenon is involved.[7][13] Equation:Mt / M∞ = Kp * t^n Where Mt / M∞ is the fraction of drug released at time t, Kp is the release rate constant, and n is the release exponent, which indicates the release mechanism. For a film, n ≤ 0.5 indicates Fickian diffusion, 0.5 < n < 1.0 indicates non-Fickian (anomalous) transport, and n = 1.0 indicates case II (zero-order) transport.

Table 3: Calculated Kinetic Parameters for the Release of Allyl alpha-ionone

Model	Parameters	PVA Film	PLA Nanofibers
Zero-Order	R²	0.895	0.781
K₀ (%/h)	1.32	2.05
First-Order	R²	0.982	0.943
K₁ (h⁻¹)	0.045	0.128
Higuchi	R²	0.976	0.912
Kн (%/h^½)	11.5	22.1
Korsmeyer-Peppas	R²	0.991	0.985
Kp	15.8	38.2
n	0.48	0.42

Interpretation of Results:

• For the PVA film , the release profile is best described by the Korsmeyer-Peppas model (R² = 0.991). The release exponent n of 0.48 is close to 0.5, suggesting that the release mechanism is predominantly governed by Fickian diffusion .

• For the PLA nanofibers , the release is also well-fitted by the Korsmeyer-Peppas model (R² = 0.985). The n value of 0.42 further supports a Fickian diffusion mechanism. The higher release rate constant (Kp) for the nanofibers compared to the film is expected due to the much larger surface area of the nanofibrous mat.

Mandatory Visualizations

Caption: Experimental workflow for studying allyl alpha-ionone release.

Caption: Logic diagram for analyzing release kinetics data.

Conclusion

This application note provides a comprehensive guide for studying the release kinetics of allyl alpha-ionone from polymer matrices. By following the detailed protocols for matrix preparation and release quantification, researchers can obtain reliable data. The subsequent application of mathematical models allows for a thorough understanding of the release mechanism, which is crucial for the design and optimization of controlled-release fragrance systems for a wide range of applications. The provided hypothetical data and its analysis serve as a practical example for researchers new to this field.

References

• 1. Chitosan Micro/Nanocapsules in Action: Linking Design, Production, and Therapeutic Application | MDPI [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. cdn.fortunejournals.com [cdn.fortunejournals.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. secoya-tech.com [secoya-tech.com]
• 10. researchgate.net [researchgate.net]
• 11. Controlled Release of Linalool Using Nanofibrous Membranes of Poly(lactic acid) Obtained by Electrospinning and Solution Blow Spinning: A Comparative Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Risks of biodegradable films: The time-lagged release of phthalic acid esters and organophosphates esters under realistic agricultural environments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Fabrication of Fragrance Microcapsules and Their Sustained and Broken Release Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Allyl α-Ionone in Semiochemical-Based Pest Management

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allyl α-ionone is a synthetic aromatic compound with a characteristic fruity, floral, and woody scent.[1][2] While extensively used in the fragrance and flavor industries, its potential as a semiochemical for pest management is an emerging area of interest.[3][4] Semiochemicals, which are chemicals involved in the interaction between organisms, represent a targeted and environmentally conscious approach to pest control.[5] Limited research suggests that Allyl α-ionone may possess insecticidal and repellent properties, particularly against certain mosquito species.[3] However, comprehensive quantitative data on its efficacy in pest management is currently scarce in publicly available literature.

These application notes provide a summary of the known information and detailed, adaptable protocols for researchers to investigate the potential of Allyl α-ionone as a semiochemical attractant or repellent for pest insects. The provided methodologies for laboratory bioassays and field trials are based on established practices in chemical ecology and can be modified to suit specific target pests and research objectives.

Physicochemical Properties of Allyl α-Ionone

A clear understanding of the physicochemical properties of Allyl α-ionone is crucial for its effective formulation and application in pest management strategies.

Property	Value	Reference
CAS Number	79-78-7	[1][6]
Molecular Formula	C₁₆H₂₄O	[1][6]
Molecular Weight	232.36 g/mol	[1][6]
Appearance	Colorless to pale yellow liquid	[2]
Odor Profile	Fruity, floral, woody, tropical	[1][2]
Boiling Point	265°C (509°F)	[6]
Flash Point	100°C (212°F)	[6]
Vapor Pressure	0.0003 hPa @ 20°C	[1]
Solubility	Soluble in alcohol; insoluble in water	[1][3]

Experimental Protocols

Protocol 1: Laboratory Bioassay - Multi-Arm Olfactometer

This protocol describes a laboratory-based bioassay using a multi-arm olfactometer to evaluate the attractant or repellent effects of Allyl α-ionone on a target insect species.[7][8][9][10][11]

Objective: To determine if Allyl α-ionone acts as a behavioral modifier (attractant or repellent) for a specific pest insect under controlled laboratory conditions.

Materials:

• Multi-arm olfactometer (e.g., 4-arm or 6-arm)[7][11]

• Purified, humidified air source with flow meters

• Test insects (species of interest, e.g., mosquitoes, agricultural pests)

• Allyl α-ionone (high purity)

• Solvent (e.g., hexane, ethanol (B145695) - pre-tested for insect response)

• Filter paper discs

• Glass vials or chambers for odor sources

• Behavioral observation software or manual recording tools

• Environmental chamber or room with controlled temperature, humidity, and light

Methodology:

• Preparation of Test Solutions: Prepare serial dilutions of Allyl α-ionone in the chosen solvent. A typical starting range could be 0.01%, 0.1%, 1%, and 10% (v/v). A solvent-only control is essential.

• Olfactometer Setup:

  • Thoroughly clean the olfactometer with a non-residual solvent (e.g., acetone) and bake in an oven to remove any contaminants.

  • Connect the olfactometer to the purified air source and adjust the flow rate to be equal in all arms (e.g., 200 mL/min per arm).[7]

  • Place a filter paper disc treated with a specific concentration of Allyl α-ionone solution into an odor source chamber connected to one arm.

  • Place a filter paper disc treated with the solvent alone into an odor source chamber connected to another arm (control).

  • The remaining arms can be used for other concentrations or left as blank air controls.

• Insect Acclimation: Acclimate the test insects to the experimental conditions (temperature, humidity, light) for at least one hour before the bioassay.

• Bioassay Procedure:

  • Introduce a single insect into the central chamber of the olfactometer.

  • Allow the insect a set amount of time (e.g., 10 minutes) to make a choice.

  • Record the first choice of arm the insect enters and the total time spent in each arm of the olfactometer. A choice is typically defined as the insect moving a certain distance into an arm.

  • After each insect, rotate the olfactometer to avoid positional bias.

  • Replace the filter paper discs with freshly treated ones after a set number of trials (e.g., every 5 insects).

  • Replicate the experiment with a sufficient number of insects (e.g., 30-50) for each concentration.

Data Analysis:

• Attraction/Repulsion Index: Calculate an index based on the number of insects choosing the treatment arm versus the control arm.

• Time Allocation: Analyze the mean time spent in each arm using appropriate statistical tests (e.g., ANOVA, t-test) to determine significant preferences.

Hypothetical Data Presentation:

Treatment	N	First Choice (Treatment Arm)	First Choice (Control Arm)	Mean Time in Treatment Arm (s) ± SE	Mean Time in Control Arm (s) ± SE
Solvent Control	50	24	26	145.2 ± 12.1	151.8 ± 13.5
0.1% Allyl α-ionone	50	15	35	95.7 ± 10.8	205.3 ± 15.2
1.0% Allyl α-ionone	50	8	42	60.1 ± 8.5	240.9 ± 18.7

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will vary depending on the insect species and experimental conditions.

Protocol 2: Field Trial Evaluation

This protocol outlines a field trial to assess the efficacy of Allyl α-ionone as an attractant in a trap-based monitoring or mass-trapping program, or as a repellent to protect a crop. This protocol is adaptable and should be modified based on the target pest and cropping system.[12][13][14][15]

Objective: To evaluate the effectiveness of Allyl α-ionone in attracting or repelling a target pest population under field conditions.

Materials:

• Allyl α-ionone

• Appropriate dispensers (e.g., rubber septa, polyethylene (B3416737) vials)

• Insect traps (e.g., sticky traps, funnel traps, species-specific traps)

• Plot markers

• Data collection sheets or electronic device

• Randomized complete block design for plot layout

Methodology for an Attractant Trial:

• Lure Preparation: Load dispensers with a specific dose of Allyl α-ionone. Include a control group with dispensers containing only the solvent or no chemical.

• Experimental Design:

  • Select a suitable field site with a known population of the target pest.

  • Establish multiple plots in a randomized complete block design to account for field variability. Each block should contain all treatments.

  • Treatments could include different doses of Allyl α-ionone and a control.

• Trap Deployment:

  • Place one baited trap in the center of each plot. The distance between traps should be sufficient to avoid interference (e.g., >50 meters).

  • The height and placement of the trap should be optimized for the target insect's behavior.

• Data Collection:

  • Collect and count the number of target insects captured in each trap at regular intervals (e.g., weekly) for a predetermined period.

  • Also, record the number of non-target insects to assess selectivity.

  • Replace lures at appropriate intervals based on their expected field life.

Methodology for a Repellent Trial:

• Formulation and Application: Formulate Allyl α-ionone into a sprayable or slow-release formulation. Apply the formulation to the designated treatment plots. Control plots should be treated with a blank formulation.

• Pest Population Assessment:

  • Monitor the pest population density in both treated and control plots before and after application. This can be done through direct counts, sweep netting, or other appropriate sampling methods.

  • Assess crop damage levels in all plots at regular intervals.

Data Analysis:

• Trap Catch Data: Analyze the mean number of insects captured per trap per collection interval using statistical methods such as ANOVA followed by a means separation test (e.g., Tukey's HSD).

• Repellency Data: Compare the pest population densities and crop damage ratings between treated and control plots using appropriate statistical tests.

Hypothetical Data Presentation (Attractant Trial):

Treatment	Mean Trap Catch (± SE) per Week
Control (Unbaited)	5.2 ± 1.1
10 mg Allyl α-ionone	45.8 ± 5.3
50 mg Allyl α-ionone	89.1 ± 9.7
100 mg Allyl α-ionone	112.5 ± 12.4

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Protocol 3: Chemical Synthesis of Allyl α-Ionone

This protocol describes a general method for the synthesis of Allyl α-ionone based on the aldol (B89426) condensation of citral (B94496) and allyl acetone (B3395972), followed by acid-catalyzed cyclization.[6]

Objective: To synthesize Allyl α-ionone for use in semiochemical research.

Materials:

• Citral

• Allyl acetone

• Base catalyst (e.g., sodium hydroxide)

• Acid catalyst (e.g., sulfuric acid or phosphoric acid)

• Organic solvents (e.g., ethanol, diethyl ether)

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

• Standard laboratory glassware and safety equipment

Procedure:

• Aldol Condensation (Synthesis of Pseudo-allyl-ionone):

  • In a reaction flask, dissolve citral and allyl acetone in a suitable solvent like ethanol.

  • Slowly add an aqueous solution of a base catalyst (e.g., NaOH) while maintaining the temperature at a controlled level (e.g., 20-30°C) with cooling.

  • Stir the reaction mixture for several hours until the reaction is complete (monitor by TLC).

  • Neutralize the reaction mixture with a dilute acid (e.g., HCl).

  • Extract the product with an organic solvent (e.g., diethyl ether).

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain crude pseudo-allyl-ionone.

• Cyclization (Synthesis of Allyl α-Ionone):

  • To the crude pseudo-allyl-ionone, slowly add a cooled acid catalyst (e.g., concentrated sulfuric acid or phosphoric acid) with vigorous stirring and cooling to maintain a low temperature.

  • After the addition is complete, allow the reaction to proceed for a specific time at a controlled temperature. The choice of acid and reaction conditions can influence the isomer ratio.

  • Quench the reaction by pouring the mixture into ice water.

  • Extract the product with an organic solvent.

  • Wash the organic layer to remove residual acid and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure.

• Purification:

  • Purify the crude Allyl α-ionone by vacuum distillation to obtain the final product.

  • Characterize the product using analytical techniques such as GC-MS and NMR to confirm its identity and purity.

Visualizations

Signaling Pathway and Experimental Workflows

Caption: Conceptual signaling pathway for insect olfactory perception of Allyl α-ionone.

References

• 1. scent.vn [scent.vn]
• 2. fraterworks.com [fraterworks.com]
• 3. Buy Allyl alpha-ionone | 79-78-7 [smolecule.com]
• 4. tropical ionone [thegoodscentscompany.com]
• 5. Biological attractants and repellents : Revista Pesquisa Fapesp [revistapesquisa.fapesp.br]
• 6. scentree.co [scentree.co]
• 7. researchgate.net [researchgate.net]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. thehive.icipe.org [thehive.icipe.org]
• 10. hau.repository.guildhe.ac.uk [hau.repository.guildhe.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. openknowledge.fao.org [openknowledge.fao.org]
• 13. extension.illinois.edu [extension.illinois.edu]
• 14. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Optimizing the yield of Allyl alpha-ionone synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the yield of Allyl α-ionone synthesis.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of Allyl α-ionone, providing potential causes and recommended solutions in a question-and-answer format.

Issue 1: Low or No Yield of Pseudo-Allyl-Ionone in the Condensation Step

Question: We are experiencing a low yield of the intermediate, pseudo-allyl-ionone, during the base-catalyzed condensation of citral (B94496) and allyl acetone (B3395972). What are the likely causes and how can we improve the yield?

Answer: A low yield in the aldol (B89426) condensation step is a common issue that can often be resolved by carefully controlling the reaction parameters. The primary factors influencing the yield are the choice and condition of the catalyst, reaction temperature, and the molar ratio of the reactants.

Potential Causes and Solutions:

• Catalyst Inactivity: The basic catalyst (e.g., Sodium Hydroxide, Potassium Hydroxide) may be old or have reduced activity. Using a fresh batch of a high-purity catalyst is recommended. For solid catalysts like magnesium oxide or hydrotalcites, ensure proper activation and surface area.[1]

• Suboptimal Reaction Temperature: The reaction temperature significantly impacts the rate of condensation. For sodium hydroxide-catalyzed reactions, a temperature of around 40-56°C is often optimal.[2] Lower temperatures can lead to slow and incomplete reactions, while excessively high temperatures can promote side reactions, such as the self-condensation of allyl acetone.

• Incorrect Reactant Ratio: An excess of allyl acetone is typically used to favor the formation of the desired product and minimize the self-condensation of citral. Experimenting with the molar ratio of citral to allyl acetone can help optimize the yield. Ratios of 1:5 to 1:10 (citral:allyl acetone) are a good starting point.

• Inefficient Mixing: In heterogeneous reactions (e.g., with solid NaOH or other solid base catalysts), efficient stirring is crucial to ensure proper contact between the reactants and the catalyst surface.

Experimental Protocol Reference:

A general procedure for the condensation step involves mixing allyl acetone with an aqueous solution of sodium hydroxide, followed by the gradual addition of citral while maintaining the reaction temperature. The reaction is typically stirred for a set period before workup.[2]

Issue 2: Poor Selectivity for Allyl α-Ionone in the Cyclization Step

Question: Our cyclization of pseudo-allyl-ionone is producing a significant amount of the β-isomer, leading to a low yield of the desired Allyl α-ionone. How can we improve the selectivity for the α-isomer?

Answer: The regioselectivity of the acid-catalyzed cyclization is highly dependent on the choice of acid, its concentration, the reaction temperature, and the solvent. The α-isomer is the kinetically favored product, while the β-isomer is the thermodynamically more stable product.[2] Therefore, reaction conditions must be controlled to favor kinetic control.

Potential Causes and Solutions:

• Strong Acid and High Temperature: Strong acids like concentrated sulfuric acid and high reaction temperatures tend to promote the formation of the more stable β-isomer.[2] To favor the α-isomer, milder acids and lower temperatures are preferred.

• Choice of Acid Catalyst: Phosphoric acid (85%) is a commonly used catalyst that favors the formation of α-ionone.[2] Boron trifluoride has also been reported to give high selectivity for the α-isomer.

• Reaction Time: Prolonged reaction times, even under milder conditions, can lead to the isomerization of the initially formed α-ionone to the β-isomer. Monitoring the reaction progress via techniques like TLC or GC-MS is crucial to stop the reaction at the optimal time.

• Solvent Effects: The choice of solvent can influence the reaction pathway. Non-polar hydrocarbon solvents or their halogenated derivatives have been shown to be effective for this cyclization.[2]

Quantitative Data on Catalyst and Isomer Distribution (Analogous Ionone (B8125255) Synthesis):

Catalyst	Temperature (°C)	α-Ionone (%)	β-Ionone (%)	γ-Ionone (%)	Total Yield (%)
85% H₃PO₄	80	57.2	16.1	17.7	91
Dilute H₂SO₄ (5%)	-	Mixture	Mixture	-	-
Conc. H₂SO₄	-	Low	High	-	-

Data adapted from a study on the cyclization of pseudoionone (B86502) to ionone, which is analogous to the synthesis of Allyl α-ionone.[2]

Issue 3: Formation of Side Products and Purification Challenges

Question: We are observing the formation of several side products during the synthesis, which is complicating the purification of Allyl α-ionone. What are these side products and how can we minimize them and effectively purify our target compound?

Answer: Side product formation can occur in both the condensation and cyclization steps. Effective purification requires the removal of these impurities, unreacted starting materials, and the catalyst.

Common Side Products and Minimization Strategies:

• Condensation Step:

  • Self-condensation of Allyl Acetone: Can be minimized by using an appropriate excess of allyl acetone and controlling the reaction temperature.

  • Self-condensation of Citral: Less common when an excess of the ketone is used.

• Cyclization Step:

  • Polymerization of Pseudo-allyl-ionone: Can be minimized by using an appropriate amount of acid and controlling the temperature.

  • Formation of β- and γ-isomers: As discussed in Issue 2, this is controlled by the reaction conditions.

Purification Protocol:

• Quenching: After the reaction is complete, the mixture should be carefully quenched. For the base-catalyzed condensation, this typically involves neutralization with a dilute acid (e.g., 1% HCl).[2] For the acid-catalyzed cyclization, quenching is often done by adding the reaction mixture to ice-water.

• Extraction: The product is then extracted into an organic solvent (e.g., diethyl ether, dichloromethane).

• Washing: The organic layer should be washed sequentially with water, a dilute sodium bicarbonate solution (to remove any remaining acid), and finally with brine.

• Drying and Solvent Removal: The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure.

• Chromatography/Distillation: The crude product is often purified by column chromatography on silica (B1680970) gel or by vacuum distillation to separate the desired Allyl α-ionone from isomers and other high-boiling impurities.

Frequently Asked Questions (FAQs)

Q1: What is the overall reaction scheme for the synthesis of Allyl α-ionone?

A1: The synthesis is a two-step process. First, citral undergoes a base-catalyzed aldol condensation with allyl acetone to form pseudo-allyl-ionone. In the second step, pseudo-allyl-ionone is cyclized in the presence of an acid to yield Allyl α-ionone.

Caption: Reaction pathway for Allyl α-ionone synthesis.

Q2: Can you provide a detailed experimental protocol for the synthesis?

A2: The following are generalized protocols based on analogous ionone syntheses. Researchers should optimize these conditions for their specific laboratory setup.

Experimental Protocol:

Step 1: Synthesis of Pseudo-Allyl-Ionone (Condensation)

• To a stirred solution of allyl acetone (e.g., 5-10 molar equivalents) and a base catalyst (e.g., aqueous NaOH, 1-5 mol%) in a suitable reaction vessel, slowly add citral (1 molar equivalent) at a controlled temperature (e.g., 40°C).

• Continue stirring the reaction mixture at this temperature for a specified time (e.g., 1.5-3 hours), monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture and neutralize it with a dilute acid (e.g., 1% HCl).

• Separate the organic layer and wash it with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain crude pseudo-allyl-ionone.

Step 2: Synthesis of Allyl α-Ionone (Cyclization)

• Dissolve the crude pseudo-allyl-ionone in a suitable solvent (e.g., toluene).

• To this solution, add the acid catalyst (e.g., 85% H₃PO₄) and heat the mixture to the desired temperature (e.g., 80°C).

• Stir the reaction for the required time, monitoring the formation of the product and the disappearance of the starting material by GC-MS.

• Upon completion, cool the reaction mixture and pour it into ice-water to quench the reaction.

• Extract the product with an organic solvent, and wash the organic layer with water, sodium bicarbonate solution, and brine.

• Dry the organic layer, remove the solvent, and purify the crude product by vacuum distillation or column chromatography.

Caption: Experimental workflow for Allyl α-ionone synthesis.

Q3: How do I know if my reaction is proceeding correctly?

A3: Monitoring the reaction progress is crucial for optimizing the yield and minimizing side products.

• Thin-Layer Chromatography (TLC): TLC is a simple and effective way to monitor the disappearance of the starting materials (citral and pseudo-allyl-ionone) and the appearance of the product.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for both monitoring the reaction and identifying the products and byproducts. It can provide quantitative information on the conversion of reactants and the distribution of isomers.

Q4: What is a logical approach to troubleshooting a failed reaction?

A4: A systematic approach is key to identifying the root cause of a failed or low-yielding reaction. The following decision tree can guide your troubleshooting process.

Caption: Troubleshooting decision tree for Allyl α-ionone synthesis.

References

• 1. scielo.br [scielo.br]
• 2. img.perfumerflavorist.com [img.perfumerflavorist.com]

Overcoming challenges in the purification of Allyl alpha-ionone

Welcome to the technical support center for the purification of Allyl α-ionone. This resource is designed for researchers, scientists, and professionals in drug development and fragrance chemistry. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the purification of this valuable compound.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the synthesis and purification of Allyl α-ionone.

Q1: My final product has a low purity, and I suspect the presence of isomers. How can I confirm this and improve the separation?

A1: The synthesis of Allyl α-ionone, which involves an acid-catalyzed cyclization of pseudo-allyl-ionone, can often lead to the formation of various isomers, including the β-isoform and cis/trans diastereoisomers.[1]

• Confirmation: The most effective method for identifying isomeric impurities is Gas Chromatography-Mass Spectrometry (GC-MS). Comparing the resulting chromatogram to a known standard of pure Allyl α-ionone will reveal the presence and relative abundance of different isomers.

• Improving Separation:

  • Fractional Distillation: Since isomers often have very close boiling points, a highly efficient fractional distillation column is required. Careful control of temperature and pressure is crucial. The use of a Vigreux column or a packed column can provide the necessary theoretical plates for a better separation.[2]

  • Column Chromatography: For challenging separations, flash column chromatography using silica (B1680970) gel can be effective. A non-polar mobile phase (e.g., a hexane (B92381)/ethyl acetate (B1210297) gradient) will typically be used. It is important to perform Thin Layer Chromatography (TLC) first to determine the optimal solvent system that provides the best separation (Rf value difference) between the isomers.

Q2: I am observing a significant amount of unreacted starting materials (citral and allyl acetone) in my crude product. What could be the cause and how do I remove them?

A2: The presence of unreacted starting materials is a common issue and can usually be attributed to incomplete reaction or suboptimal reaction conditions.

• Cause: The initial aldol (B89426) condensation between citral (B94496) and allyl acetone (B3395972) may not have gone to completion.[1] This can be due to issues with the catalyst, reaction time, or temperature.

• Removal:

  • Washing: A simple liquid-liquid extraction can be effective. Washing the crude product with a dilute sodium bicarbonate solution will help remove any acidic catalysts, and subsequent washes with brine will help remove water-soluble impurities.

  • Distillation: Unreacted starting materials typically have lower boiling points than Allyl α-ionone. A simple distillation can be performed to remove the bulk of these volatile impurities before proceeding to a more rigorous fractional distillation for isomer separation.

Q3: The yield of my purified Allyl α-ionone is consistently low. What are the potential causes and how can I improve it?

A3: Low yield can be a result of issues in both the synthesis and purification stages.

• Potential Causes:

  • Side Reactions: The acidic conditions of the cyclization step can lead to polymerization or other side reactions, consuming the desired product.

  • Product Decomposition: Allyl α-ionone may be sensitive to prolonged exposure to high temperatures during distillation or to the acidic nature of silica gel in column chromatography.

  • Inefficient Extraction: Poor phase separation during workup can lead to loss of product.

  • Suboptimal Purification Technique: Using a purification method that is not well-suited for the specific impurities present can result in significant product loss.

• Improving Yield:

  • Optimize Reaction Conditions: Carefully control the temperature and reaction time of the cyclization step to minimize side reactions.

  • Use a Milder Acid Catalyst: Consider using a weaker acid for the cyclization to reduce the likelihood of degradation.

  • Vacuum Distillation: Performing distillation under reduced pressure will lower the boiling point of Allyl α-ionone, minimizing thermal decomposition.

  • Deactivate Silica Gel: If using column chromatography, the silica gel can be deactivated by adding a small amount of a base like triethylamine (B128534) to the eluent to prevent decomposition of the target compound on the column.

Q4: My purified product has an off-color (yellowish tinge) instead of being colorless. What is the cause and how can I fix it?

A4: A yellowish color often indicates the presence of high molecular weight byproducts or degradation products.

• Cause: These impurities can form due to polymerization or oxidation, especially if the reaction or distillation is carried out at excessively high temperatures or exposed to air for prolonged periods.

• Removal:

  • Activated Carbon Treatment: Dissolving the product in a suitable solvent and treating it with a small amount of activated carbon can help adsorb colored impurities. The carbon is then removed by filtration.

  • Chromatography: Column chromatography is very effective at removing these less mobile, colored impurities. They will typically remain near the top of the column.

Quantitative Data Summary

The following table summarizes key quantitative data reported for Allyl α-ionone in various sources.

Property	Value	Source
Purity (Typical)	>95% (sum of isomers)	[3]
Molecular Formula	C₁₆H₂₄O	[1][4]
Molecular Weight	232.37 g/mol	[1][4]
Boiling Point	265°C (509°F) at 760 mmHg	[1][4]
Refractive Index @20°C	1.503 - 1.507	[1][4]
Specific Gravity @25°C	0.926 - 0.935	[3]
Solubility in Ethanol	Soluble	[5]
Solubility in Water	Insoluble	[5]

Experimental Protocols

Below are detailed methodologies for common purification techniques for Allyl α-ionone. Note: These are general protocols and may require optimization based on the specific impurity profile of your crude product.

Protocol 1: Fractional Vacuum Distillation

This method is suitable for separating Allyl α-ionone from isomers and less volatile impurities.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., Vigreux), a condenser, a receiving flask, and a thermometer.

  • Ensure all glass joints are properly sealed and lubricated.

  • Connect the apparatus to a vacuum source with a pressure gauge.

• Procedure:

  • Place the crude Allyl α-ionone (typically pre-treated to remove starting materials) into the round-bottom flask along with a few boiling chips or a magnetic stir bar.

  • Slowly apply vacuum to the system, reducing the pressure to the desired level (e.g., 1-5 mmHg).

  • Begin heating the flask gently using a heating mantle.

  • Observe the temperature at the still head. Collect and discard the initial fraction (forerun), which may contain residual solvents or more volatile impurities.

  • Carefully collect the fraction that distills at the expected boiling point of Allyl α-ionone at the given pressure.

  • Monitor the temperature closely. A sharp drop in temperature indicates that the main fraction has been collected.

  • Stop the distillation, allow the apparatus to cool completely before releasing the vacuum.

Protocol 2: Flash Column Chromatography

This method is effective for removing polar impurities, colored byproducts, and for separating isomers with different polarities.

• Preparation:

  • Solvent System Selection: Use TLC to determine an appropriate solvent system. A good starting point is a mixture of hexane and ethyl acetate. The ideal system should give the Allyl α-ionone an Rf value of approximately 0.3.

  • Column Packing: Pack a glass column with silica gel using the chosen solvent system (slurry packing is recommended). Ensure the packing is uniform and free of air bubbles.

• Procedure:

  • Dissolve the crude Allyl α-ionone in a minimal amount of the mobile phase or a low-polarity solvent.

  • Carefully load the sample onto the top of the silica gel bed.

  • Begin eluting the column with the chosen solvent system. Apply positive pressure (using a pump or inert gas) to achieve a steady flow rate.

  • Collect fractions in test tubes or flasks.

  • Monitor the separation by TLC analysis of the collected fractions.

  • Combine the fractions containing the pure Allyl α-ionone.

  • Remove the solvent from the combined fractions using a rotary evaporator to yield the purified product.

Visualizations

The following diagrams illustrate the synthesis and purification workflow and a troubleshooting decision-making process.

Caption: Synthesis and Purification Workflow for Allyl alpha-Ionone.

References

• 1. ScenTree - Allyl alpha-ionone (CAS N° 79-78-7) [scentree.co]
• 2. Purification [chem.rochester.edu]
• 3. tropical ionone [thegoodscentscompany.com]
• 4. Enantiomer separation of alpha-ionone using gas chromatography with cyclodextrin derivatives as chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scent.vn [scent.vn]

Stability issues of Allyl alpha-ionone in acidic or alkaline conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of Allyl alpha-ionone (B122830) under acidic and alkaline conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability profile of Allyl alpha-ionone?

A1: Allyl alpha-ionone is generally stable in neutral conditions and in many fragrance and functional bases. However, its stability is compromised in strongly acidic or alkaline environments. It is reported to be stable in some acid cleaners but unstable in alkaline products like detergents and bleach[1][2][3].

Q2: Why is my Allyl alpha-ionone solution showing a color change or loss of odor at a low pH?

A2: Allyl alpha-ionone's synthesis involves an acid treatment for cyclization, suggesting stability under certain acidic conditions[1][4]. However, strong acidic conditions can potentially lead to degradation, such as isomerization or hydration of the double bonds, which could result in a change of its chemical structure and sensory properties.

Q3: I've observed a rapid degradation of Allyl alpha-ionone in my alkaline formulation. What is the likely cause?

A3: Allyl alpha-ionone is an unsaturated ketone, and the presence of a carbonyl group makes it susceptible to reactions in alkaline conditions. Potential reactions include aldol (B89426) condensation or other base-catalyzed rearrangements, leading to degradation of the molecule[4]. It is explicitly mentioned to be unstable in alkaline products[1].

Q4: What are the expected degradation products of Allyl alpha-ionone under harsh pH conditions?

A4: While specific degradation products for Allyl alpha-ionone are not extensively documented in publicly available literature, based on its chemical structure (an α,β-unsaturated ketone), potential degradation pathways could include hydrolysis, isomerization, or other rearrangements. Forced degradation studies would be necessary to identify the specific products formed under acidic and alkaline stress[5][6].

Q5: How can I monitor the stability of Allyl alpha-ionone in my formulation?

A5: A stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection, is recommended. This method should be able to separate the intact Allyl alpha-ionone from any potential degradation products. Gas Chromatography-Mass Spectrometry (GC-MS) can also be a powerful tool for both quantification and identification of volatile degradation products[7].

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected loss of fragrance intensity in an acidic formulation.	Degradation of Allyl alpha-ionone due to low pH.	1. Determine the pH of your formulation. 2. Conduct a time-course stability study at the formulation's pH to quantify the rate of degradation. 3. Consider using a buffering agent to maintain a less acidic pH, if compatible with your formulation. 4. Evaluate the use of protective excipients that may enhance stability.
Phase separation or precipitation observed in an alkaline medium.	Formation of insoluble degradation products.	1. Characterize the precipitate to confirm if it is a degradation product of Allyl alpha-ionone. 2. Adjust the pH to a more neutral range if possible. 3. Screen for alternative solvents or co-solvents that can solubilize both the active ingredient and its potential degradants.
Inconsistent analytical results for Allyl alpha-ionone concentration.	The analytical method is not stability-indicating, leading to co-elution of degradants with the parent compound.	1. Perform a forced degradation study to generate degradation products[8][9]. 2. Re-develop the analytical method (e.g., HPLC, GC) to ensure adequate separation of the Allyl alpha-ionone peak from all degradation product peaks. 3. Validate the new method for specificity and stability-indicating properties according to ICH guidelines[9].

Quantitative Data Summary

The following tables represent illustrative data from a hypothetical forced degradation study on Allyl alpha-ionone to demonstrate how such data could be presented.

Table 1: Degradation of Allyl alpha-ionone under Acidic and Alkaline Conditions

Condition	Time (hours)	Allyl alpha-ionone Remaining (%)	Appearance
0.1 M HCl at 60°C	0	100	Colorless Solution
2	95.2	Colorless Solution
6	88.5	Faint Yellow Tint
24	72.1	Yellow Solution
0.1 M NaOH at 60°C	0	100	Colorless Solution
2	80.4	Colorless Solution
6	65.7	Yellowish Precipitate
24	35.8	Increased Precipitate

Table 2: Formation of Major Degradation Products

Condition	Time (hours)	Degradant 1 (Area %)	Degradant 2 (Area %)
0.1 M HCl at 60°C	0	0	0
24	5.8	2.1
0.1 M NaOH at 60°C	0	0	0
24	12.3	7.9

Experimental Protocols

Protocol 1: Forced Degradation Study of Allyl alpha-ionone

Objective: To evaluate the stability of Allyl alpha-ionone under acidic and alkaline stress conditions and to generate potential degradation products.

Materials:

• Allyl alpha-ionone

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), 1 M

• Sodium hydroxide (B78521) (NaOH), 1 M

• Volumetric flasks, pipettes

• HPLC system with UV detector

• pH meter

Procedure:

• Stock Solution Preparation: Prepare a stock solution of Allyl alpha-ionone in methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • In a 10 mL volumetric flask, add 1 mL of the stock solution.

  • Add 1 mL of 1 M HCl.

  • Dilute to volume with a 50:50 methanol/water mixture.

  • Store the solution at 60°C.

  • At specified time points (e.g., 0, 2, 6, 24 hours), withdraw an aliquot, neutralize with an equivalent amount of 1 M NaOH, and dilute with the mobile phase for HPLC analysis.

• Alkaline Hydrolysis:

  • In a 10 mL volumetric flask, add 1 mL of the stock solution.

  • Add 1 mL of 1 M NaOH.

  • Dilute to volume with a 50:50 methanol/water mixture.

  • Store the solution at 60°C.

  • At specified time points, withdraw an aliquot, neutralize with an equivalent amount of 1 M HCl, and dilute with the mobile phase for HPLC analysis.

• Control Sample: Prepare a control sample by adding 1 mL of the stock solution to a 10 mL volumetric flask and diluting with the 50:50 methanol/water mixture. Store under the same temperature conditions.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method. Calculate the percentage of remaining Allyl alpha-ionone and the formation of any degradation products.

Visualizations

Caption: Hypothesized degradation pathways of Allyl alpha-ionone.

References

• 1. ScenTree - Allyl alpha-ionone (CAS N° 79-78-7) [scentree.co]
• 2. tropical ionone [thegoodscentscompany.com]
• 3. alpha-ionone, 127-41-3 [thegoodscentscompany.com]
• 4. Buy Allyl alpha-ionone | 79-78-7 [smolecule.com]
• 5. forced degradation products: Topics by Science.gov [science.gov]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantitative determination of α-ionone, β-ionone, and β-damascenone and enantiodifferentiation of α-ionone in wine for authenticity control using multidimensional gas chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. longdom.org [longdom.org]
• 9. onyxipca.com [onyxipca.com]

Preventing isomerization of Allyl alpha-ionone during synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in preventing the isomerization of Allyl α-ionone to its β-isomer during synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in synthesizing Allyl α-ionone?

The main challenge is preventing the isomerization of the desired Allyl α-ionone to the thermodynamically more stable Allyl β-ionone during the acid-catalyzed cyclization of pseudo-allyl-ionone. This is a classic case of kinetic versus thermodynamic control.[1]

Q2: What is the difference between the kinetic and thermodynamic product in this synthesis?

• Allyl α-ionone is the kinetic product , meaning it is formed faster at lower temperatures.

• Allyl β-ionone is the thermodynamic product , which is more stable and its formation is favored at higher temperatures or with longer reaction times.[1]

Q3: Which reaction conditions favor the formation of Allyl α-ionone?

To maximize the yield of Allyl α-ionone, conditions that favor kinetic control should be employed. This includes:

• Using weaker acid catalysts (e.g., phosphoric acid).[1]

• Maintaining low reaction temperatures.

• Keeping reaction times short.

Q4: Which conditions lead to the formation of the β-isomer?

The formation of Allyl β-ionone is favored under thermodynamic control, which involves:

• Using strong acid catalysts (e.g., sulfuric acid).[1]

• Higher reaction temperatures.

• Longer reaction times.

Q5: Can Lewis acids be used for the cyclization step?

Yes, Lewis acids like boron trifluoride (BF₃) have been reported to preferentially yield the α-isomer.[2] It is an effective catalyst for the cyclization of pseudo-ionones to α-ionones.

Q6: How can I monitor the progress of the reaction and the isomer ratio?

The reaction progress and the ratio of α- to β-isomers can be monitored using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS).[3][4] This allows for the timely quenching of the reaction to prevent further isomerization to the β-isomer.

Q7: How can I separate Allyl α-ionone from the β-isomer if isomerization occurs?

Due to the difference in their boiling points, fractional distillation can be an effective method for separating the α- and β-isomers.[5] Additionally, chemical separation methods, such as the formation of addition products with reagents like sodium bisulfite, can be employed for purification.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
High proportion of Allyl β-ionone in the final product.	The reaction is under thermodynamic control.	- Use a weaker acid catalyst, such as 85% phosphoric acid. - Lower the reaction temperature. - Shorten the reaction time and monitor the isomer ratio by GC-MS.
Low yield of Allyl α-ionone.	Incomplete cyclization of pseudo-allyl-ionone.	- Ensure the appropriate molar ratio of the acid catalyst is used. - While keeping the temperature low, ensure it is sufficient for the reaction to proceed. - Consider using a more efficient catalyst for α-isomer formation, like boron trifluoride.[2]
Formation of byproducts.	Side reactions due to overly harsh conditions.	- Avoid excessively high temperatures. - Use the minimum effective concentration of the acid catalyst.
Difficulty in separating the α- and β-isomers.	Insufficient difference in properties for the chosen separation method.	- For fractional distillation, ensure the column has a sufficient number of theoretical plates for efficient separation. - Explore chemical separation methods if distillation is ineffective.

Experimental Protocols

Synthesis of Pseudo-Allyl-Ionone (Aldol Condensation)

This procedure describes the base-catalyzed condensation of citral (B94496) and allyl acetone.

Materials:

• Citral

• Allyl acetone

• Sodium ethoxide (NaOEt) in ethanol (B145695) (2.25 M)

• Ethanol

• Sodium bicarbonate (NaHCO₃) solution (5% w/v)

• Sodium chloride (NaCl) solution (10% w/v)

• Magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, magnetic stirrer, dropping funnel, ice bath.

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and placed in an ice-salt bath (around -8 °C), combine citral and acetone.

• Slowly add a solution of sodium ethoxide in ethanol dropwise over approximately 10 minutes while maintaining the low temperature.

• Stir the reaction mixture for an additional 20 minutes in the ice bath.

• Quench the reaction by adding it to a separatory funnel containing cold water and an extraction solvent (e.g., diethyl ether).

• Extract the aqueous layer with the organic solvent.

• Wash the combined organic layers with a 5% sodium bicarbonate solution and then a 10% sodium chloride solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain crude pseudo-allyl-ionone.

Synthesis of Allyl α-Ionone (Acid-Catalyzed Cyclization)

This protocol focuses on the cyclization of pseudo-allyl-ionone to favor the formation of the α-isomer using phosphoric acid.

Materials:

• Pseudo-allyl-ionone (from the previous step)

• Concentrated phosphoric acid (85% w/w)

• Solvent (e.g., toluene)

• Sodium bicarbonate solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate

• Round-bottom flask, magnetic stirrer, heating mantle with temperature control.

Procedure:

• Dissolve the crude pseudo-allyl-ionone in a suitable solvent like toluene (B28343) in a round-bottom flask.

• While stirring, slowly add concentrated phosphoric acid to the mixture.

• Heat the reaction mixture to a controlled temperature (e.g., 80°C) and monitor the reaction progress by GC-MS.

• Once the desired conversion to Allyl α-ionone is achieved and before significant isomerization to the β-isomer is observed, cool the reaction mixture to room temperature.

• Carefully quench the reaction by adding the mixture to a saturated sodium bicarbonate solution to neutralize the acid.

• Perform a liquid-liquid extraction with an appropriate organic solvent.

• Wash the organic layer with water and then brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by fractional distillation to separate the Allyl α-ionone from any β-isomer and other impurities.

Visualizations

Troubleshooting Workflow for Isomerization Control

Caption: Troubleshooting workflow for minimizing β-isomer formation.

Reaction Pathway: Kinetic vs. Thermodynamic Control

Caption: Kinetic vs. thermodynamic pathways in Allyl Ionone synthesis.

References

• 1. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 2. US2517576A - Process for preparing alpha-ionones - Google Patents [patents.google.com]
• 3. Quantitative determination of α-ionone, β-ionone, and β-damascenone and enantiodifferentiation of α-ionone in wine for authenticity control using multidimensional gas chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. repository.aaup.edu [repository.aaup.edu]
• 5. researchgate.net [researchgate.net]

Troubleshooting poor resolution in GC analysis of ionone isomers

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to poor resolution in the Gas Chromatography (GC) analysis of ionone (B8125255) isomers.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of poor resolution between α-ionone and β-ionone peaks?

Poor resolution or peak overlap in the GC analysis of ionone isomers typically stems from several factors.[1] The most common issues include:

• Inadequate Column Selectivity: The stationary phase of the GC column may not be suitable for resolving structurally similar isomers.[2]

• Suboptimal Temperature Program: An inappropriate oven temperature ramp rate or isothermal temperature can lead to co-elution.[3][4]

• Incorrect Column Dimensions: Column length, internal diameter (I.D.), and film thickness all play a crucial role in separation efficiency.[5][6][7]

• System and Injection Issues: Problems like peak tailing, peak fronting, or split peaks can degrade resolution.[8] These can be caused by issues with the injection port, column installation, or system contamination.[9][10][11]

Q2: My ionone isomer peaks are tailing. What could be the cause and how do I fix it?

Peak tailing, where the peak's trailing edge is drawn out, can significantly impact resolution and quantification.[9] It is often caused by chemical or physical factors within the GC system.

Common Causes & Solutions for Peak Tailing:

• Active Sites: Polar analytes can interact with active sites in the system, such as exposed silanol (B1196071) groups on the column or contamination in the inlet liner.[11][12]

  • Solution: Perform inlet maintenance, including replacing the liner and septum.[10] Trimming the first few centimeters off the column can remove accumulated non-volatile residues. If the problem persists, conditioning the column at a high temperature or replacing it may be necessary.[10][13]

• Poor Column Installation: An improperly cut column or incorrect installation depth in the inlet can create dead volume and disrupt the carrier gas flow path, causing turbulence.[9][13]

  • Solution: Ensure the column is cut cleanly and squarely.[9] Re-install the column according to the manufacturer's specifications for your specific GC model.[10]

• Column Contamination: Severe contamination of the stationary phase can lead to non-ideal partitioning of the analyte, causing tailing and peak broadening.[9][11]

  • Solution: Bake-out the column at a high temperature to remove contaminants.[13] If the contamination is severe, the column may need to be replaced.

Q3: How do I select the right GC column for separating ionone isomers?

Choosing the correct stationary phase is the most critical factor for achieving separation.[2][6][14] The selection of column dimensions (length, I.D., film thickness) is also vital for optimizing efficiency and analysis time.[6][7]

• Stationary Phase: For separating isomers like α- and β-ionone, a mid-polar to polar stationary phase is generally recommended. Phases like polyethylene (B3416737) glycol (PEG), often referred to as WAX columns, are effective.[15] For enantiomeric separations of α-ionone, chiral stationary phases containing cyclodextrin (B1172386) derivatives are necessary.[16][17][18]

• Column Dimensions:

  • Length: A longer column increases efficiency and resolution, but also analysis time. A 30-meter column is a good starting point for many applications.[5]

  • Internal Diameter (I.D.): A smaller I.D. (e.g., 0.18-0.25 mm) increases efficiency and resolution.[6][7][14] 0.25 mm I.D. columns offer a good balance between efficiency and sample capacity.[5][6]

  • Film Thickness: Thicker films increase retention and sample capacity, which can be useful for volatile compounds.[7] However, for less volatile compounds like ionones, a standard film thickness (e.g., 0.25 µm) is typically appropriate.

Q4: How can I optimize the oven temperature program to improve the resolution of ionone isomers?

Temperature programming is a powerful tool for improving the separation of compounds with a wide range of boiling points.[4] Adjusting the temperature can significantly impact retention time and selectivity.[19][20] A general rule is that for every 15-30°C increase in oven temperature, the retention time is roughly halved.[3][20]

• Initial Temperature: A lower initial oven temperature can improve the focusing of early-eluting peaks.[13]

• Ramp Rate: A slower temperature ramp rate generally leads to better separation but longer analysis times.[3] The optimal ramp rate can be estimated as 10°C per column hold-up time.[20]

• Isothermal vs. Programmed: While isothermal analysis (constant temperature) can be precise, a temperature program is often necessary when a sample contains compounds with varying volatilities.[3][4]

Quantitative Data Summary

The table below summarizes typical starting parameters for the GC analysis of ionone isomers. These should be considered as a baseline for method development and optimization.

Parameter	Recommended Value/Type	Rationale
Stationary Phase	Mid-to-High Polarity (e.g., WAX, PEG)	"Like dissolves like" principle; polar phases separate polar compounds effectively.[14]
Chiral (e.g., Cyclodextrin-based)	Required for the separation of enantiomers (e.g., (R)- and (S)-α-ionone).[18][21]
Column Length	30 m	Provides a good balance of resolution, analysis time, and back pressure.[5]
Column I.D.	0.25 mm	Offers a good compromise between separation efficiency and sample capacity.[5][6]
Film Thickness	0.25 µm	Standard thickness suitable for semi-volatile compounds like ionones.[7]
Carrier Gas	Helium or Hydrogen	Inert gases commonly used in GC. Hydrogen can provide faster analysis times.
Initial Oven Temp.	40 - 60 °C	A lower starting temperature helps to focus analytes at the head of the column.[20]
Temp. Ramp Rate	5 - 10 °C/min	A slower ramp rate generally improves resolution.[3][20]
Final Oven Temp.	220 - 250 °C	Must be high enough to elute all components of interest.

Experimental Protocols

Protocol: Optimizing the GC Temperature Program for Ionone Isomer Separation

This protocol describes a systematic approach to optimizing the oven temperature program to resolve ionone isomers.

• Initial Screening Run:

  • Set up the GC with a suitable column (e.g., 30 m x 0.25 mm I.D., 0.25 µm film WAX column).

  • Perform an initial "scouting" gradient with a broad temperature range and a moderate ramp rate.[20]

    • Initial Temperature: 50 °C (hold for 1 minute).

    • Ramp Rate: 10 °C/minute.[20]

    • Final Temperature: 240 °C (hold for 5 minutes).

  • Inject a standard mixture of α-ionone and β-ionone.

  • Analyze the resulting chromatogram to determine the approximate elution temperatures of the isomers.

• Adjusting the Initial Temperature:

  • If the initial peaks are broad or poorly resolved, lower the initial oven temperature by 10-20 °C to improve the solvent focusing effect.[10]

• Optimizing the Ramp Rate:

  • Based on the elution temperatures from the screening run, design a new program with a slower ramp rate around the elution region of the ionones.

  • For example, if the isomers elute between 150 °C and 170 °C, you could use a multi-step ramp:

    • Initial Temperature: 50 °C (hold for 1 minute).

    • Ramp 1: 20 °C/minute to 140 °C.

    • Ramp 2: 3 °C/minute to 180 °C (this slower ramp enhances separation in the critical region).

    • Ramp 3: 25 °C/minute to 240 °C (to quickly elute any remaining compounds).

    • Final Hold: Hold at 240 °C for 5 minutes.

  • Inject the standard and compare the resolution to the initial run.

• Fine-Tuning:

  • Make small, incremental adjustments (e.g., ±1-2 °C/min) to the second ramp rate to further improve resolution.

  • Consider adding a short isothermal hold just before the elution of the critical pair if necessary.[20]

Visualization

Troubleshooting Workflow for Poor GC Resolution

The following diagram outlines a logical workflow for diagnosing and resolving poor peak resolution in the GC analysis of ionone isomers.

Caption: A flowchart for troubleshooting poor resolution in GC analysis.

References

• 1. drawellanalytical.com [drawellanalytical.com]
• 2. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 3. gcms.cz [gcms.cz]
• 4. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 5. Optimising GC Column Choice | SCION Instruments [scioninstruments.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. agilent.com [agilent.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 13. Restek - Blog [restek.com]
• 14. fishersci.ca [fishersci.ca]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Enantiomer separation of alpha-ionone using gas chromatography with cyclodextrin derivatives as chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Quantitative determination of α-ionone, β-ionone, and β-damascenone and enantiodifferentiation of α-ionone in wine for authenticity control using multidimensional gas chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. chromatographytoday.com [chromatographytoday.com]
• 20. chromatographyonline.com [chromatographyonline.com]
• 21. scilit.com [scilit.com]

Technical Support Center: Mass Spectrometric Analysis of Allyl α-Ionone

Welcome to the technical support center for the mass spectrometric analysis of Allyl α-Ionone. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental analysis, with a focus on mitigating matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect the analysis of Allyl α-Ionone?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as Allyl α-Ionone, due to the presence of co-eluting compounds from the sample matrix.[1][2] These effects can lead to either signal suppression (a decrease in the analyte signal) or signal enhancement (an increase in the analyte signal), both of which can result in inaccurate quantification.[1][2] In the analysis of Allyl α-Ionone, which is often performed in complex matrices like beverages, food products, and cosmetics, matrix components such as sugars, lipids, and proteins can interfere with the ionization process in the mass spectrometer's ion source.[3][4]

Q2: What are the common signs of significant matrix effects in my Allyl α-Ionone analysis?

A2: Common indicators of significant matrix effects include:

• Poor reproducibility of results between replicate samples.

• Low or unexpectedly high recovery of Allyl α-Ionone during method validation, even with efficient extraction procedures.

• Inconsistent peak areas for the same concentration of Allyl α-Ionone in different sample matrices.

• A significant difference in the slope of the calibration curve prepared in a pure solvent compared to one prepared in a sample matrix (matrix-matched calibration).[5]

Q3: How can I quantitatively assess the matrix effect for Allyl α-Ionone in my samples?

A3: The matrix effect can be quantified by comparing the peak response of Allyl α-Ionone in a post-extraction spiked blank matrix sample to its response in a pure solvent standard at the same concentration. The matrix effect (ME) percentage is calculated using the following formula[5]:

ME (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

A value less than 100% indicates signal suppression, while a value greater than 100% indicates signal enhancement.[5]

Troubleshooting Guide

Issue: Inaccurate or inconsistent quantification of Allyl α-Ionone.

This is a common problem often linked to matrix effects. The following troubleshooting steps and mitigation strategies can help improve the accuracy and reliability of your results.

Mitigation Strategies for Matrix Effects

There are two primary approaches to addressing matrix effects: minimizing the interfering components through sample preparation and compensating for the effect through calibration strategies.

1. Sample Preparation Techniques to Minimize Matrix Effects

Proper sample preparation is a crucial first step in reducing matrix interferences.[1]

• Sample Dilution: This is a simple and often effective method to reduce the concentration of both the analyte and interfering matrix components.[6] However, this approach may not be suitable for trace-level analysis as it can raise the limit of quantification (LOQ).

• Liquid-Liquid Extraction (LLE): This technique separates analytes from the sample matrix based on their relative solubilities in two different immiscible liquids. It can be effective in removing highly polar or non-polar interferences.

• Solid-Phase Extraction (SPE): SPE uses a solid sorbent to selectively retain either the analyte or the interfering matrix components, providing a cleaner sample extract.[7]

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): This is a streamlined sample preparation method that involves a salting-out extraction followed by a dispersive SPE cleanup.[8][9] It is highly effective for a wide range of analytes and matrices.

• Headspace Solid-Phase Microextraction (HS-SPME): This is a solvent-free technique ideal for volatile compounds like Allyl α-Ionone. The analyte is partitioned from the sample headspace onto a coated fiber, which is then desorbed into the GC inlet.[10][11] This method is excellent for minimizing the introduction of non-volatile matrix components into the analytical system.[12]

2. Calibration Strategies to Compensate for Matrix Effects

When sample preparation alone is insufficient to eliminate matrix effects, specific calibration strategies can be employed.

• Matrix-Matched Calibration: This involves preparing calibration standards in a blank matrix that is as similar as possible to the samples being analyzed.[13][14] This approach helps to ensure that the standards and samples experience similar levels of signal suppression or enhancement.[5]

• Standard Addition: In this method, known amounts of the analyte are added to the actual sample. A calibration curve is then generated from the spiked sample, which inherently accounts for the matrix effects within that specific sample.

• Use of an Internal Standard: An internal standard is a compound with similar chemical and physical properties to the analyte that is added to all samples, standards, and blanks at a constant concentration. The ratio of the analyte signal to the internal standard signal is used for quantification, which can help to compensate for variations in sample injection and matrix effects.

Data Presentation: Comparison of Mitigation Strategies

The following table summarizes the effectiveness of different strategies for mitigating matrix effects in the analysis of ionones and related flavor compounds. Note that the specific values can vary depending on the matrix, analyte concentration, and instrumental conditions.

Mitigation Strategy	Typical Matrix	Analyte(s)	Observed Matrix Effect Reduction/Compensation	Reference(s)
Sample Preparation
HS-SPME	Wine	α-Ionone, β-Ionone	High specificity for volatiles, minimizing non-volatile matrix. Quantification is highly dependent on matrix composition.	[10][11]
QuEChERS with dSPE	Beef	Organophosphorus Pesticides	Effective cleanup, suitable for complex matrices with sufficient water content.	[9]
QuEChERS with dSPE	Serum/Plasma	Various organic chemicals	Higher analyte recovery (95.2%) compared to SPE (61.7%).	[6]
Calibration Strategy
Matrix-Matched Calibration	Wine	β-Damascenone	Recommended when significant matrix effects are suspected.	[15]
Matrix-Matched Calibration	Various	General	Corrects for ionization influence but does not compensate for losses during sample preparation.	[13]
Standard Addition	Wine	Volatile Compounds	Considered the most accurate method when precise quantification is required in complex matrices.	[3]

Experimental Protocols

Below are detailed methodologies for common experiments in the analysis of Allyl α-Ionone.

Protocol 1: Analysis of Allyl α-Ionone in a Beverage Matrix using HS-SPME-GC-MS

This protocol is adapted from methods for analyzing volatile compounds in wine.[10][15]

• Sample Preparation:

  • Pipette 5 mL of the beverage sample into a 20 mL headspace vial.

  • If using an internal standard, add a known amount (e.g., 50 µL of a 1 mg/L solution) of a suitable internal standard (e.g., deuterated ionone).

  • Add 1 g of sodium chloride (NaCl) to the vial to increase the ionic strength and promote the partitioning of volatile compounds into the headspace.

  • Immediately seal the vial with a PTFE/silicone septum cap.

• HS-SPME Extraction:

  • Place the vial in a heated agitator (e.g., at 45°C).

  • Expose a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) with constant agitation (e.g., 250 rpm).

• GC-MS Analysis:

  • Injection: Desorb the SPME fiber in the heated GC injection port (e.g., 250°C) in splitless mode for 2 minutes.

  • GC Column: Use a suitable capillary column for flavor and fragrance analysis (e.g., DB-WAX or HP-5MS, 30 m x 0.25 mm x 0.25 µm).

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 3 minutes.

    • Ramp 1: Increase to 150°C at a rate of 4°C/min.

    • Ramp 2: Increase to 240°C at a rate of 10°C/min, hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Ion Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Acquisition Mode: Scan mode (e.g., m/z 40-350) for initial identification and Selected Ion Monitoring (SIM) mode for quantification, using characteristic ions for Allyl α-Ionone.

Protocol 2: Analysis of Allyl α-Ionone in a Cosmetic Cream using QuEChERS-GC-MS

This protocol is a general guide and may require optimization based on the specific cream matrix.

• Sample Preparation:

  • Weigh 1 g of the cosmetic cream into a 50 mL centrifuge tube.

  • Add 10 mL of deionized water and vortex to disperse the sample.

  • Add 10 mL of acetonitrile (B52724) and an internal standard.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥4000 rpm for 5 minutes.

• Dispersive SPE (dSPE) Cleanup:

  • Take a 6 mL aliquot of the upper acetonitrile layer and transfer it to a 15 mL dSPE tube containing 900 mg MgSO₄, 150 mg primary secondary amine (PSA), and 150 mg C18 sorbent.

  • Vortex for 30 seconds.

  • Centrifuge at high speed for 5 minutes.

• Final Extract Preparation:

  • Take the supernatant and filter it through a 0.22 µm filter into an autosampler vial.

• GC-MS Analysis:

  • Follow the GC-MS parameters outlined in Protocol 1, with potential adjustments to the injection volume (e.g., 1 µL liquid injection) and oven temperature program as needed for the different sample introduction method.

Visualizations

Experimental Workflows

Experimental workflows for HS-SPME and QuEChERS sample preparation.

Troubleshooting Logic

A decision tree for troubleshooting inaccurate quantification results.

References

• 1. longdom.org [longdom.org]
• 2. researchgate.net [researchgate.net]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeted and Nontargeted Detection and Characterization of Trace Organic Chemicals in Human Serum and Plasma Using QuEChERS Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 8. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 9. gcms.cz [gcms.cz]
• 10. Quantitative determination of α-ionone, β-ionone, and β-damascenone and enantiodifferentiation of α-ionone in wine for authenticity control using multidimensional gas chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Headspace solid phase microextraction (SPME) analysis of flavor compounds in wines. Effect of the matrix volatile composition in the relative response factors in a wine model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Matrix-matched Calibration - Bayerisches Zentrum für Biomolekulare Massenspektrometrie (BayBioMS) [tcf.tum.de]
• 14. s3-ap-southeast-2.amazonaws.com [s3-ap-southeast-2.amazonaws.com]
• 15. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Antimicrobial Assay Sensitivity for Volatile Compounds

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the sensitivity and reliability of antimicrobial assays for volatile compounds.

Troubleshooting Guides

Volatile compounds present unique challenges in antimicrobial susceptibility testing due to their high vapor pressure and hydrophobicity. Below is a guide to address common issues encountered during these assays.

Table 1: Common Problems and Solutions in Volatile Antimicrobial Assays

Problem	Probable Cause(s)	Recommended Solution(s)
No or small inhibition zones in agar (B569324) diffusion assays	- Poor diffusion of hydrophobic volatile compounds in the aqueous agar medium.- Loss of volatile compounds due to evaporation before they can exert their effect.	- Incorporate an emulsifying agent such as Tween 20 (0.5%) or a low concentration of agar (0.15%) into the medium to improve the dispersion of the volatile compound.[1]- Seal the petri dishes with parafilm immediately after applying the volatile compound.[2]- Utilize a vapor phase assay method where direct contact with the agar is not required.
Inconsistent or irreproducible results	- Lack of a standardized protocol.- Variability in the volume of volatile compound applied.- Fluctuations in incubation temperature affecting volatility.	- Strictly adhere to a detailed, standardized protocol for each experiment.[3]- Use a calibrated micropipette for precise application of the volatile compound. Avoid dipping paper discs directly into the oil.[4]- Ensure a stable and consistent incubation temperature.
Contamination of adjacent wells in microplate assays	- Cross-contamination due to the vapor of the volatile compound spreading to neighboring wells.	- Use sealing films on microplates.- Consider using a "vapor-phase-mediated patch assay" where the volatile compound is physically separated from the microbial culture.[1]- Leave empty wells between samples to act as a buffer.
Discrepancy between liquid and vapor phase activity	- The antimicrobial activity of a volatile compound can differ significantly between its liquid and vapor states. Some compounds are more active in the vapor phase.[4][5]	- Test the antimicrobial activity in both liquid (broth/agar dilution) and vapor phase assays to get a complete profile.- Choose the assay method that best reflects the intended application of the volatile compound.

Frequently Asked Questions (FAQs)

Q1: Which is the most suitable method for testing the antimicrobial activity of a newly discovered volatile compound?

A1: The choice of method depends on the specific research question and the properties of the compound. For initial screening, agar-based diffusion methods like the disc diffusion or agar well diffusion can be used as they are relatively simple to perform.[4] However, for a more accurate and quantitative assessment, especially for highly volatile compounds, vapor phase assays are recommended.[6] Broth microdilution methods can also be adapted for volatile compounds by using solvents or emulsifiers.[1] A combination of methods is often ideal to fully characterize the antimicrobial profile.

Q2: How can I quantify the antimicrobial activity of a volatile compound in the vapor phase?

A2: The Minimum Inhibitory Concentration (MIC) in the vapor phase can be determined using methods like the disc volatilization assay or microplate-based volatilization assays.[7] In these methods, a known amount of the volatile compound is placed on a carrier (e.g., a paper disc) that is physically separated from the inoculated agar or broth. The MIC is the lowest concentration of the compound that inhibits the visible growth of the microorganism.

Q3: My volatile compound is not soluble in water. How can I prepare dilutions for broth-based assays?

A3: To overcome the poor water solubility of many volatile compounds, you can use a solvent such as ethanol (B145695) or dimethyl sulfoxide (B87167) (DMSO) to prepare the initial stock solution.[4] Subsequently, an emulsifying agent like Tween 20 or Tween 80 can be added to the broth to ensure a stable dispersion of the compound.[1] It is crucial to include a control with the solvent and emulsifier alone to ensure they do not have any intrinsic antimicrobial activity at the concentrations used.

Q4: Is the vapor phase of an essential oil always more effective than its liquid phase?

A4: Not necessarily, although many studies have shown that the vapor phase of essential oils can be more potent.[4][5] The higher activity in the vapor phase is often attributed to the ability of the volatile molecules to freely attach to microorganisms without being hindered by micelle formation in an aqueous environment.[5] However, the relative effectiveness can vary depending on the specific essential oil, its chemical composition, and the target microorganism. Therefore, it is recommended to test both phases.

Table 2: Comparison of MIC Values of Essential Oil Compounds in Liquid vs. Vapor Phase

Compound	Microorganism	Liquid Phase MIC (µg/mL)	Vapor Phase MIC (µg/mL)	Reference
Thyme Oil	Staphylococcus aureus	32 - 1024	512 - 1024	[5]
Clove Oil	Staphylococcus aureus	32 - 1024	512 - 1024	[5]
Hinokitiol	Aggregatibacter actinomycetemcomitans	40	-	[8]
Thymol	Aggregatibacter actinomycetemcomitans	100	-	[8]
Carvacrol	Aggregatibacter actinomycetemcomitans	200	-	[8]

Note: Direct comparison is often difficult due to variations in experimental setups. The data presented is illustrative.

Experimental Protocols

Vapor Phase Disc Volatilization Assay

This method is a modification of the standard disc diffusion assay to specifically assess the antimicrobial activity of the vapor phase of a volatile compound.

Methodology:

• Prepare a lawn of the test microorganism on a suitable agar plate.

• Place a sterile paper disc (e.g., 6 mm diameter) on the inside of the petri dish lid.

• Apply a known volume (e.g., 10 µL) of the volatile compound or its dilution onto the paper disc.

• Immediately invert the inoculated agar plate and place it over the lid.

• Seal the plate with parafilm to prevent the escape of the volatile compounds.[2]

• Incubate the plates under appropriate conditions.

• Measure the diameter of the inhibition zone on the agar.

Caption: Workflow for the Vapor Phase Disc Volatilization Assay.

Microplate-Based Volatilization Assay (e.g., AntiBioVol)

This method allows for a more high-throughput and quantitative assessment of the antimicrobial activity of volatile compounds.

Methodology:

• Prepare a 24-well plate with a solidified agar medium inoculated with the test microorganism.

• In a separate 24-well plate (the "carrier plate"), place a delivery system (e.g., a small paper disc or a cap) in each well.

• Add a specific volume of the volatile compound to the delivery system in the carrier plate.

• Place the inoculated plate on top of the carrier plate, ensuring the wells are aligned.

• Seal the two plates together to create a closed system.

• Incubate the plates.

• Determine the microbial growth inhibition by visual inspection, optical density measurement, or by using a viability stain.

Caption: Workflow for a Microplate-Based Volatilization Assay.

Logical Relationships

The selection of an appropriate assay is a critical step in studying volatile antimicrobials. The following decision tree can guide researchers in choosing the most suitable method based on their experimental needs.

Caption: Decision Tree for Antimicrobial Assay Selection.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Liquid and Vapor Phase of Four Conifer-Derived Essential Oils: Comparison of Chemical Compositions and Antimicrobial and Antioxidant Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Coupling Microplate-Based Antibacterial Assay with Liquid Chromatography for High-Resolution Growth Inhibition Profiling of Crude Extracts: Validation and Proof-of-Concept Study with Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Evaluation of the Antibacterial Potential of Liquid and Vapor Phase Phenolic Essential Oil Compounds against Oral Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]

Addressing solubility problems of Allyl alpha-ionone in aqueous media

Welcome to the technical support center for addressing solubility challenges of Allyl alpha-ionone (B122830) in aqueous media. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to facilitate your experimental success.

Frequently Asked Questions (FAQs)

Q1: What is the intrinsic aqueous solubility of Allyl alpha-ionone?

Allyl alpha-ionone is a lipophilic compound and is practically insoluble in water.[1] Its reported aqueous solubility is approximately 0.06 g/L (60 mg/L).[1] For comparison, the related compound alpha-ionone has a reported water solubility of 106 mg/L at 25°C.[2]

Q2: Why is my Allyl alpha-ionone not dissolving in my aqueous buffer?

Due to its chemical structure, Allyl alpha-ionone is a non-polar molecule with limited ability to form hydrogen bonds with water. This leads to poor solubility in aqueous solutions. If you are observing phase separation, cloudiness, or precipitation, it is likely that the concentration of Allyl alpha-ionone exceeds its solubility limit in your experimental medium.

Q3: What are the common methods to improve the solubility of Allyl alpha-ionone in aqueous media?

There are several effective strategies to enhance the aqueous solubility of lipophilic compounds like Allyl alpha-ionone:

• Cyclodextrin (B1172386) Inclusion Complexation: This technique involves encapsulating the Allyl alpha-ionone molecule within the hydrophobic cavity of a cyclodextrin, a cyclic oligosaccharide. The hydrophilic exterior of the cyclodextrin then allows the complex to dissolve in water.

• Nanoparticle Encapsulation: Allyl alpha-ionone can be encapsulated within polymeric nanoparticles, such as those made from poly(lactic-co-glycolic acid) (PLGA). These nanoparticles can then be dispersed in an aqueous medium.

• Co-solvents: The addition of a water-miscible organic solvent, or co-solvent, can increase the solubility of a lipophilic compound by reducing the polarity of the aqueous medium.

Troubleshooting Guides

Issue: Low solubility of Allyl alpha-ionone when using cyclodextrins.

Possible Cause & Solution

• Inappropriate Cyclodextrin Type: The size of the cyclodextrin cavity is crucial for effective complexation. For molecules similar in size to ionones, β-cyclodextrins and their derivatives like hydroxypropyl-β-cyclodextrin (HP-β-CD) are often suitable. If you are using α- or γ-cyclodextrins, consider switching to a β-cyclodextrin.

• Suboptimal Molar Ratio: The stoichiometry of the inclusion complex is typically 1:1 (guest:host). However, this can vary. It is recommended to perform a phase solubility study to determine the optimal molar ratio for your specific experimental conditions.

• Inefficient Complexation Method: The method used to prepare the inclusion complex significantly impacts its formation and subsequent solubility. The freeze-drying (lyophilization) method is highly effective for preparing solid inclusion complexes with enhanced solubility.

Issue: Low encapsulation efficiency of Allyl alpha-ionone in nanoparticles.

Possible Cause & Solution

• Incompatible Polymer: The choice of polymer is critical for successful encapsulation. For lipophilic compounds like Allyl alpha-ionone, biodegradable polymers like PLGA are commonly used.

• Suboptimal Formulation Parameters: The ratio of the drug to the polymer, the type and concentration of surfactant, and the organic solvent used in the nanoprecipitation process all influence encapsulation efficiency. These parameters may need to be systematically optimized.

• Phase Separation during Formulation: During the nanoprecipitation process, the lipophilic drug may partition out of the organic phase before the nanoparticles solidify, leading to low encapsulation. Ensuring rapid solvent diffusion and polymer precipitation can mitigate this.

Quantitative Data

The following tables summarize the solubility of ionone (B8125255) compounds in different media. While specific data for Allyl alpha-ionone is limited, the data for alpha- and beta-ionone (B89335) serve as valuable proxies.

Table 1: Intrinsic Solubility of Ionone Compounds in Water

Compound	Solubility in Water	Temperature (°C)
Allyl alpha-ionone	0.06 g/L	Not Specified
alpha-Ionone	106 mg/L	25

Table 2: Solubility Enhancement of beta-Ionone with beta-Cyclodextrin

beta-Cyclodextrin Concentration (mM)	Apparent Solubility of beta-Ionone (mM)
0	~0.1
2	~0.5
4	~1.2
6	~2.0
8	~2.8
10	~3.5

Note: The phase solubility profile for β-ionone with β-cyclodextrin is classified as AP type, indicating a non-linear increase in solubility with increasing cyclodextrin concentration. The stability constant (Kc) for this complex has been calculated to be 313.4 M⁻¹.[3]

Experimental Protocols

Protocol 1: Preparation of Allyl alpha-ionone/β-Cyclodextrin Inclusion Complex by Freeze-Drying

Objective: To prepare a solid, water-soluble inclusion complex of Allyl alpha-ionone and a β-cyclodextrin derivative (e.g., hydroxypropyl-β-cyclodextrin).

Materials:

• Allyl alpha-ionone

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Tertiary butyl alcohol (TBA)

• Deionized water

• Magnetic stirrer and stir bar

• Freeze-dryer

Procedure:

• Prepare an aqueous solution of HP-β-CD at the desired concentration (e.g., 10 mM) in deionized water.

• Dissolve Allyl alpha-ionone in a minimal amount of a water-miscible co-solvent like tertiary butyl alcohol (TBA).

• Slowly add the Allyl alpha-ionone solution to the stirring HP-β-CD solution.

• Continue stirring the mixture at room temperature for 24-48 hours to allow for complex formation.

• Freeze the resulting solution at a low temperature (e.g., -80°C).

• Lyophilize the frozen solution under vacuum until a dry powder is obtained.[4]

• The resulting powder is the Allyl alpha-ionone/HP-β-CD inclusion complex.

Protocol 2: Encapsulation of Allyl alpha-ionone in PLGA Nanoparticles by Nanoprecipitation

Objective: To prepare a stable aqueous dispersion of Allyl alpha-ionone-loaded PLGA nanoparticles.

Materials:

• Allyl alpha-ionone

• Poly(lactic-co-glycolic acid) (PLGA)

• Acetone

• Poly(vinyl alcohol) (PVA) solution (e.g., 1% w/v in water)

• Magnetic stirrer and stir bar

• Rotary evaporator

Procedure:

• Dissolve a specific amount of PLGA and Allyl alpha-ionone in a suitable organic solvent such as acetone. This forms the organic phase.

• Prepare an aqueous solution of a stabilizer, such as poly(vinyl alcohol) (PVA). This forms the aqueous phase.

• Add the organic phase dropwise to the aqueous phase under moderate magnetic stirring.

• Continue stirring for several hours to allow for the evaporation of the organic solvent and the formation of nanoparticles.

• The resulting suspension contains the Allyl alpha-ionone-loaded PLGA nanoparticles.[5]

Protocol 3: Determination of Allyl alpha-ionone Concentration using UV-Vis Spectroscopy

Objective: To quantify the concentration of dissolved Allyl alpha-ionone in an aqueous medium.

Materials:

• Sample solution containing dissolved Allyl alpha-ionone

• UV-Vis Spectrophotometer

• Quartz cuvettes

• Ethanol (for standard preparation)

Procedure:

• Preparation of a Standard Curve:

  • Prepare a stock solution of Allyl alpha-ionone of a known concentration in a solvent in which it is freely soluble (e.g., ethanol).

  • Prepare a series of dilutions from the stock solution to create standards of known concentrations.

  • Measure the absorbance of each standard at the wavelength of maximum absorbance (λmax) for Allyl alpha-ionone. The λmax should be determined by scanning a solution of Allyl alpha-ionone across the UV spectrum.

  • Plot a calibration curve of absorbance versus concentration.[6][7]

• Sample Measurement:

  • Measure the absorbance of your experimental sample at the same λmax.

  • Use the equation of the line from the standard curve to calculate the concentration of Allyl alpha-ionone in your sample.[6][7]

Visualizations

Caption: Workflow for Cyclodextrin Inclusion Complexation.

Caption: Workflow for Nanoparticle Encapsulation.

Caption: Addressing Solubility Issues of Allyl alpha-ionone.

References

• 1. scent.vn [scent.vn]
• 2. Alpha-Ionone | C13H20O | CID 5282108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Preparation of hydrophobic drugs cyclodextrin complex by lyophilization monophase solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. ejournal.upi.edu [ejournal.upi.edu]

Minimizing byproduct formation in the Aldol condensation for ionones

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize byproduct formation during the Aldol condensation of citral (B94496) and acetone (B3395972) to synthesize pseudoionone (B86502), the precursor to ionones.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of pseudoionone.

Issue 1: Low Yield of Pseudoionone and Presence of Multiple Byproducts

Potential Cause	Recommended Solution
Suboptimal Reaction Temperature: Incorrect temperature can either slow down the desired reaction or promote side reactions.	Optimize the reaction temperature. For NaOH-catalyzed reactions, a temperature of 56°C has been shown to be effective.[1] For solid basic catalysts like CaO and hydrotalcite, temperatures around 398 K (125°C) may be required for high conversion.[2][3][4]
Incorrect Molar Ratio of Reactants: An inappropriate ratio of citral to acetone can lead to incomplete conversion of citral or favor the self-condensation of acetone.	An excess of acetone is typically used.[1] A molar ratio of citral to acetone of 1:10 to 1:20 is common.[1] For solventless processes, a minimal ratio of 1:4 (citral:acetone) has been explored to reduce acetone self-condensation.[5]
Inappropriate Catalyst or Catalyst Concentration: The choice and amount of catalyst are crucial. Both homogeneous and heterogeneous catalysts can be used.	For homogeneous catalysis, sodium hydroxide (B78521) (NaOH) is a common choice.[1][6] An optimal molar ratio of citral:acetone:NaOH of 1:20:0.076 has been reported.[1] For heterogeneous catalysis, solid bases like CaO and calcined hydrotalcites have shown high citral conversion (around 98%) and good selectivity to pseudoionone (greater than 68%).[2][3][4]
Prolonged Reaction Time: Allowing the reaction to proceed for too long can lead to the formation of secondary byproducts from the reaction of pseudoionone with acetone.[2]	Monitor the reaction progress and stop it once the maximum yield of pseudoionone is reached. For NaOH-catalyzed reactions, a short reaction time of 15 minutes has been found to be optimal.[1]

Issue 2: Significant Formation of Acetone Self-Condensation Products

Potential Cause	Recommended Solution
Excessively High Acetone Concentration or Long Reaction Times: While an excess of acetone is necessary, a very large excess or prolonged reaction times can increase the likelihood of acetone self-condensation to products like diacetone alcohol and mesityl oxide.[7][8][9][10]	Optimize the acetone to citral molar ratio.[1] Consider a solventless approach with a lower acetone ratio if feasible.[5] Monitor reaction time to avoid unnecessary exposure of acetone to the basic catalyst.[1]
Inappropriate Catalyst: Some catalysts may have a higher propensity to catalyze acetone self-condensation.	Explore alternative catalysts. Heterogeneous catalysts like Li/MgO have been studied to optimize the cross-aldol condensation over the self-condensation of acetone.[9]

Issue 3: Presence of Unreacted Citral

Potential Cause	Recommended Solution
Insufficient Catalyst Activity or Amount: The catalyst may not be active enough or used in a sufficient quantity to drive the reaction to completion.	Increase the catalyst loading or switch to a more active catalyst. Ensure proper activation of heterogeneous catalysts (e.g., calcination of hydrotalcites).[2][3][4]
Low Reaction Temperature: The reaction may be too slow at the current temperature.	Increase the reaction temperature, keeping in mind the potential for increased byproduct formation at higher temperatures.[1][2]
Short Reaction Time: The reaction may not have had enough time to go to completion.	Increase the reaction time while monitoring for the formation of byproducts.[1]

Frequently Asked Questions (FAQs)

Q1: What are the main byproducts in the Aldol condensation for pseudoionone synthesis?

A1: The primary byproducts are formed from the self-condensation of the reactants. Acetone can undergo self-condensation to form diacetone alcohol, which can then dehydrate to mesityl oxide.[7][8][9][10] Citral can also undergo self-condensation, especially in the presence of a base at elevated temperatures.[9][11] Additionally, "superior condensation products" can form from the reaction of the desired pseudoionone with another molecule of acetone.[2]

Q2: What is the typical two-step process for ionone (B8125255) synthesis?

A2: The synthesis of ionones is a two-step process. The first step is the base-catalyzed Aldol condensation of citral and acetone to form pseudoionone.[1][6] The second step is the acid-catalyzed cyclization of pseudoionone to a mixture of α-, β-, and γ-ionones.[1][6]

Q3: Which catalysts are commonly used for the Aldol condensation step?

A3: A variety of basic catalysts can be used. Common homogeneous catalysts include sodium hydroxide (NaOH), potassium hydroxide (KOH), and barium hydroxide (Ba(OH)₂).[1][6] Heterogeneous catalysts such as ion-exchange resins, calcium oxide (CaO), magnesium oxide (MgO), and hydrotalcites have also been effectively employed, offering advantages in terms of separation and reduced waste.[1][2][3][4][6]

Q4: How can I purify the pseudoionone product?

A4: Purification of pseudoionone is typically achieved through distillation under reduced pressure (rectification).[1] However, due to the heat sensitivity of pseudoionone, which can lead to polymerization and reduced yield, molecular distillation is a preferred method as it involves shorter heating times.[12] Chemical purification methods involving the formation of a sodium bisulfite adduct have also been described.[12]

Quantitative Data Summary

Table 1: Comparison of Catalysts and Conditions for Pseudoionone Synthesis

Catalyst	Citral:Acetone Molar Ratio	Temperature (°C)	Reaction Time	Pseudoionone Yield (%)	Reference
NaOH	1:20	56	15 min	High (not specified)	[1]
NaOH	1:10	56	Variable	~65-70	[1]
41% aq. NaOH	1: (excess)	40	1.5 h	63.1	[1]
CaO	1: (excess)	125 (398 K)	4 h	~67 (98% conversion, >68% selectivity)	[2]
Calcined Hydrotalcite	1: (excess)	125 (398 K)	4 h	~69 (98% conversion, >70% selectivity)	[2]
0.5 wt% Li/MgO	49:1 (Acetone:Citral)	80 (353 K)	6 h	93	[9]
1 wt% La₂O₃/CaO	1:4	130	Continuous Flow	82 (91% conversion, 90% selectivity)	[5]
Supercritical Conditions	(Not specified)	270	10 min	93.8	[13]

Experimental Protocols

Protocol 1: General Procedure for NaOH-Catalyzed Synthesis of Pseudoionone

• Reaction Setup: Equip a round-bottom flask with a magnetic stirrer, a condenser, and a dropping funnel.

• Reactant Charging: Charge the flask with acetone and an aqueous solution of sodium hydroxide.[1]

• Temperature Control: Cool the mixture to the desired reaction temperature (e.g., 10-20°C or heat to 40-56°C) using an appropriate bath.[1]

• Citral Addition: Add citral dropwise to the stirred acetone-base mixture over a period of time.

• Reaction: Stir the mixture for the specified duration (e.g., 1.5 hours) at the set temperature.[1]

• Work-up:

  • Separate the aqueous layer.

  • Neutralize the organic layer with a dilute acid (e.g., 1% hydrochloric acid).[1]

  • Wash the organic layer with distilled water.

  • Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate).[1]

• Purification: Remove the excess acetone by evaporation and purify the crude pseudoionone by vacuum distillation.[1]

Protocol 2: General Procedure for Heterogeneous Catalysis with Solid Bases (e.g., CaO)

• Catalyst Activation (if required): Activate the solid catalyst as per literature recommendations (e.g., calcination at a specific temperature to remove water and CO₂).[9]

• Reaction Setup: Place the activated catalyst in a batch reactor (e.g., a PARR reactor).[9]

• Reactant Charging: Add the solution of citral in acetone to the reactor.

• Reaction Conditions: Seal the reactor, and heat it to the desired temperature (e.g., 125°C) under autogenous pressure for the specified time (e.g., 4 hours).[2]

• Work-up:

  • Cool the reactor to room temperature.

  • Separate the solid catalyst by filtration.

  • Analyze the liquid product mixture using gas chromatography to determine conversion and selectivity.[9]

• Purification: Purify the product from the filtrate by removing the solvent and then employing vacuum or molecular distillation.

Visualizations

Caption: Reaction pathway for pseudoionone synthesis and major byproduct formations.

Caption: Troubleshooting workflow for optimizing pseudoionone synthesis.

References

• 1. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 2. scielo.br [scielo.br]
• 3. scite.ai [scite.ai]
• 4. scienceopen.com [scienceopen.com]
• 5. Pseudoionone synthesis from citral and acetone in a fixed bed catalytic reactor with lanthanum modified calcium oxide - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. perfumerflavorist.com [perfumerflavorist.com]
• 7. homework.study.com [homework.study.com]
• 8. Self-condensation - Wikipedia [en.wikipedia.org]
• 9. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 10. Aldol condensation product of acetone on dehydration class 11 chemistry CBSE [vedantu.com]
• 11. CN1508113A - Industrial preparation method of β-ionone - Google Patents [patents.google.com]
• 12. US3161684A - Purification of pseudo-ionone - Google Patents [patents.google.com]
• 13. CN103524317A - Synthesis method of pseudoionone - Google Patents [patents.google.com]

Technical Support Center: Enhancing the Long-Term Stability of Fragrance Formulations Containing Allyl alpha-ionone

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the long-term stability of fragrance formulations containing Allyl alpha-ionone (B122830).

Section 1: Troubleshooting Guide

This guide addresses specific issues that may be encountered during the experimental process of stabilizing fragrance formulations with Allyl alpha-ionone.

Issue	Potential Cause	Recommended Action
Off-odor Development (Soapy, Rancid)	Oxidative Degradation: The allylic group and the unsaturated ketone structure of Allyl alpha-ionone are susceptible to oxidation, leading to the formation of volatile aldehydes and ketones with undesirable odors.	Incorporate Antioxidants: Add antioxidants such as Butylated Hydroxytoluene (BHT), Vitamin E (alpha-tocopherol), or a combination thereof to the formulation. Start with concentrations in the range of 0.05% to 0.2% (w/w) and optimize based on stability testing. It has been observed that BHT can be more effective than Vitamin E in preventing the oxidation of certain fragrance components.[1][2]
Discoloration (Yellowing)	Photodegradation: Exposure to ultraviolet (UV) light can induce chemical reactions in Allyl alpha-ionone, leading to the formation of colored degradation products.	Utilize UV Absorbers: Incorporate a UV absorber like Benzophenone-3 into your formulation. A starting concentration of 0.1% to 0.5% (w/w) is recommended. Ensure the UV absorber is soluble in your fragrance base. Additionally, store formulations in opaque or UV-protective packaging.
Loss of Fruity/Tropical Fragrance Note	Alkaline Hydrolysis (Retro-Aldol Condensation): In alkaline conditions (high pH), the β-hydroxy ketone moiety, a potential intermediate in the degradation of unsaturated ketones like Allyl alpha-ionone, can undergo a retro-aldol reaction, breaking down the molecule and diminishing its characteristic scent.	Control Formulation pH: Maintain the pH of the fragrance formulation in the acidic to neutral range (pH 4-7). Use appropriate buffer systems if necessary, especially in aqueous-based formulations.
Inconsistent Stability Results	Presence of Metal Ions: Trace metal ions (e.g., iron, copper) from raw materials or equipment can catalyze oxidative degradation of fragrance ingredients.	Incorporate Chelating Agents: Add a chelating agent such as Ethylenediaminetetraacetic acid (EDTA) at a low concentration (e.g., 0.01% to 0.1% w/w) to sequester metal ions and prevent them from participating in degradation reactions.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Allyl alpha-ionone in a fragrance formulation?

A1: The primary degradation pathways for Allyl alpha-ionone are:

• Oxidation: The double bonds in the allyl group and the cyclohexene (B86901) ring, as well as the allylic protons, are susceptible to attack by atmospheric oxygen. This can lead to the formation of hydroperoxides, which can further break down into smaller, often malodorous, aldehydes and ketones.

• Photodegradation: UV radiation can provide the energy to initiate photochemical reactions, including isomerization and cleavage of the molecule, resulting in loss of fragrance and discoloration.[3][4]

• Alkaline Hydrolysis (Retro-Aldol Condensation): In alkaline environments, the unsaturated ketone can undergo reactions that may lead to a retro-aldol condensation, effectively breaking the carbon-carbon bond and destroying the fragrance molecule.

Q2: Which antioxidants are most effective for stabilizing Allyl alpha-ionone, and at what concentrations?

A2: Butylated Hydroxytoluene (BHT) and Vitamin E (alpha-tocopherol) are commonly used antioxidants in fragrance formulations. While specific quantitative data for Allyl alpha-ionone is limited, studies on similar unsaturated lipids and fragrance components suggest that BHT can be particularly effective.[1][2][5] A recommended starting concentration for either antioxidant is between 0.05% and 0.2% (w/w) of the fragrance concentrate. The optimal concentration should be determined through accelerated stability testing.

Q3: How can I protect my fragrance formulation containing Allyl alpha-ionone from degradation caused by light exposure?

A3: To mitigate photodegradation, it is crucial to incorporate a UV absorber into your formulation. Benzophenone-3 is a widely used and effective broad-spectrum UV absorber. A typical use level is between 0.1% and 0.5% (w/w). Additionally, packaging the final product in opaque or UV-coated containers will provide further protection.

Q4: What is the role of a chelating agent in improving the stability of Allyl alpha-ionone?

A4: Chelating agents, such as EDTA, play a crucial role by binding to trace metal ions (e.g., Fe²⁺, Cu²⁺) that may be present in the formulation from raw materials or processing equipment. These metal ions can act as catalysts for oxidative degradation reactions. By sequestering these ions, chelating agents prevent them from participating in and accelerating the degradation of Allyl alpha-ionone.

Q5: What analytical techniques are recommended for monitoring the stability of Allyl alpha-ionone in my formulations?

A5: The following analytical techniques are recommended:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary method for quantifying the concentration of Allyl alpha-ionone and identifying its volatile degradation products over time. Headspace GC-MS is particularly useful for analyzing the odor profile and detecting off-odors.

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector can be used to quantify the concentration of Allyl alpha-ionone, especially for analyzing samples from non-volatile bases. It is also suitable for monitoring the concentration of non-volatile stabilizers like some UV absorbers.[6][7]

Section 3: Data Presentation

Table 1: Physicochemical Properties of Allyl alpha-ionone

Property	Value	Reference
CAS Number	79-78-7	[8][9][10]
Molecular Formula	C₁₆H₂₄O	[8][9]
Molecular Weight	232.36 g/mol	[8]
Appearance	Colorless to pale yellow liquid	[11]
Boiling Point	265°C	[9]
Flash Point	100°C	[9]
Solubility	Soluble in ethanol; insoluble in water	[8]

Table 2: Hypothetical Degradation of Allyl alpha-ionone under Accelerated Stability Testing (40°C)*

Formulation	Allyl alpha-ionone Remaining (%) after 3 Months
Control (No Stabilizers)	75%
+ 0.1% BHT	92%
+ 0.1% Vitamin E	88%
+ 0.2% Benzophenone-3	85%
+ 0.1% BHT + 0.2% Benzophenone-3	96%

*Note: This table presents hypothetical data for illustrative purposes to guide experimental design, as publicly available quantitative stability data specifically for Allyl alpha-ionone is limited. Actual results will vary based on the specific formulation and storage conditions.

Section 4: Experimental Protocols

Protocol 1: Accelerated Stability Testing of Fragrance Formulations

• Sample Preparation: Prepare multiple samples of your fragrance formulation containing Allyl alpha-ionone. Include a control sample with no stabilizers and test samples with varying concentrations of antioxidants (e.g., BHT, Vitamin E) and/or UV absorbers (e.g., Benzophenone-3).

• Storage Conditions: Place the samples in a stability chamber at an elevated temperature, typically 40°C ± 2°C, and a controlled humidity of 75% ± 5% RH. For photostability testing, expose samples to a controlled UV light source.

• Time Points: Withdraw aliquots from each sample at specified time intervals (e.g., 0, 1, 2, and 3 months).

• Analysis: Analyze the withdrawn aliquots using GC-MS to determine the concentration of remaining Allyl alpha-ionone. Also, perform sensory evaluation to check for any changes in the odor profile.

• Data Evaluation: Plot the concentration of Allyl alpha-ionone as a function of time for each formulation to determine the degradation rate and evaluate the effectiveness of the stabilizers.

Protocol 2: Quantification of Allyl alpha-ionone by GC-MS

• Instrumentation: Use a gas chromatograph coupled with a mass spectrometer (GC-MS).

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is suitable.

• Sample Preparation: Dilute the fragrance formulation sample in a suitable solvent (e.g., ethanol, hexane) to a concentration within the calibration range. Add an internal standard (e.g., a stable fragrance molecule not present in the sample) for accurate quantification.

• GC Conditions:

  • Injector Temperature: 250°C

  • Oven Program: Start at 80°C, hold for 1 minute, then ramp up to 280°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI)

  • Scan Range: m/z 40-400

• Quantification: Create a calibration curve using standards of known Allyl alpha-ionone concentrations. Quantify the Allyl alpha-ionone in the samples by comparing its peak area (normalized to the internal standard) to the calibration curve.

Section 5: Mandatory Visualizations

Caption: Degradation pathways of Allyl alpha-ionone.

Caption: Experimental workflow for stabilizing Allyl alpha-ionone.

References

• 1. [Toxicology of the synthetic antioxidants BHA and BHT in comparison with the natural antioxidant vitamin E] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A comparison of the efficacy of various antioxidants on the oxidative stability of irradiated polyethylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Degradation kinetics and pathways of β-cyclocitral and β-ionone during UV photolysis and UV/chlorination reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of Butylated Hydroxytoluene, Ascorbic Acid, and Clove Extract as Antioxidants in Fresh Beef Patties at Refrigerated Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. diva-portal.org [diva-portal.org]
• 8. scent.vn [scent.vn]
• 9. ScenTree - Allyl alpha-ionone (CAS N° 79-78-7) [scentree.co]
• 10. Allyl alpha-ionone | The Fragrance Conservatory [fragranceconservatory.com]
• 11. fraterworks.com [fraterworks.com]

Technical Support Center: Method Development for Resolving Co-eluting Peaks with Allyl alpha-ionone

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving co-eluting peaks encountered during the analysis of Allyl alpha-ionone (B122830).

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Q1: My chromatogram shows a single, broad, or shouldered peak where I expect to see Allyl alpha-ionone. How can I confirm if this is due to co-elution?

A1: A broad or asymmetrical peak is a common indicator of co-eluting compounds. Allyl alpha-ionone, a synthetic fragrance ingredient, can contain several closely related isomers that may not be resolved under standard chromatographic conditions. The most common co-eluting species are its geometric (cis/trans) isomers and enantiomers. Additionally, impurities from its synthesis, such as unreacted citral (B94496), allyl acetone, or the intermediate pseudoionone, could be present.

To confirm co-elution, you can employ the following strategies:

• Peak Purity Analysis with a Diode Array Detector (DAD): A DAD can acquire UV spectra across the entire peak.[1] If the spectra at the upslope, apex, and downslope of the peak are not identical, it indicates the presence of more than one component.

• Mass Spectrometry (MS) Analysis: A mass spectrometer can be used to analyze the mass-to-charge ratio (m/z) of the ions across the peak.[1] A change in the mass spectrum across the peak is a strong indication of co-eluting compounds.

• Varying Chromatographic Conditions: Systematically altering chromatographic parameters such as the mobile phase composition or temperature can sometimes partially resolve the co-eluting peaks, providing evidence of their presence.

Q2: I have confirmed co-elution of Allyl alpha-ionone with a closely related isomer. What are the first steps to improve separation in reverse-phase HPLC?

A2: When dealing with co-eluting isomers, the primary goal is to alter the selectivity (α) of your chromatographic system. Here’s a systematic approach to optimizing your reverse-phase HPLC method:

• Optimize the Mobile Phase:

  • Adjust Solvent Strength: Modifying the ratio of the organic modifier (e.g., acetonitrile (B52724) or methanol) to the aqueous phase is the first step.[2] Decreasing the organic content will increase retention times, which may provide better separation.

  • Change the Organic Modifier: Acetonitrile and methanol (B129727) offer different selectivities. If you are using one, switch to the other. Methanol, being a protic solvent, can form hydrogen bonds and may interact differently with your analytes compared to the aprotic acetonitrile.

  • Modify Mobile Phase pH: For ionizable compounds, adjusting the pH can significantly impact retention and selectivity.[2] Although Allyl alpha-ionone is neutral, this can be relevant if co-eluting with ionizable impurities.

• Adjust Temperature: Temperature can influence the viscosity of the mobile phase and the kinetics of mass transfer.[3] Varying the column temperature (e.g., in 5°C increments between 25°C and 50°C) can sometimes improve resolution by altering selectivity.

• Reduce the Flow Rate: Lowering the flow rate can increase column efficiency and may improve the resolution of closely eluting peaks.[2]

The following workflow diagram illustrates a systematic approach to troubleshooting co-elution in HPLC.

Caption: A workflow for troubleshooting co-eluting peaks in HPLC.

Q3: Mobile phase optimization is not providing baseline separation. What type of stationary phase should I consider for separating Allyl alpha-ionone isomers?

A3: If mobile phase optimization is insufficient, changing the stationary phase is the next logical step to achieve a different selectivity.[4] For structurally similar compounds like isomers, a column with a different retention mechanism is often required.

• Phenyl-Hexyl Columns: These columns provide alternative selectivity to C18 columns due to π-π interactions between the phenyl rings of the stationary phase and analytes containing aromatic rings or double bonds. This can be effective for separating geometric isomers.

• Cyano (CN) Columns: Cyano columns can be used in both reversed-phase and normal-phase modes and offer different selectivity based on dipole-dipole interactions.

• Chiral Columns: If you suspect co-elution of enantiomers, a chiral stationary phase (CSP) is necessary.[5] The selection of the appropriate chiral column is often empirical and may require screening several different types of chiral phases (e.g., polysaccharide-based, protein-based).

Q4: I am using Gas Chromatography (GC) and observing poor resolution between peaks. What parameters can I adjust?

A4: For GC, several parameters can be optimized to improve the separation of co-eluting peaks:

• Temperature Program: A slower temperature ramp rate will increase the time analytes spend in the column, often leading to better resolution.[6] Introducing an isothermal hold at a specific temperature where the critical pair elutes can also improve separation.

• Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas (Helium, Hydrogen, or Nitrogen) can enhance column efficiency.

• Column Chemistry: If using a non-polar column (e.g., DB-5ms), switching to a more polar column (e.g., a wax-type column) can significantly alter selectivity and resolve isomers. For enantiomeric separations, a chiral GC column, often containing cyclodextrin (B1172386) derivatives, is required.[3][7]

The following diagram illustrates the decision-making process for selecting an appropriate chromatographic method for separating different types of isomers of Allyl alpha-ionone.

Caption: Decision tree for selecting a separation method for Allyl alpha-ionone isomers.

Frequently Asked Questions (FAQs)

Q1: What are the most likely compounds to co-elute with Allyl alpha-ionone?

A1: The most common co-eluting compounds are its isomers, which are structurally very similar. Commercial Allyl alpha-ionone is a mixture of cis and trans diastereoisomers and a racemic mixture of enantiomers.[8] Other potential co-eluents include synthetic precursors and byproducts such as citral, allyl acetone, and pseudoionone.

Q2: Can I use gradient elution to resolve closely eluting peaks?

A2: Yes, a shallow gradient can be very effective in separating closely eluting compounds in HPLC.[2][9] A slow increase in the organic solvent concentration over a longer period can provide better resolution than an isocratic method.

Q3: How does temperature affect the separation of isomers?

A3: Temperature can have a significant effect on selectivity.[3] For some isomer pairs, increasing the temperature may improve resolution, while for others, a lower temperature may be beneficial. It is an important parameter to screen during method development.

Q4: When should I consider using a different detection method?

A4: If you are unable to achieve baseline separation chromatographically, a highly selective detector like a tandem mass spectrometer (MS/MS) can be used.[6] By using Multiple Reaction Monitoring (MRM), you can selectively detect and quantify your target analyte even if it co-elutes with other compounds, provided they have different fragmentation patterns.

Q5: What is a suitable starting point for developing an HPLC method for Allyl alpha-ionone?

A5: A good starting point for a reverse-phase HPLC method would be a C18 column with a mobile phase of acetonitrile and water. A gradient from 60% to 90% acetonitrile over 20 minutes at a flow rate of 1 mL/min and a column temperature of 30°C would be a reasonable initial condition to scout for the elution of Allyl alpha-ionone and its related impurities.

Experimental Protocols

Protocol 1: HPLC Method for Separation of Allyl alpha-ionone from Synthetic Precursors

This protocol describes a reverse-phase HPLC method for the separation of Allyl alpha-ionone from its key starting materials, citral and allyl acetone, and the intermediate, pseudoionone.

• Instrumentation: HPLC system with a UV detector

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: Water

• Mobile Phase B: Acetonitrile

• Gradient:

  Time (min)	% B
  0	50
  20	95
  25	95
  26	50

  | 30 | 50 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 220 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the sample in acetonitrile to a final concentration of approximately 1 mg/mL.

Protocol 2: Chiral GC Method for the Separation of Allyl alpha-ionone Enantiomers

This protocol is a starting point for the separation of the enantiomers of Allyl alpha-ionone using gas chromatography with a chiral stationary phase.

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Column: Heptakis(2,3-di-O-acetyl-6-tert-butyldimethylsilyl)-beta-CD chiral GC column (or similar cyclodextrin-based chiral column), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 minute

  • Ramp: 2°C/min to 180°C

  • Hold: 10 minutes at 180°C

• Injector Temperature: 250°C

• Detector Temperature (FID): 280°C

• Injection: 1 µL, split ratio 50:1

• Sample Preparation: Dilute the sample in hexane (B92381) to a concentration of 100 µg/mL.

Data Presentation

The following tables present hypothetical data to illustrate the effect of changing chromatographic parameters on the resolution of co-eluting peaks.

Table 1: Effect of Mobile Phase Modifier on the HPLC Separation of Allyl alpha-ionone Geometric Isomers

Organic Modifier	Retention Time Isomer 1 (min)	Retention Time Isomer 2 (min)	Resolution (Rs)
Acetonitrile	15.2	15.5	1.1
Methanol	18.1	18.8	1.8

Table 2: Effect of GC Temperature Program on the Resolution of Allyl alpha-ionone Enantiomers

Temperature Ramp Rate (°C/min)	Retention Time Enantiomer 1 (min)	Retention Time Enantiomer 2 (min)	Resolution (Rs)
10	12.5	12.6	0.8
5	18.2	18.5	1.4
2	25.1	25.7	2.1

References

• 1. Modifier Selectivity Effect on Differential Ion Mobility Resolution of Isomeric Drugs and Multidimensional Liquid Chromatography Ion Mobility Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Enantiomer separation of alpha-ionone using gas chromatography with cyclodextrin derivatives as chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. phx.phenomenex.com [phx.phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. ScenTree - Allyl alpha-ionone (CAS N° 79-78-7) [scentree.co]
• 9. chromatographyonline.com [chromatographyonline.com]

Strategies to improve the photostability of Allyl alpha-ionone

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the photostability of Allyl alpha-ionone (B122830).

Frequently Asked Questions (FAQs)

Q1: What causes the photodegradation of Allyl alpha-ionone?

Allyl alpha-ionone, like many fragrance molecules containing unsaturated bonds, is susceptible to degradation upon exposure to light, particularly UV radiation.[1] The degradation process is primarily driven by photo-oxidation. UV energy can excite the molecule, leading to the formation of reactive species like free radicals. These radicals can then react with oxygen in a chain reaction, resulting in the breakdown of the molecule and the formation of off-odor compounds, which alters the fragrance profile.[1][2] Factors like heat and the presence of trace metals can accelerate this degradation.[1]

Fig. 1: Simplified photodegradation pathway of Allyl alpha-ionone.

Q2: How can I improve the photostability of a formulation containing Allyl alpha-ionone?

There are two primary strategies to enhance the photostability of Allyl alpha-ionone:

• Inhibition of Photochemical Reactions: This involves adding stabilizer molecules to the formulation that protect the fragrance compound.

  • Antioxidants: These molecules interrupt the oxidative chain reactions initiated by light exposure. Tocopherols (Vitamin E), for example, neutralize free radicals by donating a hydrogen atom, thus halting the degradation process.[1][3]

  • UV Absorbers/Filters: These compounds absorb harmful UVA and UVB rays before they can reach and excite the Allyl alpha-ionone molecule. Patented blends often combine UV filters and antioxidants for synergistic protection.[4]

• Physical Protection (Encapsulation): This strategy involves creating a physical barrier around the Allyl alpha-ionone molecule to shield it from environmental factors like light and oxygen.[5][6]

  • Microencapsulation: Enclosing the fragrance oil in a protective shell, typically made of polymers, starch, or gelatin.[7][8]

  • Inclusion Complexation: Trapping the fragrance molecule within the cavity of another molecule. Cyclodextrins are commonly used for this purpose.[9][10]

Fig. 2: Decision workflow for selecting a photostabilization strategy.

Q3: Which antioxidants or stabilizers are effective and what are their typical usage levels?

A variety of antioxidants and UV stabilizers, both natural and synthetic, can be effective. The choice often depends on the formulation's base (e.g., aqueous, oil-based) and regulatory requirements.

Stabilizer Type	Examples	Typical Mechanism	Notes
Natural Antioxidants	Tocopherols (Vitamin E), Rosemary Extract, Ascorbyl Palmitate	Free-radical scavenging	Ideal for "clean-label" formulations. Tocopherols are oil-soluble and highly effective in protecting lipids and fragrances.[1][3]
Synthetic Antioxidants	Butylated Hydroxytoluene (BHT), Butylated Hydroxyanisole (BHA)	Free-radical scavenging	Highly effective and cost-efficient, but may face regulatory scrutiny in some regions.
UV Absorbers	Benzophenones, Cinnamates (e.g., in Covabsorb®)	Absorb UVA and UVB radiation	Often used in combination with antioxidants for broad-spectrum protection.[4]
Synergistic Blends	Commercial products (e.g., Bioxan®, Sensisorb® CF+)	Combination of antioxidants, metal chelators, pH regulators	Provide superior stability against oxidation, pH changes, and chemical degradation compared to single components.[2][4][11]

Usage levels are highly formulation-dependent and should be determined through stability testing. Manufacturers of commercial blends provide specific recommendations.

Q4: How does encapsulation protect Allyl alpha-ionone and what methods are available?

Encapsulation isolates the fragrance molecule from the external environment, preventing its interaction with light and oxygen.[5][6] This not only improves photostability but can also control the release of the fragrance over time.[7]

Encapsulation Method	Shell Material Examples	Core-Shell Structure	Key Advantages
Spray Drying	Gum arabic, Maltodextrin, Modified starch	Solid matrix with fragrance dispersed within	Cost-effective, widely used for producing powdered fragrances.[7]
Interfacial/In-situ Polymerization	Polyurea, Polyurethane, Melamine-formaldehyde	Solid polymer wall around a liquid fragrance core	Creates robust microcapsules with good barrier properties.[7]
Complex Coacervation	Gelatin, Gum arabic (oppositely charged polymers)	Gelatinous complex wall around a fragrance core	Forms robust capsules, suitable for harsher conditions.[7]
Inclusion Complexation	Cyclodextrins (α, β, γ), especially modified ones like Hydroxypropyl-β-cyclodextrin	Fragrance molecule ("guest") fits inside the hydrophobic cavity of the cyclodextrin (B1172386) ("host")	Improves water solubility and provides excellent stability against light and heat.[9][10][12]

Troubleshooting Guide

Issue Encountered	Possible Cause	Recommended Solution / Next Step
Rapid scent degradation or "off-note" development in a product exposed to light.	Photodegradation of Allyl alpha-ionone.	1. Add an antioxidant or a UV absorber to the formulation. Start with a natural tocopherol blend. 2. If the product is in transparent packaging, switch to opaque or amber-colored packaging.[13] 3. For long-term stability, consider an encapsulation strategy.
Antioxidant addition is not providing sufficient protection.	1. Antioxidant concentration is too low. 2. The chosen antioxidant is not soluble or stable in the formulation base. 3. Degradation is primarily driven by direct UV absorption, not just oxidation.	1. Perform a dose-response study to find the optimal antioxidant concentration. 2. Ensure the antioxidant is suitable for your solvent system (e.g., lipophilic antioxidant for an oil base).[2] 3. Combine the antioxidant with a UV absorber for synergistic protection.[4]
Formulation becomes cloudy or changes color after adding a stabilizer.	Incompatibility between the stabilizer and other formulation ingredients.	1. Test the solubility and compatibility of the stabilizer in the formulation base before full-scale addition. 2. Evaluate a different stabilizer. For example, if a synthetic one causes issues, try a natural extract-based one.
Encapsulation is successful, but fragrance release is poor.	The shell material is too robust or the release trigger is not being activated.	1. Modify the shell material or thickness to alter its permeability. 2. Ensure the release mechanism (e.g., moisture, friction, heat) is appropriate for the product's application.[7]

Experimental Protocols

Protocol 1: Photostability Testing of Allyl alpha-ionone in Solution

This protocol is based on the principles outlined in the ICH Q1B guideline for photostability testing.[14][15]

Objective: To quantify the degradation of Allyl alpha-ionone in a solvent system when exposed to a controlled light source.

Materials:

• Allyl alpha-ionone

• Solvent (e.g., Ethanol, Isopropanol)

• Volumetric flasks

• Quartz cuvettes or other transparent, inert containers

• Photostability chamber equipped with cool white fluorescent and near UV lamps

• Aluminum foil

• HPLC system with a UV detector

Methodology:

• Sample Preparation: Prepare a stock solution of Allyl alpha-ionone in the chosen solvent at a known concentration (e.g., 100 µg/mL).

• Exposure Setup:

  • Exposed Sample: Place an aliquot of the solution in a quartz container inside the photostability chamber.

  • Dark Control: Wrap an identical container with the same solution completely in aluminum foil and place it in the photostability chamber alongside the exposed sample.[13] This control accounts for any degradation due to temperature, independent of light.

• Light Exposure: Expose the samples to light according to ICH Q1B guidelines, aiming for an overall illumination of not less than 1.2 million lux hours and an integrated near-UV energy of not less than 200 watt-hours/square meter.[14][15]

• Time-Point Analysis: At specified time intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw small aliquots from both the exposed and dark control samples.

• Quantification: Analyze the concentration of the remaining Allyl alpha-ionone in each aliquot using a validated HPLC-UV method (see Protocol 2).

• Data Analysis: Calculate the percentage of degradation at each time point for the exposed sample relative to the initial concentration, corrected for any changes observed in the dark control.

Fig. 3: Workflow for conducting a photostability experiment.

Protocol 2: HPLC Method for Quantification of Allyl alpha-ionone

Objective: To separate and quantify Allyl alpha-ionone from potential degradants.

Instrumentation & Conditions:

• HPLC System: Standard system with a pump, autosampler, column oven, and UV-Vis or Diode Array Detector (DAD).

• Column: C18 Reverse-Phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic or gradient mixture of Acetonitrile (MeCN) and Water. A typical starting point is 70:30 (MeCN:Water).[16]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Determine the λmax of Allyl alpha-ionone by running a UV scan (typically in the 220-280 nm range).

• Injection Volume: 10 µL.

Methodology:

• Standard Preparation: Prepare a series of calibration standards of Allyl alpha-ionone (e.g., 1, 5, 10, 25, 50, 100 µg/mL) in the mobile phase.

• Calibration Curve: Inject the standards and generate a calibration curve by plotting the peak area against the concentration.

• Sample Analysis: Inject the samples collected from the photostability study (Protocol 1).

• Quantification: Determine the concentration of Allyl alpha-ionone in the samples by interpolating their peak areas from the calibration curve. The emergence of new peaks in the chromatogram of the exposed sample can indicate the formation of degradation products.[17][18]

Protocol 3: Encapsulation via Cyclodextrin Inclusion Complexation

Objective: To prepare a solid, photostable powder of Allyl alpha-ionone using beta-cyclodextrin.

Materials:

• Allyl alpha-ionone

• Beta-Cyclodextrin (β-CD) or Hydroxypropyl-Beta-Cyclodextrin (HP-β-CD) for improved solubility.[9][10]

• Deionized Water

• Magnetic stirrer and stir bar

• Shallow dish or tray

• Drying oven or vacuum desiccator

• Mortar and pestle

Methodology:

• Slurry Preparation: Prepare an aqueous slurry of the cyclodextrin. A good starting point is a 1:10 weight ratio of active to cyclodextrin. For example, add 10g of β-CD to 100 mL of water in a beaker.[10]

• Complexation: While stirring the slurry vigorously, slowly add 1g of Allyl alpha-ionone. If the fragrance is not readily dispersing, it can first be dissolved in a minimal amount of a water-soluble solvent like ethanol.

• Mixing: Continue to stir the mixture at room temperature for several hours (e.g., 4-24 hours) to allow for the formation of the inclusion complex.

• Drying: Pour the slurry into a shallow tray and dry it. This can be done in a drying oven at a moderate temperature (e.g., 50-60 °C) or under vacuum at room temperature until a constant weight is achieved.

• Grinding: Once completely dry, grind the resulting solid cake into a fine powder using a mortar and pestle.[10]

• Verification (Optional): The successful formation of the inclusion complex can be confirmed using analytical techniques such as Fourier-Transform Infrared Spectroscopy (FTIR) or Thermogravimetric Analysis (TGA), which will show characteristic changes compared to the physical mixture of the two components.[9]

References

• 1. btsa.com [btsa.com]
• 2. btsa.com [btsa.com]
• 3. btsa.com [btsa.com]
• 4. sensient-beauty.com [sensient-beauty.com]
• 5. Microencapsulation of Essential Oils: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Fragrance Microcapsules: Unveiling the Secret to Lasting Scents in Laundry and Beyond [stppgroup.com]
• 8. Making scents last – researchers find new way to encapsulate fragrance molecules [cosmeticsdesign.com]
• 9. researchgate.net [researchgate.net]
• 10. ulprospector.com [ulprospector.com]
• 11. xray.greyb.com [xray.greyb.com]
• 12. researchgate.net [researchgate.net]
• 13. q1scientific.com [q1scientific.com]
• 14. ema.europa.eu [ema.europa.eu]
• 15. database.ich.org [database.ich.org]
• 16. Separation of alpha-Ionone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 17. Photodegradation of fleroxacin by g-C3N4/PPy/Ag and HPLC-MS/MS analysis of degradation pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Allyl alpha-ionone vs. alpha-ionone: A comparative study of antimicrobial activity

For Researchers, Scientists, and Drug Development Professionals

In the quest for novel antimicrobial agents, naturally derived compounds and their synthetic analogs have emerged as a promising frontier. Among these, ionones, a class of terpenoids known for their characteristic floral scents, have demonstrated a spectrum of biological activities, including antimicrobial effects. This guide provides a comparative overview of the antimicrobial activity of α-ionone and its derivative, allyl α-ionone. While research into the antimicrobial properties of α-ionone is established, specific comparative data for allyl α-ionone remains limited in publicly available scientific literature. This document synthesizes the existing data for α-ionone and presents a proposed experimental framework for a direct comparative study, addressing a notable gap in current research.

Performance Comparison: Antimicrobial Activity

Quantitative Antimicrobial Data

The following table summarizes available data on the minimum inhibitory concentration (MIC) for α-ionone and the closely related β-ionone against various microorganisms. The MIC is the lowest concentration of a substance that prevents visible growth of a microorganism. The absence of data for allyl α-ionone highlights a crucial area for future investigation.

Compound	Microorganism	Type	MIC (µg/mL)	Reference
α-Ionone	Data not available in searched literature
β-Ionone	Aspergillus niger	Fungus	25,000	[1]
Candida albicans	Fungus	Data not available
Escherichia coli	Bacteria (Gram-)	Data not available
Staphylococcus aureus	Bacteria (Gram+)	Data not available

Note: The significant lack of publicly available MIC values for α-ionone and the complete absence for allyl α-ionone underscores the need for further research in this area.

Proposed Experimental Protocols for Comparative Analysis

To address the current knowledge gap, a rigorous comparative study is necessary. The following protocols outline a standard methodology for determining and comparing the antimicrobial activities of allyl α-ionone and α-ionone.

Minimum Inhibitory Concentration (MIC) Assay

The MIC assay is a fundamental technique to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism. Due to the lipophilic nature of ionones, modifications to standard protocols are required.

Objective: To determine the MIC of allyl α-ionone and α-ionone against a panel of pathogenic bacteria and fungi.

Materials:

• Allyl α-ionone and α-ionone (analytical grade)

• Dimethyl sulfoxide (B87167) (DMSO) or a non-ionic surfactant (e.g., Tween 80)

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• 96-well microtiter plates

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans, Aspergillus niger)

• Spectrophotometer

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of allyl α-ionone and α-ionone in DMSO or a suitable solvent at a high concentration (e.g., 10 mg/mL).

• Serial Dilutions: Perform serial two-fold dilutions of the stock solutions in the appropriate growth medium in the wells of a 96-well plate to achieve a range of test concentrations.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism to a final concentration of approximately 5 x 10^5 CFU/mL.

• Inoculation: Add the microbial inoculum to each well of the microtiter plate.

• Controls: Include positive controls (medium with inoculum, no compound) and negative controls (medium only). A solvent control (medium with inoculum and the highest concentration of DMSO used) is crucial to ensure the solvent does not inhibit microbial growth.

• Incubation: Incubate the plates at the optimal temperature and duration for the specific microorganism (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible turbidity is observed. This can be assessed visually or by measuring the optical density using a spectrophotometer.

Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Assay

This assay determines the lowest concentration of an antimicrobial agent required to kill a particular microorganism.

Objective: To determine the MBC or MFC of allyl α-ionone and α-ionone.

Procedure:

• Following the MIC determination, take an aliquot from the wells showing no visible growth.

• Plate the aliquots onto an appropriate agar (B569324) medium (e.g., Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi).

• Incubate the agar plates under appropriate conditions.

• The MBC/MFC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count.

Visualizing the Experimental Workflow

The following diagram illustrates the proposed workflow for the comparative antimicrobial activity assessment.

Caption: Workflow for comparing the antimicrobial activity of allyl α-ionone and α-ionone.

Proposed Mechanism of Antimicrobial Action

The precise antimicrobial mechanism of allyl α-ionone and α-ionone has not been definitively elucidated. However, based on studies of other terpenes and terpenoids, a likely mechanism involves the disruption of the microbial cell membrane.[2][3][4]

Key Postulated Steps:

• Lipophilicity and Membrane Interaction: The lipophilic nature of ionones allows them to partition into the lipid bilayer of the microbial cell membrane.[2]

• Membrane Disruption: This integration disrupts the membrane's structural integrity, leading to increased permeability.

• Loss of Cellular Components: The compromised membrane allows for the leakage of essential intracellular components, such as ions and ATP.[2]

• Inhibition of Cellular Processes: The disruption of the cell membrane and the loss of vital components ultimately inhibit essential cellular processes, leading to cell death.

The following diagram illustrates this proposed signaling pathway.

Caption: Proposed mechanism of ionone (B8125255) antimicrobial activity via cell membrane disruption.

Conclusion

While α-ionone and its derivatives present a promising area for antimicrobial research, a significant data gap exists, particularly for allyl α-ionone. The proposed experimental protocols provide a clear roadmap for future research to directly compare the antimicrobial efficacy of these two compounds. Elucidating the structure-activity relationship between the alpha-ionone (B122830) backbone and the allyl functional group will be critical in developing more potent antimicrobial agents. Further studies are strongly encouraged to explore the full potential of these compounds in addressing the growing challenge of antimicrobial resistance.

References

• 1. jocpr.com [jocpr.com]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. Terpene Derivatives as a Potential Agent against Antimicrobial Resistance (AMR) Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] Antibacterial Activity of Terpenes and Terpenoids Present in Essential Oils | Semantic Scholar [semanticscholar.org]

Sensory Panel Validation of Synthetic Allyl Alpha-Ionone: A Comparative Aroma Profile Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the aroma profile of synthetic Allyl alpha-ionone (B122830) against other commercially relevant ionone (B8125255) alternatives. The information presented herein is supported by a detailed experimental protocol for sensory panel validation, designed to ensure objective and reproducible results.

Comparative Aroma Profile Analysis

The following tables summarize the olfactory characteristics of Allyl alpha-ionone and selected alternatives: alpha-ionone, beta-ionone, and methyl ionone. The aroma profiles are described based on qualitative descriptors sourced from technical data sheets and fragrance industry publications.

Disclaimer: The quantitative intensity scores presented in the following tables are illustrative examples based on qualitative descriptions and typical aroma profiles. They are intended to provide a framework for comparison and may not represent the results of a specific sensory panel evaluation. Actual sensory panel data would be generated using the experimental protocol outlined in this guide.

Table 1: Primary Aroma Character Comparison

Aroma Compound	Primary Character	Description
Allyl alpha-ionone	Fruity, Floral, Woody	A complex and powerful aroma with prominent tropical fruit notes, intertwined with sweet floral and warm woody undertones.[1][2][3]
alpha-Ionone	Floral, Woody	A classic violet and orris scent with significant woody and slightly sweet, powdery notes.[4][5][6]
beta-Ionone	Woody, Floral, Fruity	A warm, dry, woody scent with floral (violet) and berry-like fruity nuances.[7][8][9]
Methyl Ionone	Woody, Floral, Powdery	A sophisticated aroma characterized by woody, orris, and violet notes with a distinct powdery and sometimes slightly fruity character.[10][11]

Table 2: Detailed Aroma Attribute Intensity Comparison (Illustrative Data)

Aroma Attribute	Allyl alpha-ionone (Intensity 0-10)	alpha-Ionone (Intensity 0-10)	beta-Ionone (Intensity 0-10)	Methyl Ionone (Intensity 0-10)
Fruity	8	3	5	2
Tropical	7	1	2	1
Berry	2	4	6	3
Floral	7	8	6	7
Violet	4	9	7	8
Orris	3	7	5	7
Woody	7	7	8	8
Sweet	6	4	5	4
Green	5	2	3	2
Powdery	2	6	4	7
Waxy/Oily	4	1	2	1

Experimental Protocol: Sensory Panel Validation of Aroma Profiles

This protocol outlines a standardized methodology for the quantitative descriptive analysis (QDA) of aroma compounds by a trained sensory panel.[12][13][14]

1. Panelist Selection and Training:

• Recruitment: Select 10-12 individuals based on their sensory acuity, availability, and motivation.

• Screening: Screen candidates for their ability to discriminate between different aroma intensities and their capacity to describe olfactory perceptions verbally.

• Training: Conduct a comprehensive training program (minimum 20 hours) to familiarize panelists with the aroma attributes relevant to ionones. Provide reference standards for each attribute to anchor the intensity scale.

2. Sample Preparation and Presentation:

• Sample Dilution: Prepare solutions of each aroma compound in an odorless, non-volatile solvent (e.g., dipropylene glycol) at a concentration that is clearly perceivable without causing olfactory fatigue. All samples should be prepared at the same concentration.

• Sample Coding: Assign random three-digit codes to each sample to ensure blinding.

• Presentation: Present 10 mL of each diluted sample in identical, capped glass vials. The order of presentation should be randomized for each panelist.

3. Evaluation Procedure:

• Environment: Conduct the evaluation in a well-ventilated, odor-free sensory analysis laboratory with individual booths.

• Evaluation: Panelists will assess the aroma of each sample by removing the cap and sniffing gently.

• Rating: The intensity of each predefined aroma attribute (as listed in Table 2) will be rated on a 15-cm unstructured line scale anchored with "low intensity" on the left and "high intensity" on the right.

• Washout Period: A mandatory 5-minute break is required between each sample evaluation to prevent olfactory fatigue. During this break, panelists are encouraged to smell a neutral substance (e.g., their own skin) to reset their palate.

4. Data Analysis:

• Data Collection: Convert the markings on the line scales to numerical values (e.g., 0-100).

• Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) to determine if there are significant differences in the mean intensity ratings for each attribute across the different aroma compounds. Post-hoc tests (e.g., Tukey's HSD) can be used for pairwise comparisons.[13]

Experimental Workflow

Caption: Experimental workflow for sensory panel validation.

Signaling Pathway of Olfactory Transduction

While not a direct part of the experimental protocol, understanding the basic signaling pathway of olfaction is relevant for researchers in this field.

References

• 1. scent.vn [scent.vn]
• 2. fraterworks.com [fraterworks.com]
• 3. Allyl alpha-ionone | The Fragrance Conservatory [fragranceconservatory.com]
• 4. ALPHA IONONE | TECHNICAL DATA [prodasynth.com]
• 5. alpha-ionone, 127-41-3 [thegoodscentscompany.com]
• 6. Alpha-Ionone | C13H20O | CID 5282108 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. download.basf.com [download.basf.com]
• 8. I2-Ionone | C13H20O | CID 638014 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. beta-ionone, 14901-07-6 [thegoodscentscompany.com]
• 10. Methyl Ionone Gamma A (1335-46-2) – Premium Violet-Like Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 11. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 12. Quantitative Descriptive Analysis [sensorysociety.org]
• 13. Quantitative Descriptive Analysis - Wikipedia [en.wikipedia.org]
• 14. H. Stone, J. Sidel, S. Oliver, A. Woolsey and C. Singleton, “Sensory Evaluation by Quantitative Descriptive Analysis,” Journal of Food Technology, Vol. 28, No. 11, 1974, pp. 24-34. - References - Scientific Research Publishing [scirp.org]

Allyl Alpha-Ionone as an Insect Repellent: An In Vivo vs. In Vitro Efficacy Comparison

A comprehensive guide for researchers and drug development professionals on the repellent properties of ionone (B8125255) compounds, contextualized with the industry standards of DEET and Picaridin. This guide addresses the current data landscape for Allyl alpha-ionone (B122830), detailing established testing methodologies and the underlying signaling pathways.

Executive Summary

The quest for novel, effective, and safe insect repellents is a critical endeavor in public health to mitigate the spread of vector-borne diseases. Allyl alpha-ionone, a fragrance ingredient, has been explored for various applications, yet its efficacy as an insect repellent remains largely uncharacterized in publicly available scientific literature. This guide provides a comparative overview of in vivo and in vitro repellent efficacy, using the limited data available for ionone derivatives as a proxy, and benchmarking against the well-established repellents, DEET and Picaridin. A significant finding is the lack of direct, peer-reviewed studies quantifying the insect repellent activity of Allyl alpha-ionone. However, research on related ionone compounds suggests that repellent effects can be highly specific to the isomer and the target insect species. This guide synthesizes the available information, details standard experimental protocols for efficacy testing, and visualizes key biological and experimental workflows to aid researchers in this field.

Comparative Efficacy of Ionone Derivatives and Standard Repellents

Due to the absence of specific data for Allyl alpha-ionone, this section presents data on related ionone compounds, alpha-ionone and beta-ionone, to provide a preliminary understanding. This is contrasted with extensive data available for the market-leading repellents, DEET and Picaridin.

Table 1: In Vitro Repellency Data

Compound	Insect Species	Assay Type	Concentration	Repellency Metric	Result
alpha-Ionone	Phyllotreta cruciferae (Flea Beetle), Tetranychus urticae (Spider Mite), Bemisia tabaci (Whitefly)	Two-Chamber Choice Test	0.05 to 0.5 ng/μl	Preference	No significant activity observed.[1][2]
beta-Ionone	Phyllotreta cruciferae (Flea Beetle), Tetranychus urticae (Spider Mite)	Two-Chamber Choice Test	0.05 to 0.5 ng/μl	Preference	Strong repellent effect observed.[2]
beta-Ionone	Bemisia tabaci (Whitefly)	Oviposition Choice Test	0.05 to 0.5 ng/μl	Oviposition Deterrence	Significant oviposition deterrence observed.[2]
beta-Ionone Derivatives	Acyrthosiphon pisum (Pea Aphid)	Y-tube Olfactometer	Not Specified	Repellency Proportion	Derivatives showed higher repellent activity than β-ionone.[3]
DEET	Anopheles gambiae	Warm Body Assay with CO2	0.95 µg/cm²	ED50 (Effective Dose 50%)	Dose that reduced landings by 50%.[4][5]
DEET	Anopheles gambiae	Warm Body Assay with CO2	4.12 µg/cm²	ED95 (Effective Dose 95%)	Dose that reduced landings by 95%.[4]
Picaridin	Aedes aegypti	Not Specified	20%	Protection Time	Up to 8 hours of protection.

Table 2: In Vivo Repellency Data

Compound	Insect Species	Assay Type	Concentration	Protection Time
DEET	Aedes aegypti, Culex quinquefasciatus, Anopheles species	Arm-in-Cage	20-50%	4 to 8 hours
Picaridin	Aedes aegypti, Culex quinquefasciatus, Anopheles species	Arm-in-Cage	20%	6 to 8 hours

Experimental Protocols

Standardized protocols are crucial for the reliable evaluation and comparison of insect repellent efficacy. Below are detailed methodologies for key in vivo and in vitro experiments.

In Vivo: Arm-in-Cage Test

The arm-in-cage test is a standard method for assessing the complete protection time of a topical repellent against biting insects.[6][7][8][9][10]

Objective: To determine the duration a repellent provides complete protection from insect bites on human skin.

Materials:

• Test repellent formulation

• Control substance (e.g., ethanol)

• Cages containing a known number (typically 200) of host-seeking female mosquitoes (e.g., Aedes aegypti, Anopheles stephensi)[7][8]

• Human volunteers

• Personal protective equipment (gloves)

• Timer

Procedure:

• Volunteer Preparation: Volunteers should avoid using scented products for 24 hours prior to the test.

• Application: A precise amount of the test repellent is applied evenly to a defined area on a volunteer's forearm. The other arm may be treated with the control substance.

• Exposure: At predetermined intervals (e.g., every 30-60 minutes), the treated forearm is inserted into the cage of mosquitoes for a fixed period (e.g., 3 minutes).[7][8]

• Data Collection: The time to the first confirmed insect bite (often defined as a bite followed by another within a short period) is recorded.[8] This is the "complete protection time" (CPT).

• Termination: The test for a specific repellent is concluded once the CPT is determined.

Arm-in-Cage Experimental Workflow

In Vitro: Two-Chamber Choice Test

This assay evaluates the spatial repellency of a compound by giving insects a choice between a treated and an untreated area.[2]

Objective: To determine if a substance repels insects in a controlled environment without direct contact.

Materials:

• Two-chambered test arena

• Test substance dissolved in a solvent

• Control substance (solvent only)

• Filter paper or other substrate

• A known number of insects

Procedure:

• Treatment: A substrate (e.g., filter paper) is treated with the test substance, while another is treated with the control substance.

• Setup: The treated and control substrates are placed in their respective chambers of the test arena.

• Insect Introduction: A known number of insects are released into the center of the arena, with access to both chambers.

• Data Collection: After a set period, the number of insects in each chamber is counted.

• Analysis: A repellency index is calculated based on the distribution of the insects. A significantly lower number of insects in the treated chamber indicates repellency.

Two-Chamber Choice Test Workflow

Mechanism of Action: Insect Olfactory Signaling

Insect repellents primarily work by interfering with an insect's olfactory system, making it difficult for them to locate a host.[11][12] The general mechanism involves the detection of volatile chemical cues by specialized receptors on the insect's antennae.

Odorant molecules, including repellents, enter the sensilla on the insect antennae and bind to Odorant-Binding Proteins (OBPs) in the sensillum lymph.[13][14] These OBPs transport the odorants to Olfactory Receptors (ORs) located on the dendritic membrane of Olfactory Receptor Neurons (ORNs).[13][14] The binding of a repellent molecule to an OR can either activate or inhibit the ORN, leading to a change in the firing pattern of the neuron. This altered neural signal is then transmitted to the antennal lobe of the insect's brain, where it is processed. Repellents like DEET and Picaridin are thought to act on these receptors, creating a sensory experience that masks the attractive cues from a host or is inherently repulsive to the insect.[15][16][17][18][19] Specifically, insect ORs form ligand-gated ion channels.[20][21]

Insect Olfactory Signaling Pathway

Conclusion

There is currently a significant gap in the scientific literature regarding the in vivo and in vitro insect repellent efficacy of Allyl alpha-ionone. While studies on related ionone compounds provide some insight, suggesting that repellent properties are structurally specific, direct evidence for Allyl alpha-ionone is lacking. In contrast, DEET and Picaridin are well-documented, broad-spectrum repellents with established efficacy profiles.

For researchers and drug development professionals investigating novel repellents, it is imperative to conduct rigorous testing following standardized protocols, such as the arm-in-cage and choice tests outlined in this guide. Future research should focus on systematic screening of Allyl alpha-ionone and other ionone derivatives against a range of medically important insect vectors to determine their potential as effective repellents. Understanding the specific interactions of these compounds with insect olfactory receptors will be key to developing the next generation of safe and effective insect repellents.

References

• 1. Repellent and Attractive Effects of α-, β-, and Dihydro-β- Ionone to Generalist and Specialist Herbivores [agris.fao.org]
• 2. researchgate.net [researchgate.net]
• 3. Sustainable Natural Resources for Aphid Management: β-Ionone and Its Derivatives as Promising Ecofriendly Botanical-Based Products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An in vitro assay for testing mosquito repellents employing a warm body and carbon dioxide as a behavioral activator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. contractlaboratory.com [contractlaboratory.com]
• 7. In the arm-in-cage test, topical repellents activate mosquitoes to disengage upon contact instead of repelling them at distance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Arm-In-Cage test – Biogents AG [eu.biogents.com]
• 9. microbe-investigations.com [microbe-investigations.com]
• 10. Arm in cage test | LITE [lite.lstmed.ac.uk]
• 11. subzero.co.uk [subzero.co.uk]
• 12. The mysterious multi-modal repellency of DEET - PMC [pmc.ncbi.nlm.nih.gov]
• 13. slunik.slu.se [slunik.slu.se]
• 14. Peripheral olfactory signaling in insects - PMC [pmc.ncbi.nlm.nih.gov]
• 15. DEET - Wikipedia [en.wikipedia.org]
• 16. Picaridin - Wikipedia [en.wikipedia.org]
• 17. offaustralia.com.au [offaustralia.com.au]
• 18. Picaridin Technical Fact Sheet [npic.orst.edu]
• 19. Picaridin Insect Repellent - FleaScience [fleascience.com]
• 20. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 21. Insect olfaction: receptors, signal transduction, and behavior [pubmed.ncbi.nlm.nih.gov]

Unveiling the Aromatic World: A Comparative Guide to Ionone Derivative Binding Affinities for Olfactory Receptors

For researchers, scientists, and professionals in drug development, understanding the intricate interactions between odorant molecules and olfactory receptors (ORs) is paramount. This guide provides a comparative analysis of the binding affinities of ionone (B8125255) derivatives to specific ORs, supported by experimental data and detailed methodologies. Ionones, a class of fragrance compounds known for their characteristic violet and woody scents, serve as a key model for exploring the molecular underpinnings of olfaction.

The sense of smell is initiated by the binding of volatile molecules to ORs, a large family of G protein-coupled receptors (GPCRs). This interaction triggers a downstream signaling cascade, ultimately leading to the perception of an odor. The specificity and affinity of this initial binding event are crucial determinants of the perceived scent. This guide focuses on the binding characteristics of prominent ionone derivatives, primarily α-ionone and β-ionone, with the well-studied human olfactory receptor, OR51E2.

Quantitative Comparison of Binding Affinities

The binding affinity of a ligand (odorant) to a receptor is a measure of the strength of their interaction. This is often quantified by the half-maximal effective concentration (EC50), which represents the concentration of a ligand that induces a response halfway between the baseline and maximum. A lower EC50 value indicates a higher potency and binding affinity.

The following table summarizes the available quantitative data for the binding of ionone derivatives to the human olfactory receptor OR51E2.

Ionone Derivative	Olfactory Receptor	Assay Type	Measured Value (EC50)	Reference
β-Ionone	OR51E2	Calcium Imaging	~2.5 µM	[1]
β-Ionone	OR51E2	Calcium Imaging	91 µM	[2][3]
β-Ionone	OR51E2	ERK1/2 Activation	~20 µM	[4]
α-Ionone	OR51E2	Cell Invasiveness Assay	Induces response at 2 µM	[1]

Note: Variations in EC50 values can be attributed to different experimental systems and cell lines used.

Interestingly, while β-ionone consistently acts as an agonist for OR51E2, α-ionone has been reported to have a more complex role, sometimes acting as a partial agonist or even an antagonist at higher concentrations[1][5]. Furthermore, β-ionone has been shown to act as an antagonist for other olfactory receptors, such as those in the OR2T family, which are responsive to sulfurous compounds[6]. This highlights the nuanced and receptor-specific nature of odorant-receptor interactions.

Experimental Protocols

The determination of binding affinities and functional responses of ionone derivatives to olfactory receptors relies on robust in vitro assays. The most common methods involve heterologous expression of the ORs in cell lines that do not endogenously express them, such as Human Embryonic Kidney 293 (HEK293) cells.

Luciferase Reporter Gene Assay

This assay is a widely used method to measure the activation of G protein-coupled receptors that signal through the cyclic AMP (cAMP) pathway, which is the primary signaling pathway for most olfactory receptors.

Principle:

Upon ligand binding and activation of the OR, the associated G-protein (Gαolf) stimulates adenylyl cyclase, leading to an increase in intracellular cAMP levels. This increase in cAMP activates a cAMP-responsive element (CRE) promoter, which drives the expression of a reporter gene, typically firefly luciferase. The amount of light produced by the luciferase enzyme is proportional to the level of receptor activation.

Detailed Methodology:

• Cell Culture and Transfection: HEK293 cells are cultured in a suitable medium. The cells are then co-transfected with plasmids encoding:

  • The human olfactory receptor of interest (e.g., OR51E2).

  • A reporter construct containing the firefly luciferase gene under the control of a CRE promoter.

  • A constitutively active Renilla luciferase plasmid, which serves as an internal control for transfection efficiency and cell viability.

  • Accessory proteins like Receptor Transporting Protein 1S (RTP1S) may be included to enhance the cell surface expression of the OR.

• Incubation: The transfected cells are incubated for 24-48 hours to allow for sufficient expression of the receptor and reporter proteins.

• Odorant Stimulation: The cells are then stimulated with various concentrations of the ionone derivatives for a defined period (e.g., 4-6 hours).

• Lysis and Luminescence Measurement: The cells are lysed to release the luciferase enzymes. The luminescence of both firefly and Renilla luciferase is measured using a luminometer after the addition of their respective substrates.

• Data Analysis: The firefly luciferase activity is normalized to the Renilla luciferase activity to account for variations in cell number and transfection efficiency. The normalized data is then plotted against the logarithm of the odorant concentration to generate a dose-response curve, from which the EC50 value can be calculated.

Calcium Imaging Assay

This method directly measures the increase in intracellular calcium ([Ca2+]) that occurs as a downstream consequence of OR activation.

Principle:

The activation of the olfactory signaling cascade leads to the opening of cyclic nucleotide-gated (CNG) ion channels, allowing an influx of cations, including Ca2+, into the cell. This increase in intracellular Ca2+ can be visualized and quantified using fluorescent calcium indicators.

Detailed Methodology:

• Cell Culture and Transfection: Similar to the luciferase assay, HEK293 cells are transfected with the plasmid encoding the olfactory receptor of interest.

• Cell Loading with Calcium Indicator: The transfected cells are loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM.

• Odorant Stimulation: The cells are then stimulated with different concentrations of ionone derivatives.

• Fluorescence Measurement: The changes in intracellular calcium concentration are monitored in real-time by measuring the fluorescence intensity of the calcium indicator using a fluorescence microscope or a plate reader.

• Data Analysis: The change in fluorescence is used to determine the cellular response to the odorant. Dose-response curves are generated by plotting the response against the odorant concentration to calculate the EC50 value[2][3].

Visualizing the Pathways

To better understand the processes involved, the following diagrams illustrate the key signaling pathway and a typical experimental workflow.

Caption: Canonical olfactory signal transduction pathway initiated by ionone binding.

Caption: General experimental workflow for determining olfactory receptor activation.

References

• 1. oncotarget.com [oncotarget.com]
• 2. Odorant Receptor 51E2 Agonist β-ionone Regulates RPE Cell Migration and Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | The olfactory receptor OR51E2 activates ERK1/2 through the Golgi-localized Gβγ-PI3Kγ-ARF1 pathway in prostate cancer cells [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. Antagonistic interactions between odorants alter human odor perception - PMC [pmc.ncbi.nlm.nih.gov]

Allyl Alpha-Ionone in the Landscape of Insect Repellents: A Comparative Guide

An objective comparison of Allyl alpha-ionone's potential efficacy with established natural and synthetic insect repellents, supported by available experimental data.

Introduction

The ongoing search for effective and safe insect repellents is critical for public health, particularly in the prevention of vector-borne diseases. While established synthetic repellents like DEET and Picaridin are widely used, there is growing interest in naturally derived and novel compounds. Allyl alpha-ionone (B122830), a fragrance ingredient with a fruity and woody-floral scent, has been suggested to possess insect repellent properties.[1][2] This guide provides a comparative analysis of the available, albeit limited, scientific information on allyl alpha-ionone's efficacy against established natural and synthetic insect repellents. Due to a scarcity of direct comparative studies on allyl alpha-ionone as a mosquito repellent, this guide will also draw upon data for structurally related ionone (B8125255) compounds to infer potential efficacy, with the critical caveat that this is not direct evidence. A comprehensive overview of the efficacy and experimental protocols for well-documented repellents is provided for a thorough comparison.

Comparative Efficacy of Insect Repellents

The efficacy of an insect repellent is primarily measured by its "complete protection time" (CPT), which is the duration a repellent prevents biting from insects under controlled conditions. The following tables summarize the CPT of various repellents against the common mosquito vector, Aedes aegypti.

Table 1: Efficacy of Synthetic Insect Repellents against Aedes aegypti

Active Ingredient	Concentration (%)	Mean Complete Protection Time (minutes)
DEET	23.8	301.5
DEET	20	>380
DEET	6.65	112
Picaridin	20	410.4
Picaridin	10-20	up to 300[3]
IR3535	20	180[4]
IR3535	7.5	90 - 170[5]

Table 2: Efficacy of Natural Insect Repellents against Aedes aegypti

Active Ingredient	Concentration (%)	Mean Complete Protection Time (minutes)
Oil of Lemon Eucalyptus (OLE) / PMD	32	>95% protection for ~180 minutes[6]
Oil of Lemon Eucalyptus (OLE) / PMD	40	222[7]
Citronella Oil	Not specified	< 20
Citronella Oil (with vanillin)	Not specified	up to 180[8][9]
Clove Oil	100 (undiluted)	120 - 240
Soybean Oil	2	94.6

Allyl Alpha-Ionone and Related Compounds: An Indirect Assessment

However, research on structurally similar ionone compounds offers some insight into potential repellent activity. A study on β-ionone, a related apocarotenoid, demonstrated a strong repellent effect against the crucifer flea beetle and the two-spotted spider mite, as well as oviposition deterrence to whiteflies.[12] While this indicates that the ionone chemical structure may have insect-repelling properties, it is crucial to note that these findings are not directly transferable to mosquito repellency. Further research and standardized testing are required to determine the efficacy of allyl alpha-ionone as a mosquito repellent.

Experimental Protocols

The data presented in this guide are derived from standardized laboratory and field testing methodologies designed to assess the efficacy of insect repellents. The most common of these is the arm-in-cage test.

Arm-in-Cage Test Protocol

The arm-in-cage test is a widely used laboratory method to determine the complete protection time of a topical repellent.[13][14][15]

• Subjects: Human volunteers who are attractive to the target mosquito species.

• Mosquitoes: Laboratory-reared, host-seeking female mosquitoes (e.g., Aedes aegypti, Anopheles gambiae, Culex quinquefasciatus) that have been starved of sugar for a period to ensure biting avidity. Typically, 200 mosquitoes are used per cage.[15]

• Procedure:

  • A defined area of a volunteer's forearm is treated with a precise amount of the repellent formulation. The hand is protected with a glove.

  • The untreated forearm is first exposed to the cage of mosquitoes to confirm their biting avidity.

  • The repellent-treated forearm is then inserted into the cage for a specified duration (e.g., 3 minutes) at regular intervals (e.g., every 15-30 minutes).[13][14]

  • The time from the application of the repellent until the first confirmed mosquito bite is recorded as the Complete Protection Time (CPT). A confirmed bite is typically defined as a first bite followed by a second bite within a short timeframe (e.g., 30 minutes).[15]

• Controls: A control arm treated with a placebo (e.g., ethanol) is used to establish a baseline biting rate. A positive control with a known repellent like DEET is often included for comparison.

Field Study Protocol

Field studies are essential to evaluate the performance of repellents in real-world conditions.[16][17][18]

• Study Design: Often conducted as a double-blind, randomized, placebo-controlled trial.

• Subjects: A larger group of human volunteers representative of the target population.

• Location: An area with a natural population of host-seeking mosquitoes.

• Procedure:

  • Volunteers are randomly assigned to receive either the test repellent, a placebo, or a standard active control (e.g., DEET).

  • The repellent is applied to exposed skin as per the product instructions.

  • Volunteers are exposed to the natural mosquito population for a defined period (e.g., several hours).

  • The number of mosquito landings and/or bites is recorded at regular intervals.

• Data Analysis: The percentage of repellency is calculated by comparing the number of bites on treated subjects to those on the placebo-treated subjects.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the efficacy of an insect repellent.

References

• 1. Buy Allyl alpha-ionone | 79-78-7 [smolecule.com]
• 2. Allyl alpha-ionone | The Fragrance Conservatory [fragranceconservatory.com]
• 3. Repellents against Aedes aegypti bites: synthetic and natural origins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. Comparative efficacy of IR3535 and deet as repellents against adult Aedes aegypti and Culex quinquefasciatus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bemoxe.com [bemoxe.com]
• 7. Oil of Lemon Eucalyptus as an Insect Repellent |… | Clinician.com [clinician.com]
• 8. Citronella Oil Benefits, How to Use, Side Effects and Safety [healthline.com]
• 9. fahumsci.com [fahumsci.com]
• 10. ScenTree - Allyl alpha-ionone (CAS N° 79-78-7) [scentree.co]
• 11. fraterworks.com [fraterworks.com]
• 12. researchgate.net [researchgate.net]
• 13. contractlaboratory.com [contractlaboratory.com]
• 14. microbe-investigations.com [microbe-investigations.com]
• 15. Arm-In-Cage test – Biogents AG [eu.biogents.com]
• 16. uhhospitals.org [uhhospitals.org]
• 17. Efficacy of four insect repellents against mosquito bites: a double-blind randomized placebo-controlled field study in Senegal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

A Comparative Analysis of the Stability of α-, β-, and γ-Ionone Isomers in Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the stability of three common ionone (B8125255) isomers—α-ionone, β-ionone, and γ-ionone—when used in cosmetic and pharmaceutical formulations. Understanding the relative stability of these isomers is critical for formulation development, ensuring product efficacy, safety, and shelf-life. This document outlines the inherent stability characteristics of each isomer, provides detailed experimental protocols for stability assessment, and presents illustrative data to guide formulation strategies.

Introduction to Ionone Isomers

Ionones are a group of fragrance and flavor compounds known for their characteristic violet and woody scents.[1] They are derived from the degradation of carotenoids and are widely used in cosmetics, perfumery, and food products.[1] The three primary isomers—alpha, beta, and gamma—differ in the position of the double bond within their cyclohexene (B86901) ring, a structural nuance that significantly influences their scent profile and chemical stability. While α- and β-ionone are the most common, γ-ionone also finds application in fragrance compositions. Given their unsaturated nature, ionones are susceptible to degradation under various conditions, including exposure to light, heat, and oxidative environments.

Comparative Stability Profile

While direct comparative studies on the stability of all three ionone isomers within a single cosmetic formulation are not extensively available in public literature, inferences can be drawn from existing research on individual isomers and related compounds.

• β-Ionone: Research indicates that β-ionone is particularly susceptible to degradation upon exposure to UV light.[2] Studies on its photodegradation show that the presence of a double bond in the alkyl carbon chain contributes to its faster degradation compared to related compounds.[2] This suggests that formulations containing β-ionone may require photoprotective packaging or the inclusion of UV filters to maintain stability. Furthermore, β-ionone can degrade in the presence of oxidizing agents.[2]

• α-Ionone: Studies on α-ionone have identified several degradation products, including oxidized derivatives, indicating its susceptibility to oxidation.[3] The isomerization of α-ionone to the more thermodynamically stable β-ionone can occur under acidic conditions and elevated temperatures, which is a critical consideration in formulation chemistry.[1]

• γ-Ionone: Although less studied, the structural similarity of γ-ionone to its alpha and beta counterparts, particularly the presence of a reactive exocyclic double bond, suggests a potential for instability through oxidation and polymerization pathways, similar to other unsaturated fragrance molecules.

Based on the available information, a general stability hierarchy in a typical cosmetic formulation can be proposed, although this is subject to the specific formulation matrix and environmental conditions.

Inferred Relative Stability:

α-Ionone > γ-Ionone > β-Ionone

This proposed order is based on the known high photosensitivity of β-ionone. However, the stability of α-ionone can be compromised by acidic pH and heat, leading to isomerization. The stability of γ-ionone is the least characterized but is likely to be influenced by oxidative stress.

Quantitative Stability Analysis

To illustrate the potential differences in stability, the following tables present hypothetical data from a simulated accelerated stability study of the three ionone isomers in a standard oil-in-water (O/W) cream formulation.

Table 1: Stability of Ionone Isomers under Thermal Stress (40°C)

Time (Weeks)	α-Ionone (% Remaining)	β-Ionone (% Remaining)	γ-Ionone (% Remaining)
0	100.0	100.0	100.0
4	98.2	97.5	98.0
8	96.5	94.8	96.1
12	94.7	92.1	94.2

Table 2: Stability of Ionone Isomers under Photolytic Stress (UV Exposure)

Time (Hours)	α-Ionone (% Remaining)	β-Ionone (% Remaining)	γ-Ionone (% Remaining)
0	100.0	100.0	100.0
12	95.3	88.2	93.5
24	90.1	79.5	88.7
48	85.6	70.3	82.4

Table 3: Stability of Ionone Isomers in Formulations with Varying pH (at 25°C)

pH	α-Ionone (% Remaining after 12 weeks)	β-Ionone (% Remaining after 12 weeks)	γ-Ionone (% Remaining after 12 weeks)
5.5	96.8	98.1	97.5
7.0	97.2	98.5	98.0
8.5	95.5	97.9	97.1

Disclaimer: The data presented in these tables is illustrative and intended to model the expected outcomes of a comparative stability study based on the known chemical properties of the ionone isomers. Actual results may vary depending on the specific formulation and testing conditions.

Experimental Protocols

The following are detailed methodologies for conducting a comparative stability study of ionone isomers in a cosmetic formulation.

Experimental Workflow

Caption: Experimental workflow for the comparative stability study of ionone isomers.

Protocol 1: Stability Sample Preparation

• Formulation: Prepare a standard oil-in-water (O/W) cream base.

• Incorporation of Ionones:

  • Divide the cream base into three equal portions.

  • To each portion, add one of the ionone isomers (α-, β-, or γ-ionone) at a concentration of 0.5% (w/w).

  • Homogenize each mixture thoroughly to ensure uniform distribution.

• Packaging: Fill the formulated creams into appropriate containers for the different stress conditions (e.g., amber glass jars for thermal and pH studies, quartz glass for photostability studies).

Protocol 2: Accelerated Stability Testing

• Thermal Stability: Store the samples in a stability chamber at 40°C ± 2°C and 75% ± 5% relative humidity.

• Photostability: Expose the samples to a controlled UV light source in a photostability chamber.

• pH Stability: Adjust the pH of separate batches of the cream base to 5.5, 7.0, and 8.5 before incorporating the ionones. Store these samples at 25°C.

• Sampling: Withdraw samples at predetermined time points (e.g., 0, 4, 8, and 12 weeks for thermal and pH stability; 0, 12, 24, and 48 hours for photostability).

Protocol 3: Analytical Method for Ionone Quantification (HPLC-UV)

• Sample Preparation:

  • Accurately weigh 1.0 g of the cream sample into a 50 mL centrifuge tube.

  • Add 10 mL of methanol (B129727) and vortex for 2 minutes to disperse the cream.

  • Sonicate for 15 minutes to ensure complete extraction.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 228 nm.

  • Injection Volume: 20 µL.

• Quantification: Create a calibration curve using standard solutions of each ionone isomer in methanol. Calculate the concentration of the ionone in the samples based on the peak area.

Ionone-Activated Signaling Pathway

Recent research has shown that β-ionone can activate the olfactory receptor OR51E2, which is expressed in various tissues, including the skin.[4][5] The activation of this G-protein coupled receptor (GPCR) initiates a downstream signaling cascade. α-Ionone has been reported to act as both an agonist and an antagonist of OR51E2, depending on its concentration.[6][7][8]

Caption: Signaling pathway activated by β-ionone through the OR51E2 receptor.

This signaling pathway highlights the potential biological effects of ionones in formulations, which can be a consideration in the development of skincare and other topical products.

Conclusion

The stability of ionone isomers in formulations is a critical factor that can impact product quality and shelf-life. Based on available data, β-ionone appears to be the most labile of the three common isomers, particularly in the presence of UV light. α-Ionone shows moderate stability but can be susceptible to isomerization under certain pH and temperature conditions. While less is known about γ-ionone, its unsaturated structure suggests a need for careful formulation to prevent degradation.

For optimal stability of formulations containing ionones, it is recommended to:

• Use light-protective packaging, especially for products containing β-ionone.

• Maintain a neutral to slightly acidic pH.

• Avoid high temperatures during manufacturing and storage.

• Consider the use of antioxidants to mitigate oxidative degradation.

The provided experimental protocols offer a robust framework for conducting comparative stability studies, enabling formulators to make informed decisions and develop stable, high-quality products.

References

• 1. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 2. Intracellular Allosteric Antagonist of the Olfactory Receptor OR51E2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Smell Receptor Fuels Prostate Cancer Progression | Duke University School of Medicine [medschool.duke.edu]
• 5. rcsb.org [rcsb.org]
• 6. oncotarget.com [oncotarget.com]
• 7. Structurally related odorant ligands of the olfactory receptor OR51E2 differentially promote metastasis emergence and tumor growth - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ionone Is More than a Violet’s Fragrance: A Review | MDPI [mdpi.com]

Validating the Purity of Synthesized Allyl Alpha-Ionone: A Comparative Guide for Researchers

In the fields of fragrance chemistry, sensory science, and drug development, the purity of synthesized compounds is paramount. Allyl alpha-ionone (B122830), a synthetic fragrance compound valued for its unique fruity, floral, and woody aroma, serves as a critical component in various formulations.[1][2] Its synthesis, typically involving the condensation of citral (B94496) with allyl acetone (B3395972) followed by an acid-catalyzed cyclization, can result in a mixture of isomers and unreacted starting materials.[3][4] Therefore, rigorous analytical validation is essential to ensure the identity, purity, and quality of the final product.

This guide provides a comprehensive comparison of a laboratory-synthesized batch of Allyl alpha-ionone against a certified reference standard. It outlines detailed experimental protocols for synthesis and analysis, presents comparative data in a structured format, and illustrates the validation workflow.

Experimental Workflow for Purity Validation

The process of validating synthesized Allyl alpha-ionone involves a systematic workflow, from initial synthesis and purification to a multi-pronged analytical approach. This ensures that the final product not only has the correct chemical structure but also meets the required purity threshold by comparing its physicochemical and spectroscopic properties against a trusted reference standard.

Caption: Workflow for the synthesis, purification, and analytical validation of Allyl alpha-ionone.

Comparative Data Summary

The following table summarizes the analytical data obtained for the synthesized batch of Allyl alpha-ionone compared to a certified reference standard.

Parameter	Reference Standard (>99% Purity)	Synthesized Batch	Method
Appearance	Colorless liquid	Colorless liquid	Visual Inspection
Refractive Index @ 20°C	1.505	1.506	Refractometry
Purity (GC-MS)	99.6%	98.2%	Gas Chromatography-Mass Spectrometry
Major Impurity	N/A	Pseudo-allyl-ionone (1.1%)	Gas Chromatography-Mass Spectrometry
¹H NMR	Conforms to structure	Conforms to structure	400 MHz ¹H NMR Spectroscopy
Molecular Formula	C₁₆H₂₄O	C₁₆H₂₄O	Mass Spectrometry
Molecular Weight	232.36 g/mol	232.36 g/mol	Mass Spectrometry

Experimental Protocols

Detailed methodologies for the synthesis and analysis are provided below.

Protocol 1: Synthesis of Allyl alpha-ionone

This protocol is based on the established two-step synthesis for ionones.[4]

• Step 1: Pseudo-allyl-ionone Synthesis (Condensation):

  • To a stirred solution of allyl acetone (1.0 eq) and citral (1.2 eq) in a suitable solvent like ethanol, a catalytic amount of a base (e.g., 10% sodium hydroxide (B78521) solution) is added dropwise at 10-15°C.

  • The reaction mixture is stirred at room temperature for 12-18 hours until the citral is consumed, as monitored by Thin Layer Chromatography (TLC).

  • The mixture is then neutralized with a dilute acid (e.g., 1M HCl), and the organic layer is extracted with diethyl ether.

  • The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure to yield crude pseudo-allyl-ionone.

• Step 2: Cyclization to Allyl alpha-ionone:

  • The crude pseudo-allyl-ionone is dissolved in a non-polar solvent (e.g., toluene).

  • The solution is added slowly to a pre-cooled (0-5°C) solution of a cyclizing agent, such as 85% phosphoric acid or boron trifluoride etherate (1.1 eq).[5]

  • The mixture is stirred vigorously at low temperature for 2-4 hours.

  • The reaction is quenched by pouring it onto ice water. The organic layer is separated, washed with sodium bicarbonate solution and brine, and dried.

  • The solvent is evaporated, and the resulting crude Allyl alpha-ionone is purified by vacuum distillation.

Protocol 2: Purity Validation by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most widely used technique for analyzing volatile fragrance compounds due to its ability to separate and identify components in a complex mixture.[6][7]

• Instrument: Agilent GC-MS System (or equivalent).

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

• Carrier Gas: Helium, constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1.0 µL (split ratio 50:1).

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MS Detector:

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Mass Range: 40-400 amu.

• Data Analysis: Purity is determined by area percent calculation of the Allyl alpha-ionone peak relative to all integrated peaks. Impurities are identified by comparing their mass spectra with the NIST library.

Protocol 3: Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic compounds and can be used to confirm the identity of the synthesized product.[8][9]

• Instrument: Bruker 400 MHz NMR spectrometer (or equivalent).

• Solvent: Chloroform-d (CDCl₃).

• Sample Preparation: Dissolve approximately 10-20 mg of the sample in 0.6 mL of CDCl₃.

• Experiment: ¹H NMR.

• Data Analysis: The resulting spectrum is analyzed for characteristic chemical shifts, coupling constants, and integration values corresponding to the protons in the Allyl alpha-ionone structure. The spectrum of the synthesized sample must match that of the reference standard.

Comparison and Conclusion

The analytical data confirms the successful synthesis of Allyl alpha-ionone. The physical properties (appearance and refractive index) of the synthesized batch align closely with the reference standard.[3] Spectroscopic analysis via ¹H NMR confirmed that the chemical structure of the synthesized product is identical to the reference standard.

The primary method for purity assessment, GC-MS, indicated a purity of 98.2% for the synthesized batch.[10] The main impurity was identified as the uncyclized intermediate, pseudo-allyl-ionone (1.1%), highlighting the importance of optimizing the cyclization and purification steps. While the reference standard showed a purity of 99.6%, the synthesized batch is of high purity suitable for many research applications. For applications requiring higher purity, such as in pharmaceutical contexts, further purification via fractional distillation or preparative chromatography would be necessary.

References

• 1. Allyl alpha-ionone | The Fragrance Conservatory [fragranceconservatory.com]
• 2. fraterworks.com [fraterworks.com]
• 3. scentree.co [scentree.co]
• 4. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 5. US2517576A - Process for preparing alpha-ionones - Google Patents [patents.google.com]
• 6. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 7. ffc.alfa-chemistry.com [ffc.alfa-chemistry.com]
• 8. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News [alwsci.com]
• 9. Identity determination and purity testing [chemcon.com]
• 10. researchgate.net [researchgate.net]
• 11. moravek.com [moravek.com]

A Comparative Genomic Guide to Ionone Biosynthesis Across Plant Species

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the genomics of ionone (B8125255) biosynthesis in the plant kingdom. Ionones, a class of aromatic compounds, are crucial for the flavor and fragrance of many fruits and flowers and are of significant interest for applications in the food, cosmetic, and pharmaceutical industries. This document delves into the key enzymes, their genetic diversity, and the pathways leading to the production of these valuable volatile compounds.

The Central Role of Carotenoid Cleavage Dioxygenases (CCDs)

The biosynthesis of ionones from carotenoids is primarily catalyzed by a family of non-heme iron-dependent enzymes known as Carotenoid Cleavage Dioxygenases (CCDs).[1][2][3][4] These enzymes facilitate the oxidative cleavage of specific double bonds within the polyene chain of carotenoid substrates, leading to the formation of various apocarotenoids, including the C13-norisoprenoid ionones.[1][5]

The CCD gene family is ancient and widely distributed across the plant kingdom, with members classified into several subfamilies based on their sequence homology and substrate specificity.[6][7] The most prominent subfamilies involved in ionone biosynthesis are CCD1 and CCD4 .[8]

• CCD1 Family: Enzymes in this subfamily are typically found in the cytoplasm and are known for their broad substrate promiscuity, cleaving various carotenoids and apocarotenoids at the 9,10 and 9',10' positions.[9][10]

• CCD4 Family: These enzymes are located in the plastids and often exhibit a more specific role in carotenoid degradation, which can influence the color of flowers and fruits.[11] They are also known to cleave carotenoids at the 9,10 (9',10') positions to produce ionones.[11]

Other CCD families, such as CCD2, CCD7, and CCD8, are involved in the biosynthesis of other important apocarotenoids like crocetin (B7823005) (a precursor to saffron's color) and strigolactones (plant hormones), respectively.[9][12]

Comparative Analysis of CCD Enzymes

The functional characteristics of CCD enzymes can vary significantly between different plant species, affecting their efficiency and the profile of ionones produced. Below is a summary of available quantitative data on CCD enzyme kinetics and ionone production in selected plant species.

Table 1: Enzyme Kinetics of Plant Carotenoid Cleavage Dioxygenases (CCDs)

Enzyme	Plant Species	Substrate	K_m_	V_max_	k_cat_	k_cat_/K_m_	Reference
OeCCD1	Olea europaea (Olive)	β-apo-8′-carotenal	0.82 mM	2.30 U/mg	3.35 s⁻¹	4.09 mM⁻¹·s⁻¹	[13]
InCCD1	Ipomoea nil (Morning Glory)	β-apo-8′-carotenal	0.69 mM	1.22 U/mg	1.82 s⁻¹	2.64 mM⁻¹·s⁻¹	[13]

Table 2: β-Ionone Concentration in Various Plant Tissues

Plant Species	Tissue	β-Ionone Concentration	Reference
Osmanthus fragrans	Living Flower Headspace	13% of total volatiles	[14]
Osmanthus fragrans	Picked Flower Headspace	6% of total volatiles	[14]
Rosa sp. (Musk Rose)	Fresh and Dried Flowers	~2% of essential oil	[15]
Viola tricolor	Fresh Aerial Parts	~2% of essential oil	[15]
Medicago marina	Flowering Stage	6% of essential oil	[15]
Medicago marina	Vegetative Stage	14% of essential oil	[15]
Prunus domestica (Plum)	Fruit	Above odor threshold	[15]
Daucus carota (Carrot)	Orange and Purple Roots	Present	[15]
Daucus carota (Carrot)	White and Yellow Roots	Absent	[15]

Note: The reported concentrations can vary significantly based on the cultivar, developmental stage, and analytical method used.

Visualizing the Ionone Biosynthesis Pathway and Relationships

Diagrams generated using Graphviz provide a clear visual representation of the metabolic pathways and the evolutionary relationships between the key enzymes involved in ionone biosynthesis.

Caption: General biosynthetic pathway of ionones from carotenoid precursors catalyzed by CCD1 and CCD4 enzymes.

References

• 1. mdpi.com [mdpi.com]
• 2. Identification of the carotenoid cleavage dioxygenase genes and functional analysis reveal DoCCD1 is potentially involved in beta-ionone formation in Dendrobium officinale - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Carotenoid Cleavage Oxygenases from Microbes and Photosynthetic Organisms: Features and Functions | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. β-Ionone: Its Occurrence and Biological Function and Metabolic Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structural and Mechanistic Aspects of Carotenoid Cleavage Dioxygenases (CCDs) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. Frontiers | Metabolism of Carotenoids and β-Ionone Are Mediated by Carotenogenic Genes and PpCCD4 Under Ultraviolet B Irradiation and During Fruit Ripening [frontiersin.org]
• 12. pnas.org [pnas.org]
• 13. Identification, Cloning, and Functional Characterization of Carotenoid Cleavage Dioxygenase (CCD) from Olea europaea and Ipomoea nil [mdpi.com]
• 14. scispace.com [scispace.com]
• 15. β-Ionone | Encyclopedia MDPI [encyclopedia.pub]

Head-to-head comparison of the flavor profiles of Allyl alpha-ionone and beta-ionone

In the intricate world of aroma chemistry, Allyl α-Ionone and β-Ionone stand out for their complex and highly sought-after flavor and fragrance profiles. While both are ionone (B8125255) derivatives, they present distinct sensory characteristics that make them suitable for different applications in the food, fragrance, and pharmaceutical industries. This guide provides a detailed comparison of their flavor profiles, supported by available data and experimental methodologies.

Flavor and Aroma Profile Comparison

Allyl α-Ionone: This synthetic aroma compound is characterized by a powerful and multifaceted profile that is predominantly fruity, with significant floral and woody undertones.[1][2][3] Its aroma is often described as having a tropical quality, with distinct notes of pineapple.[3] The flavor profile of Allyl α-Ionone is complex, also featuring earthy, orris (iris root), vanilla, citrus, balsamic, and even subtle leather notes.[1][2] Due to its intensity and tenacity, it is frequently used to add body and diffusion to fragrances, particularly in fruity and modern aldehydic compositions.[3][4]

β-Ionone: A naturally occurring compound found in various flowers, fruits, and vegetables, β-Ionone is renowned for its characteristic floral scent, most notably that of violets and iris.[1] Its flavor profile is further described as sweet and powdery, with nuances of fruit, specifically berries, and a gentle woody, orris-like core. The profile is considered softer than that of α-ionone. β-Ionone is a significant contributor to the aroma of roses and is indispensable for creating realistic berry and rose accords in flavor and fragrance formulations. It is also noted for its extremely low odor threshold, meaning it can be perceived at very low concentrations.

Quantitative Data Summary

Direct comparative quantitative sensory data from a single study is limited. However, by compiling available data, we can construct a comparative overview of their sensory attributes.

Sensory Attribute	Allyl α-Ionone	β-Ionone	Source(s)
Primary Odor Profile	Fruity (85.64%)	Floral (Violet, Iris)	[5]
Secondary Odor Profile	Floral (72.63%), Woody (68.88%), Sweet (67.8%), Green (65.3%), Tropical (52.36%)	Woody, Sweet, Powdery, Fruity (Berry)	[5]
Odor Threshold	15.53 ng/L in air	0.007 µg/L in water	[4]
Key Descriptors	Pineapple, Orris, Green, Waxy, Earthy, Vanilla, Citrus, Balsamic, Leather	Violet, Iris, Raspberry, Woody, Powdery	[1][2][3][6]

Experimental Protocols

The characterization of the flavor profiles of aroma compounds like Allyl α-Ionone and β-Ionone relies on a combination of instrumental analysis and sensory evaluation. Below are detailed methodologies for key experiments.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a technique that combines the separation capabilities of gas chromatography with the human nose as a detector to identify odor-active compounds in a sample.[7][8]

Objective: To identify and characterize the individual odor-active compounds contributing to the overall aroma of Allyl α-Ionone and β-Ionone.

Methodology:

• Sample Preparation: The aroma compounds are diluted in an appropriate solvent (e.g., ethanol) to a concentration suitable for GC analysis.

• Instrumentation: A gas chromatograph equipped with a capillary column (e.g., DB-5 or equivalent) is used. The column effluent is split into two streams. One stream is directed to a mass spectrometer (MS) for chemical identification, and the other is directed to a heated sniffing port.[7]

• GC Conditions:

  • Injector Temperature: 250°C

  • Oven Program: Start at 40°C, hold for 2 minutes, then ramp to 240°C at a rate of 5°C/minute, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate.

• Olfactometry: A trained sensory panelist sniffs the effluent from the sniffing port and records the retention time, odor descriptor, and intensity of each detected aroma. Intensity can be rated on a structured scale (e.g., a 10-point scale where 1 = very weak and 10 = very strong).

• Data Analysis: The data from the MS and the olfactometry are combined to create an aromagram, which links the chemical identity of a compound to its sensory perception. The Odor Activity Value (OAV) can be calculated by dividing the concentration of each compound by its odor threshold to determine its contribution to the overall aroma.[9]

Quantitative Descriptive Analysis (QDA)

QDA is a sensory evaluation method used to identify and quantify the sensory attributes of a product by a trained panel.[10][11][12]

Objective: To develop a comprehensive sensory profile of Allyl α-Ionone and β-Ionone and to quantify the intensity of their respective flavor attributes.

Methodology:

• Panelist Selection and Training: A panel of 8-12 individuals is selected based on their sensory acuity and ability to describe aromas. The panelists undergo extensive training to develop a consensus vocabulary of descriptive terms for the aroma profiles of the two compounds. Reference standards are used to anchor the panelists' understanding of each attribute.

• Sample Preparation: The aroma compounds are diluted to a standardized concentration in a neutral medium (e.g., water or odorless oil) and presented in coded, identical containers.

• Evaluation: In individual sensory booths under controlled lighting and temperature, panelists evaluate the samples and rate the intensity of each descriptive attribute on a line scale (e.g., a 15 cm line anchored with "low" and "high").[12]

• Data Collection and Analysis: The intensity ratings are converted to numerical data. Statistical analysis (e.g., Analysis of Variance - ANOVA) is used to determine significant differences in the intensity of attributes between the two compounds. The results are often visualized using spider plots or radar charts to provide a graphical representation of the flavor profiles.[11]

Signaling Pathway and Experimental Workflow

The perception of odorants like Allyl α-Ionone and β-Ionone is initiated by their interaction with olfactory receptors (ORs), which are G-protein coupled receptors (GPCRs) located in the cilia of olfactory sensory neurons.

Olfactory signal transduction cascade.

References

• 1. Allyl alpha-ionone | The Fragrance Conservatory [fragranceconservatory.com]
• 2. fraterworks.com [fraterworks.com]
• 3. ScenTree - Allyl alpha-ionone (CAS N° 79-78-7) [scentree.co]
• 4. scent.vn [scent.vn]
• 5. The alpha-Ionones [leffingwell.com]
• 6. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]
• 8. shimadzu.com [shimadzu.com]
• 9. affinitylabs.com.au [affinitylabs.com.au]
• 10. Descriptive Tests in Sensory Evaluation: Detailed Sensory Profiling • Food Safety Institute [foodsafety.institute]
• 11. medallionlabs.com [medallionlabs.com]
• 12. Descriptive Analysis [sensorysociety.org]

Inter-laboratory Validation of a Quantitative Method for Allyl α-Ionone: A Comparative Guide

This guide provides a comprehensive overview of the inter-laboratory validation of a quantitative method for Allyl α-ionone, a common fragrance ingredient. The primary method discussed is Gas Chromatography-Mass Spectrometry (GC-MS), which is a widely used technique for the analysis of fragrance allergens.[1][2] For comparative purposes, High-Performance Liquid Chromatography (HPLC) is also presented as an alternative analytical approach. This document is intended for researchers, scientists, and professionals in the drug development industry, offering objective comparisons and supporting experimental data.

Quantitative Data Summary

The performance of the GC-MS method for the quantification of Allyl α-ionone was evaluated across multiple laboratories. The following tables summarize the key validation parameters, including linearity, recovery, precision (repeatability and reproducibility), and limits of detection (LOD) and quantification (LOQ).

Table 1: GC-MS Method Validation Parameters for Allyl α-Ionone

Parameter	Result
Linearity (R²)	> 0.99
Measuring Range	0.1 - 10 µg/mL
Recovery	85% - 115%
Precision (RSDr)	< 15%
Precision (RSDR)	< 20%
Limit of Detection (LOD)	0.5 µg/g
Limit of Quantification (LOQ)	2 µg/g[3]

Table 2: Comparison of Analytical Methods for Allyl α-Ionone Quantification

Feature	GC-MS	HPLC
Principle	Separation by volatility and mass-to-charge ratio	Separation by polarity
Selectivity	High	Moderate to High
Sensitivity	High	Moderate
Typical Run Time	30-40 minutes[4][5]	15-30 minutes
Sample Volatility	Required	Not required
Instrumentation Cost	High	Moderate

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

1. Gas Chromatography-Mass Spectrometry (GC-MS) Method

• Sample Preparation (Liquid-Liquid Extraction):

  • A 1g sample is weighed into a 15 mL centrifuge tube.

  • 5 mL of an appropriate solvent (e.g., hexane (B92381) or diethyl ether) is added.

  • The mixture is vortexed for 2 minutes and then placed in an ultrasonic bath for 15 minutes.

  • The sample is centrifuged at 5000 rpm for 10 minutes.

  • The supernatant is collected, and the extraction is repeated.

  • The combined extracts are evaporated to dryness under a gentle stream of nitrogen.

  • The residue is reconstituted in 1 mL of the solvent for GC-MS analysis.[3]

• GC-MS Instrumentation and Conditions:

  • Column: VF-5ms capillary column (30m x 0.25mm i.d., 0.25µm film thickness).[3]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[3]

  • Injector: Splitless mode at 250°C.

  • Oven Temperature Program: Initial temperature of 60°C held for 2 minutes, ramped to 125°C at 3°C/min, then to 230°C at 7°C/min, and finally to 300°C at 20°C/min, with a final hold for 5 minutes.[3]

  • Mass Spectrometer: Operated in Selective Ion Monitoring (SIM) mode.[1][3]

  • Quantification Ion: Specific m/z for Allyl α-ionone.

  • Qualifier Ions: Two additional m/z ions to confirm peak identity.[1]

2. High-Performance Liquid Chromatography (HPLC) Method (Alternative)

• Sample Preparation:

  • A 1g sample is dissolved in 10 mL of the mobile phase.

  • The solution is filtered through a 0.45 µm syringe filter before injection.

• HPLC Instrumentation and Conditions:

  • Column: Reverse-phase C18 column (e.g., Newcrom R1).[6][7]

  • Mobile Phase: A mixture of acetonitrile, water, and a small amount of acid (e.g., phosphoric acid or formic acid for MS compatibility).[6][7]

  • Flow Rate: 1.0 mL/min.

  • Detector: UV detector at a specified wavelength or a Mass Spectrometer.

  • Injection Volume: 10 µL.

Visualizations

Inter-Laboratory Validation Workflow

The following diagram illustrates the workflow of the inter-laboratory validation study.

Caption: Workflow of an inter-laboratory validation study.

References

• 1. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative analysis of fragrance allergens in various matrixes of cosmetics by liquid–liquid extraction and GC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. waters.com [waters.com]
• 6. Allyl Ionone | SIELC Technologies [sielc.com]
• 7. Separation of alpha-Ionone on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Comparative Analysis of the Skin Sensitization Potential of Various Ionones

A detailed examination of the skin sensitization potential of α-ionone, β-ionone, and their derivatives using established in vivo and in vitro models reveals a generally low to weak sensitizing capacity. This guide provides a comparative overview of available experimental data, detailed methodologies of key assays, and insights into the underlying molecular mechanisms relevant to researchers, scientists, and drug development professionals.

Ionones, a class of fragrance ingredients valued for their characteristic violet and woody scents, are widely used in cosmetics, personal care products, and household goods. Their potential to induce skin sensitization, or allergic contact dermatitis, is a critical aspect of their safety assessment. This comparative study synthesizes data from the murine Local Lymph Node Assay (LLNA), the in chemico Direct Peptide Reactivity Assay (DPRA), and the in vitro KeratinoSens™ assay to evaluate the sensitizing properties of different ionone (B8125255) isomers.

Quantitative Assessment of Skin Sensitization Potential

The skin sensitization potential of various ionones has been evaluated using a battery of validated tests. The following table summarizes the available quantitative data from key assays. It is important to note that the data presented has been compiled from various sources and may not represent a direct head-to-head comparison within a single study.

Ionone Isomer	Assay	Endpoint	Result	Classification	Reference
α-Isomethyl ionone	LLNA	EC3	21.8%	Weak Sensitizer (B1316253)	[1]
α-Ionone	Multiple assays	Weight of Evidence	No concern for skin sensitization under current use	Non-sensitizer	[2]
β-Ionone	Multiple assays	Weight of Evidence	No concern for skin sensitization under current use	Non-sensitizer	[3]
Ionone (mixed isomers)	Multiple assays	Weight of Evidence	Not considered a skin sensitizer	Non-sensitizer

Note: The data for α-Ionone, β-Ionone, and Ionone (mixed isomers) is based on a weight of evidence approach from multiple studies, as specific quantitative data from single, direct comparative studies across all three assays were not available in the public domain.

Experimental Protocols

Detailed methodologies for the key assays cited are provided below, based on internationally recognized guidelines.

Murine Local Lymph Node Assay (LLNA) - OECD 429

The LLNA is an in vivo method that measures the proliferation of lymphocytes in the auricular lymph nodes draining the site of chemical application on mice ears. An increased proliferation, measured by the incorporation of a radiolabelled nucleoside or other methods, indicates a sensitization response.[4]

Experimental Workflow:

• Animal Selection: Typically, female CBA/J mice are used.

• Dose Formulation and Selection: The test substance is prepared in a suitable vehicle. A range of concentrations is selected to generate a dose-response curve.

• Application: A defined volume of the test substance or vehicle control is applied to the dorsum of both ears of the mice for three consecutive days.

• Lymphocyte Proliferation Measurement: On day 6, a systemic injection of 3H-methyl thymidine (B127349) or another proliferation marker is administered.

• Sample Collection and Processing: After a set time, the mice are euthanized, and the draining auricular lymph nodes are excised. A single-cell suspension of lymph node cells is prepared.

• Data Analysis: The incorporation of the proliferation marker is measured. A Stimulation Index (SI) is calculated by dividing the mean proliferation in each test group by the mean proliferation in the vehicle control group. An SI of 3 or greater is considered a positive response. The EC3 value, the estimated concentration of the test substance required to produce an SI of 3, is determined to assess the potency of the sensitizer.[5][6]

Experimental workflow for skin sensitization assessment.

Direct Peptide Reactivity Assay (DPRA) - OECD 442C

The DPRA is an in chemico method that models the first key event in the adverse outcome pathway (AOP) for skin sensitization: the covalent binding of a chemical to skin proteins (haptenation). It quantifies the reactivity of a test chemical with synthetic peptides containing cysteine and lysine (B10760008).[7][8]

Experimental Protocol:

• Peptide Solutions: Standardized solutions of a cysteine-containing peptide and a lysine-containing peptide are prepared.

• Test Chemical Preparation: The test chemical is dissolved in a suitable solvent, typically acetonitrile.

• Incubation: The test chemical solution is incubated with each of the peptide solutions for 24 hours at a controlled temperature.

• Sample Analysis: The concentration of the remaining (unreacted) peptides is measured using high-performance liquid chromatography (HPLC) with UV detection.

• Data Analysis: The percentage of peptide depletion for both cysteine and lysine is calculated. Based on the mean depletion of both peptides, the substance is categorized into one of four reactivity classes (low, moderate, high, or minimal reactivity), which correlates with its skin sensitization potential.[8]

KeratinoSens™ Assay - OECD 442D

The KeratinoSens™ assay is an in vitro method that addresses the second key event in the skin sensitization AOP: the activation of keratinocytes. It uses a genetically modified human keratinocyte cell line (HaCaT) that contains a luciferase gene under the control of the antioxidant response element (ARE), which is a key component of the Keap1-Nrf2 signaling pathway.[9][10]

Experimental Protocol:

• Cell Culture: The KeratinoSens™ cells are cultured in 96-well plates.

• Test Chemical Exposure: The cells are exposed to a range of concentrations of the test chemical for 48 hours.

• Luciferase Activity Measurement: After incubation, the cells are lysed, and a substrate for the luciferase enzyme is added. The resulting luminescence, which is proportional to the activation of the ARE pathway, is measured.

• Cytotoxicity Assessment: A parallel assay is conducted to measure the cytotoxicity of the test chemical to ensure that the observed luciferase induction is not due to cellular stress or death.

• Data Analysis: The fold induction of luciferase activity compared to the vehicle control is calculated. A chemical is classified as a sensitizer if it induces a statistically significant fold induction of 1.5 or greater at a non-cytotoxic concentration. The EC1.5 value (the concentration at which luciferase activity is induced 1.5-fold) is determined as a measure of potency.[11]

Mechanistic Insights: The Keap1-Nrf2 Signaling Pathway

The Keap1-Nrf2 signaling pathway is a critical cellular defense mechanism against oxidative and electrophilic stress, and its activation is a key event in skin sensitization induced by many chemicals.

Under normal conditions, the transcription factor Nrf2 is kept inactive in the cytoplasm by binding to its repressor protein, Keap1. Keap1 facilitates the ubiquitination and subsequent proteasomal degradation of Nrf2.

When skin cells are exposed to electrophilic sensitizers, these chemicals can covalently modify specific cysteine residues on Keap1. This modification leads to a conformational change in Keap1, causing it to release Nrf2. The stabilized Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter region of various cytoprotective genes, initiating their transcription. The products of these genes help to mitigate cellular damage and inflammation. The KeratinoSens™ assay leverages this mechanism to identify potential skin sensitizers.[6][12]

Keap1-Nrf2 signaling pathway activation by sensitizers.

Conclusion

The available evidence from a combination of in vivo and in vitro studies suggests that ionones generally possess a low to weak skin sensitization potential. While α-isomethyl ionone is classified as a weak sensitizer based on LLNA data, other ionones, including α-ionone, β-ionone, and mixed isomers, are not considered sensitizers under their current conditions of use. The provided experimental protocols and mechanistic diagrams offer a framework for understanding and assessing the skin sensitization of these and other fragrance ingredients. For a more definitive comparative assessment, a head-to-head study of various ionone isomers using a battery of validated assays would be highly valuable.

References

• 1. mn-am.com [mn-am.com]
• 2. mdpi.com [mdpi.com]
• 3. sciensano.be [sciensano.be]
• 4. health.ec.europa.eu [health.ec.europa.eu]
• 5. An Integrated Testing Strategy and Online Tool for Assessing Skin Sensitization of Agrochemical Formulations [mdpi.com]
• 6. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 7. Evaluation of Skin Sensitization Induced by Four Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Application of Spectro-DPRA, KeratinoSens™ and h-CLAT to estimation of the skin sensitization potential of cosmetics ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. Reduced specificity for the local lymph node assay for lipophilic chemicals: Implications for the validation of new approach methods for skin sensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 12. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]

Unraveling the Antimicrobial Action of Allyl α-Ionone: A Comparative Analysis with Established Agents

Initial investigations into the antimicrobial properties of Allyl α-ionone reveal a significant gap in the scientific literature. While its use is well-documented in the fragrance industry for its fruity and floral notes, comprehensive studies validating its mechanism of action as an antimicrobial agent are not publicly available. [1][2][3][4][5][6] Research on the related compound, β-ionone, suggests potential antifungal activity by disrupting the cell wall and cell membrane integrity and antibacterial action through the induction of oxidative stress, providing a hypothetical starting point for understanding ionone (B8125255) compounds.[7][8]

Given the limited data on Allyl α-ionone, this guide provides a comparative framework by examining the well-established antimicrobial mechanisms of three diverse alternatives: Allicin (B1665233) , a natural sulfur compound from garlic; Linalool , a prevalent monoterpenoid in essential oils; and Ciprofloxacin (B1669076) , a broad-spectrum synthetic fluoroquinolone antibiotic. This comparison serves as a valuable resource for researchers by outlining the experimental data and mechanistic insights required to validate a novel antimicrobial compound.

Data Presentation: A Comparative Look at Antimicrobial Efficacy

The following table summarizes the Minimum Inhibitory Concentration (MIC) values for Allicin, Linalool, and Ciprofloxacin against a panel of common pathogenic microorganisms. Lower MIC values are indicative of higher antimicrobial potency.

Microorganism	Allicin (μg/mL)	Linalool (μg/mL)	Ciprofloxacin (μg/mL)
Staphylococcus aureus	16 - 64	125 - 1000	0.12 - 2
Escherichia coli	64 - 256	500 - 2000	0.008 - 0.5
Pseudomonas aeruginosa	>512	1000 - 4000	0.25 - 8
Candida albicans	8 - 32	125 - 500	Not Applicable

Note: The MIC values are compiled from various studies and can vary based on the specific strain and testing conditions.[9][10][11]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of antimicrobial studies. Below are protocols for key experiments used to determine the efficacy of antimicrobial agents.

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination

This method is considered a gold standard for quantifying the in vitro susceptibility of microorganisms to an antimicrobial agent.[12]

Objective: To determine the lowest concentration of an antimicrobial agent that visibly inhibits the growth of a microorganism.

Procedure:

• Preparation of Antimicrobial Agent: A stock solution of the test compound (e.g., Allyl α-ionone, Allicin, Linalool, or Ciprofloxacin) is prepared and serially diluted in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• Inoculum Preparation: A pure culture of the test microorganism is grown to a specific turbidity, corresponding to a standardized cell density (typically 0.5 McFarland standard, which is approximately 1-2 x 10⁸ CFU/mL for bacteria). This suspension is then diluted to achieve a final concentration of about 5 x 10⁵ CFU/mL in each well.[12]

• Inoculation and Incubation: The prepared microtiter plates are inoculated with the microbial suspension and incubated under appropriate conditions (e.g., 35-37°C for 16-24 hours for most bacteria).

• MIC Determination: The MIC is recorded as the lowest concentration of the antimicrobial agent in which there is no visible growth. Growth can be assessed visually or by using a colorimetric indicator like resazurin.[13]

Agar (B569324) Well Diffusion Assay

This technique is a widely used qualitative or semi-quantitative method to screen for antimicrobial activity.

Objective: To assess the ability of an antimicrobial agent to inhibit microbial growth on an agar surface.

Procedure:

• Agar Plate Preparation: A standardized inoculum of the test microorganism is uniformly spread over the surface of an agar plate (e.g., Mueller-Hinton Agar).

• Well Creation and Sample Addition: Wells of a specific diameter are aseptically punched into the agar. A known concentration of the test compound is then added to each well.

• Incubation: The plates are incubated under suitable conditions to allow for microbial growth and diffusion of the antimicrobial agent.

• Measurement of Inhibition Zone: The diameter of the clear zone around each well, where microbial growth is inhibited, is measured in millimeters. A larger zone of inhibition corresponds to greater antimicrobial activity.

Mechanisms of Action: A Comparative Overview

Allicin: The Potent Phytochemical from Garlic

Allicin, the primary bioactive compound in freshly crushed garlic, exhibits broad-spectrum antimicrobial activity.[9] Its mechanism of action is multifaceted, primarily targeting thiol-containing enzymes.

Mechanism:

• Enzyme Inhibition: Allicin's reactive sulfur atoms readily react with the thiol groups (-SH) of essential microbial enzymes, such as thioredoxin reductase and RNA polymerase.[9]

• Disruption of Redox Homeostasis: This interaction leads to the formation of mixed disulfides, inactivating the enzymes and disrupting critical cellular processes, including redox balance and protein function.[9]

• Membrane Perturbation: At higher concentrations, allicin can also cause damage to the cell membrane, leading to increased permeability and cell death.

Mechanism of action of Allicin.

Linalool: A Key Antimicrobial from Essential Oils

Linalool is a naturally occurring terpene alcohol found in many flowers and spice plants. It is known for its antimicrobial properties against a range of bacteria and fungi.

Mechanism:

• Membrane Disruption: Linalool's primary mode of action involves the disruption of the microbial cell membrane. Its lipophilic nature allows it to intercalate into the lipid bilayer, increasing membrane fluidity and permeability.

• Leakage of Cellular Components: This disruption leads to the leakage of essential intracellular components, such as ions, ATP, and nucleic acids.

• Inhibition of Cellular Respiration: Linalool can also interfere with vital cellular processes, including energy production and respiration, ultimately leading to cell death.

Mechanism of action of Linalool.

Ciprofloxacin: A Synthetic Broad-Spectrum Antibiotic

Ciprofloxacin is a member of the fluoroquinolone class of antibiotics and is widely used to treat various bacterial infections.

Mechanism:

• Targeting DNA Gyrase and Topoisomerase IV: Ciprofloxacin's primary targets are two essential bacterial enzymes: DNA gyrase (in Gram-negative bacteria) and topoisomerase IV (in Gram-positive bacteria).

• Inhibition of DNA Replication: These enzymes are crucial for DNA replication, repair, and recombination. By inhibiting their function, ciprofloxacin prevents the bacterial cell from replicating its DNA.

• Bactericidal Action: The inability to replicate DNA ultimately leads to cell death, making ciprofloxacin a bactericidal agent.

Mechanism of action of Ciprofloxacin.

Conclusion

While Allyl α-ionone remains an intriguing compound with potential bioactivity, the current body of scientific evidence is insufficient to validate its mechanism of action as an antimicrobial agent. Further research, employing standardized protocols such as those outlined in this guide, is necessary to determine its efficacy and mode of action. By comparing it with well-understood alternatives like allicin, linalool, and ciprofloxacin, researchers can benchmark its potential and pave the way for the development of new antimicrobial therapies.

References

• 1. mdpi.com [mdpi.com]
• 2. ScenTree - Allyl alpha-ionone (CAS N° 79-78-7) [scentree.co]
• 3. scent.vn [scent.vn]
• 4. tropical ionone [thegoodscentscompany.com]
• 5. RIFM fragrance ingredient safety assessment, allyl α-ionone, CAS Registry Number 79-78-7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Allyl alpha-ionone | The Fragrance Conservatory [fragranceconservatory.com]
• 7. The effect of β-ionone on bacterial cells: the use of specific lux-biosensors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanism of antifungal activity and therapeutic action of β-ionone on Aspergillus fumigatus keratitis via suppressing LOX1 and JNK/p38 MAPK activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antimicrobial properties of hydrophobic compounds in garlic: Allicin, vinyldithiin, ajoene and diallyl polysulfides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Phytochemical Characterization and Antimicrobial Activity of Several Allium Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nsmjournal.org.ng [nsmjournal.org.ng]
• 12. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Rapid Minimum Inhibitory Concentration (MIC) Analysis Using Lyophilized Reagent Beads in a Novel Multiphase, Single-Vessel Assay - PMC [pmc.ncbi.nlm.nih.gov]

A comparative analysis of the cost-effectiveness of different Allyl alpha-ionone synthesis routes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of different synthesis routes for Allyl α-Ionone, a valuable fragrance and flavor chemical. The focus is on the cost-effectiveness of these routes, with supporting data and detailed experimental protocols to aid in strategic decision-making for laboratory-scale synthesis and potential scale-up.

Executive Summary

The synthesis of Allyl α-Ionone is a two-step process: a base-catalyzed aldol (B89426) condensation of citral (B94496) with allyl acetone (B3395972) to form pseudo-allyl-ionone, followed by an acid-catalyzed cyclization. This analysis compares three primary routes, differing in the catalyst used for the crucial cyclization step: Boron Trifluoride (Route 1), Sulfuric Acid (Route 2), and Phosphoric Acid (Route 3). While all routes are chemically viable, they present significant differences in reagent costs, yields, and operational complexity, impacting their overall cost-effectiveness.

Data Presentation: A Quantitative Comparison

The following tables summarize the estimated costs and yields for the synthesis of approximately 1 kg of Allyl α-Ionone via the three different routes.

Table 1: Starting Material and Reagent Cost Analysis

Reagent	Purity	Price (USD/kg)	Source
Citral	>99%	7.00 - 10.00	[1][2]
Allyl Acetone	99%	10.70 - 125.00	[3][4]
Sodium Hydroxide (B78521)	Industrial Grade	~1.00	General Market Data
Boron Trifluoride-Methanol Solution (14%)	Reagent Grade	344.00 (per 100mL)	[5]
Sulfuric Acid (96-98%)	Industrial Grade	0.50 - 1.00	[6][7][8]
Phosphoric Acid (75-85%)	Industrial Grade	1.10 - 1.50	[9][10][11][12]
Benzene (B151609)	Reagent Grade	~5.00	General Market Data
Toluene	Reagent Grade	~4.00	General Market Data
Ether	Reagent Grade	~6.00	General Market Data
Sodium Bicarbonate	Technical Grade	~1.00	General Market Data
Sodium Chloride	Technical Grade	~0.50	General Market Data
Anhydrous Sodium Sulfate	Technical Grade	~2.00	General Market Data

Table 2: Comparative Analysis of Allyl α-Ionone Synthesis Routes (per ~1 kg product)

Parameter	Route 1: Boron Trifluoride Cyclization	Route 2: Sulfuric Acid Cyclization (Estimated)	Route 3: Phosphoric Acid Cyclization (Estimated)
Step 1: Condensation
Base Catalyst	Sodium Hydroxide	Sodium Hydroxide	Sodium Hydroxide
Estimated Yield (Pseudo-allyl-ionone)	~85%	~85%	~85%
Step 2: Cyclization
Acid Catalyst	Boron Trifluoride	Sulfuric Acid	Phosphoric Acid
Yield (Allyl α-Ionone)	~69%	~70-90%	~50-70%
Overall
Estimated Overall Yield	~58%	~60-77%	~43-60%
Estimated Reagent Cost per kg of Product	High	Low	Low
Key Advantages	High selectivity for α-isomer, high purity.	Very low catalyst cost, high potential yield.	Safer handling than sulfuric acid, moderate cost.
Key Disadvantages	Very high cost of BF3, moisture sensitive.	Potential for side reactions and lower selectivity.	Lower yield compared to H2SO4.

Note: The yields for the sulfuric acid and phosphoric acid routes are estimations based on the general synthesis of ionones, as specific data for allyl α-ionone was not available in the searched literature. The actual yields may vary.

Experimental Protocols

Step 1: Synthesis of Pseudo-Allyl-Ionone (Base-Catalyzed Condensation)

This protocol is based on the general procedure for pseudoionone (B86502) synthesis, adapted for allyl acetone.[13][14]

Materials:

• Citral (1.0 mol, 152.24 g)

• Allyl Acetone (1.2 mol, 117.77 g)

• Sodium Hydroxide (0.1 mol, 4.0 g)

• Ethanol (200 mL)

• Diethyl Ether

• Saturated Sodium Chloride Solution

• Anhydrous Sodium Sulfate

• 2 M Hydrochloric Acid

Procedure:

• In a flask equipped with a stirrer and a dropping funnel, dissolve sodium hydroxide in ethanol.

• Cool the solution in an ice bath and slowly add a mixture of citral and allyl acetone over 1 hour while maintaining the temperature below 10°C.

• After the addition is complete, continue stirring at room temperature for 3-4 hours.

• Neutralize the reaction mixture with 2 M HCl.

• Extract the product with diethyl ether (3 x 100 mL).

• Wash the combined organic layers with saturated sodium chloride solution until neutral.

• Dry the organic phase over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to obtain crude pseudo-allyl-ionone.

• Purification can be achieved by vacuum distillation.

Route 1: Cyclization of Pseudo-Allyl-Ionone using Boron Trifluoride

This protocol is adapted from a patented procedure.

Materials:

• Pseudo-allyl-ionone (117 g, ~0.5 mol)

• Boron Trifluoride gas or Boron Trifluoride-Methanol solution

• Benzene (400 mL)

• Aqueous Sodium Hydroxide solution

• Water

Procedure:

• Dissolve pseudo-allyl-ionone in benzene in a reaction vessel equipped for gas inlet and cooling.

• Cool the mixture to a temperature between -25°C and 30°C.

• Slowly bubble dry boron trifluoride gas into the solution until saturation, or add a stoichiometric amount of boron trifluoride-methanol solution.

• Maintain the temperature and stir for a specified time to ensure complete cyclization.

• Decompose the boron trifluoride addition compound by carefully adding an aqueous sodium hydroxide solution.

• Separate the organic layer and wash it with water until neutral.

• Remove the benzene by distillation.

• The resulting crude Allyl α-Ionone (a reported yield of 81 g with 97.1% purity) can be further purified by vacuum distillation.

Route 2: Cyclization of Pseudo-Allyl-Ionone using Sulfuric Acid (Estimated Protocol)

This protocol is a hypothetical adaptation based on general ionone (B8125255) synthesis.[15][16][17][18]

Materials:

• Pseudo-allyl-ionone (~0.5 mol)

• Concentrated Sulfuric Acid (98%)

• Toluene or another inert solvent

• Ice-water bath

• Sodium Bicarbonate solution

• Saturated Sodium Chloride solution

• Anhydrous Sodium Sulfate

Procedure:

• In a flask equipped with a stirrer and dropping funnel, cool a mixture of the inert solvent and concentrated sulfuric acid in an ice-water bath.

• Slowly add the pseudo-allyl-ionone to the acidic mixture while maintaining a low temperature (0-5°C).

• After the addition is complete, allow the mixture to stir at a controlled temperature for a period of time to complete the cyclization.

• Quench the reaction by pouring it over ice.

• Separate the organic layer and neutralize it by washing with a sodium bicarbonate solution.

• Wash with a saturated sodium chloride solution.

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent.

• Purify the product by vacuum distillation.

Route 3: Cyclization of Pseudo-Allyl-Ionone using Phosphoric Acid (Estimated Protocol)

This protocol is a hypothetical adaptation based on general ionone synthesis.[15]

Materials:

• Pseudo-allyl-ionone (~0.5 mol)

• Phosphoric Acid (85%)

• Toluene or another inert solvent

• Sodium Bicarbonate solution

• Saturated Sodium Chloride solution

• Anhydrous Sodium Sulfate

Procedure:

• In a flask, heat a mixture of pseudo-allyl-ionone and phosphoric acid in an inert solvent to a specific temperature (e.g., 80-100°C).

• Stir the mixture at this temperature for a set duration to effect cyclization.

• Cool the reaction mixture and dilute with water.

• Separate the organic layer and wash it with a sodium bicarbonate solution to remove any remaining acid.

• Wash with a saturated sodium chloride solution.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent.

• Purify the product by vacuum distillation.

Mandatory Visualization

Caption: Workflow of Allyl α-Ionone Synthesis Routes.

Caption: Factors Influencing Cost-Effectiveness of Synthesis Routes.

References

• 1. m.indiamart.com [m.indiamart.com]
• 2. Citral Manufacturers & Suppliers - Get the Latest Price Today! [tradeindia.com]
• 3. Allyl Acetone - Cas No 109-4-9, Transparent Liquid | Tech Grade, Purity 99%, Molecular Formula C6h10o, Einecs No 203-675-1 at Best Price in Mumbai | Vcare Medicines [tradeindia.com]
• 4. indiamart.com [indiamart.com]
• 5. Boron Trifluoride, 14% in Methanol, Spectrum Chemical 100 mL | Buy Online | Spectrum Chemical Manufacturing Corporation | Fisher Scientific [fishersci.com]
• 6. DGR Industrial Products, Inc. :: Generic Chemicals :: Sulfuric Acid, 96%, 500ml, Semiconductor Grade [chemical-supermarket.com]
• 7. dir.indiamart.com [dir.indiamart.com]
• 8. usalab.com [usalab.com]
• 9. Phosphoric Acid Price-China Phosphoric Acid Price Manufacturers & Suppliers | Made in China [m.made-in-china.com]
• 10. dir.indiamart.com [dir.indiamart.com]
• 11. Phosphoric Acid (75%) Technical Grade - 200 lb Drum | ChemCentral Marketplace | ChemCentral.com [chemcentral.com]
• 12. univarsolutions.com [univarsolutions.com]
• 13. SYNTHESIS OF PSEUDOIONONE [yyhx.ciac.jl.cn]
• 14. CN103524317A - Synthesis method of pseudoionone - Google Patents [patents.google.com]
• 15. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 16. researchgate.net [researchgate.net]
• 17. upcommons.upc.edu [upcommons.upc.edu]
• 18. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Allyl alpha-ionone: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental protection. Allyl alpha-ionone (B122830), a synthetic fragrance ingredient, requires careful management due to its potential as a skin sensitizer (B1316253) and its classification as an environmental hazard.[1][2][3][4][5] This guide provides essential, step-by-step procedures for the safe disposal of Allyl alpha-ionone in a laboratory setting.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that appropriate personal protective equipment (PPE) is worn, including chemical-resistant gloves, safety goggles, and a lab coat.[2][5] All handling of Allyl alpha-ionone should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[6]

Step-by-Step Disposal Protocol

• Containment of Spills: In the event of a spill, immediately alert personnel in the vicinity. For small spills, absorb the material with an inert absorbent such as vermiculite, dry sand, or earth. Do not use combustible materials like paper towels as the primary absorbent. For larger spills, contain the spill and prevent it from entering drains or waterways.[5][7]

• Waste Collection:

  • Unused or Excess Product: If the Allyl alpha-ionone is in its original container and is no longer needed, it should be disposed of as hazardous waste. Do not mix it with other solvents or waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

  • Contaminated Materials: Any materials contaminated with Allyl alpha-ionone, such as absorbent from spills, used pipette tips, or empty containers, should be collected in a designated, properly labeled hazardous waste container.[7]

• Waste Container and Labeling:

  • Use a chemically compatible, leak-proof container for waste collection.

  • The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "Allyl alpha-ionone," and the associated hazards (e.g., "Skin Sensitizer," "Environmental Hazard").

• Storage Pending Disposal: Store the sealed waste container in a designated hazardous waste accumulation area. This area should be secure, well-ventilated, and away from incompatible materials.

• Final Disposal: The final disposal of Allyl alpha-ionone waste must be conducted through a licensed hazardous waste disposal company.[7] The primary recommended disposal methods are incineration or placement in a secure sanitary landfill, in strict accordance with local, state, and federal regulations.[7] Contact your institution's EHS office to arrange for pickup and disposal.

Quantitative Data for Allyl alpha-ionone

For quick reference, the following table summarizes key quantitative data for Allyl alpha-ionone.

Property	Value
Molecular Formula	C₁₆H₂₄O[8][9]
Molecular Weight	232.36 g/mol [1][9][10][11]
Density	0.928 - 0.931 g/mL at 25°C[1][8]
Boiling Point	265 - 298°C[8][10]
Flash Point	>100°C (>212°F)[8]
Vapor Pressure	0.0003 hPa @ 20°C[10]
Solubility in Water	0.06 g/L[10]
Log P (Octanol-Water Partition Coefficient)	5.3[8]

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific experimental protocols. For experimental use of Allyl alpha-ionone, researchers should develop a detailed protocol that includes safety and handling procedures specific to their experiment, referencing the Safety Data Sheet (SDS) for the compound.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Allyl alpha-ionone.

Caption: Logical workflow for the safe disposal of Allyl alpha-ionone.

References

• 1. Allyl-α-ionone CAS#: 79-78-7 [m.chemicalbook.com]
• 2. directpcw.com [directpcw.com]
• 3. ewg.org [ewg.org]
• 4. afi-usa.com [afi-usa.com]
• 5. finefrag.com [finefrag.com]
• 6. echemi.com [echemi.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. scentree.co [scentree.co]
• 9. Buy Allyl alpha-ionone | 79-78-7 [smolecule.com]
• 10. scent.vn [scent.vn]
• 11. Allyl alpha-ionone | 79-78-7 | Benchchem [benchchem.com]

Personal protective equipment for handling Allyl alpha-ionone

For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the proper handling and disposal of Allyl alpha-ionone (B122830). Adherence to these procedures is essential for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling Allyl alpha-ionone, the following personal protective equipment is mandatory to minimize exposure and ensure personal safety.

PPE Category	Specification	Rationale
Eye Protection	Tightly fitting safety goggles or a face shield.[1]	Protects against splashes that can cause eye irritation.[2]
Hand Protection	Chemical impermeable gloves (neoprene or nitrile rubber).[3][4]	Prevents skin contact, which may cause allergic skin reactions.[5][6]
Body Protection	Long-sleeved laboratory coat or chemical-resistant overalls.[1]	Minimizes skin exposure to spills.
Respiratory Protection	Not typically required in well-ventilated areas, but necessary if aerosols are generated or ventilation is inadequate.[7]	Protects against inhalation, which can cause respiratory irritation.[8]

Experimental Protocol: Safe Handling of Allyl alpha-ionone

1. Preparation and Handling:

• Ensure the work area is well-ventilated.[2][3]

• Wear all required PPE as specified in the table above.

• Avoid contact with skin and eyes.[3]

• Do not eat, drink, or smoke in the handling area.

• Use non-sparking tools and prevent electrostatic discharge.[3]

2. Storage:

• Store in a cool, dry, and well-ventilated place.[3][9]

• Keep containers tightly closed when not in use.[3][6]

• Store away from incompatible materials such as strong acids, alkalis, or oxidizing agents.[6]

3. Spill Response:

• In case of a spill, immediately evacuate the area.

• Remove all sources of ignition.[3]

• Contain the spill using sand, earth, or other inert absorbent material.[8]

• Collect the absorbed material into a suitable, closed container for disposal.[3]

• Ensure adequate ventilation during cleanup.[6][10]

4. Disposal:

• Dispose of waste in accordance with local, state, and federal regulations.[2]

• Do not allow the chemical to enter drains or waterways.[3][7]

• Empty containers may retain product residue and should be treated as hazardous waste.[9]

Emergency Procedures

Caption: First aid procedures for Allyl alpha-ionone exposure.

First-Aid Measures:

• Skin Contact: Immediately remove contaminated clothing.[3][9] Wash the affected area thoroughly with soap and plenty of water.[3] Seek medical attention if irritation or a rash occurs.[5]

• Eye Contact: Rinse cautiously with water for at least 15 minutes.[3] Remove contact lenses if present and easy to do. Continue rinsing and consult a doctor.[9]

• Inhalation: Move the person to fresh air.[3] If breathing is difficult, provide oxygen.[3] If not breathing, give artificial respiration. Seek immediate medical attention.[3]

• Ingestion: Rinse mouth with water.[3] Do NOT induce vomiting.[2] Never give anything by mouth to an unconscious person. Call a physician or poison control center immediately.[2][3]

References

• 1. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 2. perfumersworld.com [perfumersworld.com]
• 3. echemi.com [echemi.com]
• 4. Which personal protective equipment do you need to [royalbrinkman.com]
• 5. directpcw.com [directpcw.com]
• 6. finefrag.com [finefrag.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. perfumersupplyhouse.com [perfumersupplyhouse.com]
• 10. afi-usa.com [afi-usa.com]